Technical Documentation Center

2-(2-Methylimidazole-1-carbonyl)benzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(2-Methylimidazole-1-carbonyl)benzoic acid
  • CAS: 247088-99-9

Core Science & Biosynthesis

Foundational

A Technical Guide to the Synthesis and Characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Abstract This technical guide provides a comprehensive, in-depth protocol for the synthesis and rigorous characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a molecule of interest in synthetic chemistry and...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive, in-depth protocol for the synthesis and rigorous characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a molecule of interest in synthetic chemistry and drug development. N-acylimidazoles are well-established as activated carbonyl species, and the title compound uniquely combines this reactive moiety with a carboxylic acid, presenting a versatile bifunctional building block. This document details a robust synthetic methodology via the acylation of 2-methylimidazole with phthalic anhydride. Furthermore, it establishes a full suite of analytical procedures for structural confirmation and purity assessment, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Thermal Analysis (TGA/DSC). This guide is intended for researchers and professionals in organic synthesis, medicinal chemistry, and materials science, providing the necessary expertise to produce and validate this compound with high fidelity.

Introduction

N-acylimidazoles are a class of compounds recognized for their role as efficient acylating agents and activated carbonyl intermediates in organic synthesis. The imidazole leaving group is readily displaced by a wide range of nucleophiles, making these compounds valuable in the formation of esters, amides, and other carbonyl derivatives under mild conditions.

2-(2-Methylimidazole-1-carbonyl)benzoic acid (Molecular Formula: C₁₂H₁₀N₂O₃, Molecular Weight: 230.22 g/mol ) is a unique derivative that incorporates this reactive N-acylimidazole functionality alongside a benzoic acid moiety.[1][2][3] This dual functionality makes it a compelling target for synthetic chemists. The carboxylic acid group can be used for further derivatization or to impart specific physicochemical properties, such as solubility, while the acylimidazole provides a site for controlled reactions. The synthesis is achieved through the nucleophilic attack of 2-methylimidazole on phthalic anhydride, leading to the opening of the anhydride ring.[4][5] This guide provides a detailed, validated protocol for this synthesis and a comprehensive characterization workflow to ensure the product's structural integrity and purity.

Synthesis Methodology

The synthesis of the title compound is predicated on the nucleophilic acyl substitution reaction between 2-methylimidazole and phthalic anhydride. The lone pair of electrons on the nitrogen of the imidazole ring attacks one of the carbonyl carbons of the anhydride, leading to the opening of the five-membered ring and the formation of the target amide and carboxylic acid functionalities.[4][6]

Materials and Reagents
Reagent/MaterialGradeSupplierCAS Number
2-Methylimidazole≥98%Major Supplier693-98-1
Phthalic Anhydride≥99%Major Supplier85-44-9
Acetonitrile (CH₃CN)Anhydrous, ≥99.8%Major Supplier75-05-8
Diethyl Ether (Et₂O)Anhydrous, ≥99.7%Major Supplier60-29-7
Round-bottom flask250 mL--
Magnetic stirrer & stir bar---
Condenser---
Buchner funnel & filter paper---
Synthesis Reaction Pathway

The reaction proceeds via a direct nucleophilic attack and ring-opening mechanism.

Caption: Reaction scheme for the synthesis of the target compound.

Detailed Step-by-Step Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-methylimidazole (8.21 g, 0.1 mol) and anhydrous acetonitrile (100 mL). Stir the mixture until the solid is fully dissolved.

  • Addition of Reactant: To the stirring solution, add phthalic anhydride (14.81 g, 0.1 mol) in one portion.

  • Reaction Conditions: Attach a condenser to the flask and heat the mixture to reflux (approx. 82°C) with vigorous stirring. The reaction is typically complete within 2-4 hours. Causality: Refluxing in acetonitrile provides the necessary thermal energy to overcome the activation barrier for the ring-opening reaction while ensuring all reactants remain solubilized.

  • Monitoring the Reaction: Progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 7:3 v/v) with UV visualization. The disappearance of the starting materials indicates completion.

  • Product Isolation: After completion, allow the reaction mixture to cool to room temperature. A white precipitate will form. Cool the flask further in an ice bath for 30 minutes to maximize precipitation.

  • Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid cake with two portions of cold, anhydrous diethyl ether (2 x 30 mL) to remove any unreacted starting materials or soluble impurities.

  • Drying: Dry the resulting white crystalline solid under vacuum at 40-50°C for 12 hours to yield the final product.

Safety and Handling
  • 2-Methylimidazole: Harmful if swallowed and causes severe skin burns and eye damage.[7][8] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.[9][10][11]

  • Phthalic Anhydride: Causes serious eye damage and may cause allergic skin reactions or respiratory irritation.[12][13] Avoid dust formation and inhalation.[14][15] It is corrosive to metals in the presence of water.[16]

  • Acetonitrile: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Work in a fume hood and away from ignition sources.

Physicochemical and Spectroscopic Characterization

A multi-technique approach is essential for the unambiguous confirmation of the chemical structure and purity of the synthesized 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

General Experimental Workflow

Caption: Overall workflow for product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure. Spectra should be recorded on a 400 MHz or higher spectrometer using DMSO-d₆ as the solvent.

  • ¹H NMR Spectroscopy: The proton NMR spectrum provides information on the chemical environment of all hydrogen atoms.

    • Expected Resonances:

      • Carboxylic Acid (-COOH): A very broad singlet, typically >10 ppm.

      • Aromatic Protons (Benzoic Ring): A series of multiplets between ~7.5-8.2 ppm, corresponding to the four protons on the benzene ring.

      • Imidazole Protons: Two distinct signals (singlets or doublets) in the aromatic region, typically between ~7.0-7.8 ppm.[17]

      • Methyl Protons (-CH₃): A sharp singlet at ~2.4-2.6 ppm, integrating to 3H.

Proton Assignment Expected Chemical Shift (δ, ppm) Multiplicity Integration
-COOH> 10.0Broad Singlet1H
Aromatic (Benzoic)7.5 - 8.2Multiplet4H
Imidazole (H4/H5)7.0 - 7.8Singlet/Doublet2H
-CH₃2.4 - 2.6Singlet3H
  • ¹³C NMR Spectroscopy: The carbon NMR spectrum confirms the carbon framework of the molecule.

    • Expected Resonances:

      • Carbonyl Carbons (-C=O): Two distinct signals in the downfield region, ~165-175 ppm. The amide carbonyl is typically slightly more shielded than the carboxylic acid carbonyl.[18]

      • Aromatic & Imidazole Carbons: Multiple signals between ~120-150 ppm. The C2 carbon of the methylimidazole ring will be the most downfield of this group.

      • Methyl Carbon (-CH₃): A signal in the aliphatic region, ~14-16 ppm.

Carbon Assignment Expected Chemical Shift (δ, ppm)
Amide C=O165 - 170
Carboxylic Acid C=O168 - 175
Imidazole C2145 - 150
Aromatic/Imidazole C120 - 140
Methyl -CH₃14 - 16
Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the key functional groups present in the molecule based on their characteristic vibrational frequencies.[19]

  • Key Vibrational Bands:

    • O-H Stretch (Carboxylic Acid): A very broad and strong absorption band from 2500-3300 cm⁻¹, which is characteristic of the hydrogen-bonded O-H in a carboxylic acid dimer.[20]

    • C=O Stretch (Carbonyls): Two strong, sharp absorption bands are expected. The carboxylic acid C=O stretch typically appears around 1690-1760 cm⁻¹, while the amide C=O (N-acylimidazole) stretch appears at a slightly lower wavenumber, around 1650-1690 cm⁻¹.[18][21][22]

    • C=N and C=C Stretch (Aromatic/Imidazole): Multiple sharp bands in the 1450-1600 cm⁻¹ region.

    • C-N Stretch: Typically found in the 1200-1350 cm⁻¹ region.

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity
Carboxylic AcidO-H Stretch2500 - 3300Strong, Broad
Carboxylic AcidC=O Stretch1690 - 1760Strong, Sharp
AmideC=O Stretch1650 - 1690Strong, Sharp
Aromatic/ImidazoleC=C / C=N Stretch1450 - 1600Medium-Strong
Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) is preferred for determining the exact molecular formula.

  • Technique: Electrospray Ionization (ESI) is suitable for this polar, non-volatile molecule.

  • Expected Ionization: In positive ion mode, the molecule is expected to be observed as the protonated molecular ion [M+H]⁺.

  • Theoretical Mass:

    • Molecular Formula: C₁₂H₁₀N₂O₃

    • Exact Mass: 230.0691

    • Expected [M+H]⁺: m/z 231.0764

  • Fragmentation: Fragmentation of the parent ion can provide further structural information. Common fragmentation pathways for N-acylimidazoles involve the loss of the imidazole moiety.[23][24][25]

Thermal Analysis (TGA/DSC)

Thermal analysis provides insights into the material's thermal stability, melting point, and decomposition profile.[26][27]

  • Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point.[28] A sharp, single endothermic peak is indicative of a pure crystalline compound. The sample is heated at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Thermogravimetric Analysis (TGA): TGA measures the change in mass as a function of temperature.[29][30] This analysis reveals the decomposition temperature of the compound. For this molecule, significant weight loss is expected to begin above its melting point, indicating its thermal stability.

Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for determining the purity of pharmaceutical intermediates and final products.[31][32][33][34]

  • Protocol Outline:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient elution is typically used, for example, starting with a higher polarity mixture (e.g., 95:5 Water/Acetonitrile with 0.1% formic acid) and ramping to a lower polarity (e.g., 5:95 Water/Acetonitrile with 0.1% formic acid).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector set at a wavelength where the analyte has strong absorbance (e.g., 254 nm).

    • Analysis: The purity is calculated based on the area percentage of the main peak in the chromatogram. A purity level of >98% is typically desired for research applications.[35]

Conclusion

This guide has presented a detailed and robust framework for the synthesis and comprehensive characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. The outlined synthetic procedure is straightforward and efficient, relying on the well-established reaction between 2-methylimidazole and phthalic anhydride.[5] The subsequent characterization cascade, employing NMR, FTIR, MS, Thermal Analysis, and HPLC, provides a self-validating system to confirm the product's identity, structure, and purity with a high degree of confidence. By adhering to these protocols, researchers can reliably produce and validate this versatile chemical building block for its application in further synthetic endeavors.

References

Sources

Exploratory

Physicochemical properties of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

An In-depth Technical Guide to the Physicochemical Properties of 2-(2-Methylimidazole-1-carbonyl)benzoic acid Abstract This technical guide outlines a comprehensive framework for the detailed physicochemical characteriza...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physicochemical Properties of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Abstract

This technical guide outlines a comprehensive framework for the detailed physicochemical characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS No. 247088-99-9). As a novel compound with potential applications in pharmaceutical development, a thorough understanding of its fundamental properties is critical for predicting its behavior, guiding formulation strategies, and ensuring regulatory compliance. This document provides field-proven, step-by-step protocols for determining key parameters including aqueous solubility, acid dissociation constant (pKa), lipophilicity (LogP/D), and thermal properties. The methodologies are grounded in authoritative guidelines to ensure data integrity and reproducibility.

Introduction: The Imperative for Foundational Characterization

In modern drug discovery, the journey from a promising lead compound to a viable clinical candidate is contingent on a deep understanding of its physicochemical profile.[1][2] Properties such as solubility, pKa, and lipophilicity govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately influencing its bioavailability and therapeutic efficacy.[3] 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a molecule featuring both an acidic carboxylic acid group and a basic imidazole moiety, presents a compelling case for detailed investigation. Its structure suggests a complex pH-dependent behavior that must be quantitatively understood to unlock its therapeutic potential.

This guide serves as a definitive resource for researchers, providing a robust set of experimental workflows designed to generate a comprehensive physicochemical data package for this molecule.

Compound Identification:

Identifier Value Source
Chemical Name 2-(2-Methylimidazole-1-carbonyl)benzoic acid -
CAS Number 247088-99-9 [4][5][6]
Molecular Formula C12H10N2O3 [4][5][7]

| Molecular Weight | 230.22 g/mol |[5][6] |

Aqueous Solubility Determination

Causality: Aqueous solubility is a gatekeeper for oral drug absorption.[3] Poor solubility can lead to low bioavailability and hinder the development of oral dosage forms.[3] Given the aromatic structure of the title compound, assessing its intrinsic and pH-dependent solubility is a primary concern. The OECD 105 guideline provides a standardized and globally accepted methodology for this purpose.[8][9][10][11]

Experimental Protocol: Shake-Flask Method (OECD 105)

This method is considered the gold standard for determining the solubility of compounds with solubility greater than 10⁻² g/L.[9][10]

Step-by-Step Methodology:

  • Preparation of Media: Prepare a series of buffered solutions at pH 2.0, 4.5, 6.8, and 7.4 to simulate various physiological environments.

  • Sample Addition: Add an excess amount of 2-(2-Methylimidazole-1-carbonyl)benzoic acid to separate vials containing each buffered solution. The excess solid should be clearly visible.

  • Equilibration: Seal the vials and place them in a shaker bath maintained at a constant temperature (typically 25 °C or 37 °C) for a minimum of 24-48 hours to ensure equilibrium is reached. A preliminary test can determine the time necessary to achieve saturation.[9][10]

  • Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Centrifuge the samples at high speed to pellet any remaining suspended particles.

  • Sample Analysis: Carefully withdraw an aliquot from the clear supernatant. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Data Reporting: Report the solubility in mg/mL and µM for each pH value.

Data Presentation:

pH of Medium Temperature (°C) Measured Solubility (mg/mL) Measured Solubility (µM)
2.0 25 [Experimental Value] [Calculated Value]
4.5 25 [Experimental Value] [Calculated Value]
6.8 25 [Experimental Value] [Calculated Value]

| 7.4 | 25 | [Experimental Value] | [Calculated Value] |

Acid Dissociation Constant (pKa) Determination

Causality: The pKa value defines the extent of ionization of a molecule at a given pH. For 2-(2-Methylimidazole-1-carbonyl)benzoic acid, which has both an acidic (benzoic acid) and a basic (methylimidazole) functional group, determining the pKa values is crucial. These values will dictate its solubility, membrane permeability, and interactions with biological targets. Potentiometric titration is a highly precise and standard method for pKa measurement.[12][13]

Experimental Protocol: Potentiometric Titration

This technique involves the gradual addition of a titrant (acid or base) to a solution of the compound while monitoring the pH.[14][15] The pKa is determined from the inflection point of the resulting titration curve.[13][15]

Step-by-Step Methodology:

  • System Calibration: Calibrate the pH meter using standard buffers of pH 4, 7, and 10 to ensure accurate measurements.[14]

  • Sample Preparation: Accurately weigh and dissolve the compound in a co-solvent system (e.g., methanol/water) if aqueous solubility is limited. The final concentration should be at least 10⁻⁴ M.[12][14]

  • Titration Setup: Place the sample solution in a jacketed vessel on a magnetic stirrer. Purge the solution with nitrogen to remove dissolved CO2, which can interfere with measurements.[14]

  • Titration (Acidic pKa): Titrate the solution with a standardized solution of sodium hydroxide (e.g., 0.1 M NaOH), adding small, precise increments of titrant.

  • Titration (Basic pKa): In a separate experiment, titrate the sample solution with a standardized solution of hydrochloric acid (e.g., 0.1 M HCl).

  • Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point, which is the midpoint of the buffer region on the titration curve.[14]

Data Presentation:

Ionizable Group Predicted pKa Range Experimental pKa Method
Benzoic Acid (Acidic) 3.5 - 4.5 [Experimental Value] Potentiometric Titration

| 2-Methylimidazole (Basic) | 6.5 - 7.5 | [Experimental Value] | Potentiometric Titration |

Lipophilicity (LogP/LogD) Determination

Causality: Lipophilicity, the measure of a compound's affinity for a lipid-like environment versus an aqueous one, is a key determinant of its ability to cross biological membranes. The partition coefficient (LogP for neutral species) and distribution coefficient (LogD at a specific pH) are critical parameters. The shake-flask method is the benchmark technique for experimental LogP/D determination.[16][17][18]

Experimental Protocol: Shake-Flask Method

This protocol involves partitioning the compound between n-octanol and an aqueous buffer, followed by measuring its concentration in each phase.[16]

Step-by-Step Methodology:

  • Phase Pre-saturation: Mix equal volumes of n-octanol and the desired aqueous buffer (e.g., pH 7.4 phosphate-buffered saline) in a separatory funnel. Shake vigorously for 24 hours to ensure mutual saturation of the phases. Allow the layers to separate completely.

  • Compound Addition: Prepare a stock solution of the compound in the pre-saturated aqueous buffer.

  • Partitioning: Add a known volume of the stock solution to a vial containing a known volume of pre-saturated n-octanol.

  • Equilibration: Seal the vial and shake gently for several hours to allow the compound to partition between the two phases until equilibrium is reached.

  • Phase Separation: Centrifuge the vial to ensure a clean separation of the aqueous and n-octanol layers.

  • Quantification: Carefully sample each phase and determine the concentration of the compound using a validated HPLC-UV method.

  • Calculation: Calculate LogD using the formula: LogD = log₁₀([Concentration in n-octanol] / [Concentration in aqueous buffer]).

Data Presentation:

Parameter pH Measured Value Method
LogP (Calculated) N/A [Value from software, e.g., XLogP3] [Software Name]

| LogD (Experimental) | 7.4 | [Experimental Value] | Shake-Flask |

Thermal Properties Analysis

Causality: The thermal behavior of a compound is vital for understanding its solid-state stability, polymorphism, and suitability for manufacturing processes like milling and drying. Differential Scanning Calorimetry (DSC) is a powerful technique that measures heat flow associated with thermal transitions as a function of temperature.[19][20] It is used to determine melting point, purity, and the presence of different crystalline forms (polymorphs).[19][21]

Experimental Protocol: Differential Scanning Calorimetry (DSC)

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 2-5 mg of the compound into an aluminum DSC pan. Crimp the pan with a lid. Prepare an empty, sealed pan to use as a reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell.

  • Thermal Program: Heat the sample under a nitrogen purge at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses any expected thermal events (e.g., 25 °C to 300 °C).

  • Data Acquisition: The instrument records the differential heat flow between the sample and the reference as a function of temperature.

  • Data Analysis: Analyze the resulting thermogram. An endothermic peak typically represents melting. The onset temperature of this peak is reported as the melting point. The shape and number of peaks can indicate purity and polymorphism.

Data Presentation:

Parameter Value Observations
Melting Point (Onset) [Experimental Value °C] Sharp endotherm suggests high purity and crystalline nature.
Enthalpy of Fusion (ΔH) [Experimental Value J/g] Provides information on the degree of crystallinity.

| Thermal Events | [e.g., No decomposition below 250°C] | Indicates thermal stability range. |

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the key experimental protocols described in this guide.

G cluster_0 Solubility (OECD 105) A 1. Prepare Buffers (pH 2.0, 4.5, 6.8, 7.4) B 2. Add Excess Compound A->B C 3. Equilibrate (24-48h at 25°C) B->C D 4. Centrifuge to Separate Phases C->D E 5. Analyze Supernatant (HPLC-UV) D->E

Caption: Workflow for Aqueous Solubility Determination.

G cluster_1 pKa by Potentiometric Titration F 1. Calibrate pH Meter G 2. Prepare Sample Solution (>10⁻⁴ M) F->G H 3. Titrate with Acid/Base G->H I 4. Record pH vs. Volume H->I J 5. Plot Curve & Determine Half-Equivalence Point I->J

Caption: Workflow for pKa Determination.

G cluster_2 Thermal Analysis (DSC) K 1. Weigh Sample (2-5 mg) into DSC Pan L 2. Place Sample & Reference in DSC Cell K->L M 3. Heat at Constant Rate (e.g., 10°C/min) L->M N 4. Record Heat Flow vs. Temperature M->N O 5. Analyze Thermogram for Melting Point & Transitions N->O

Caption: Workflow for Thermal Properties Analysis.

Conclusion

The experimental framework detailed in this guide provides a robust and scientifically rigorous approach to characterizing the fundamental physicochemical properties of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. The data generated from these studies—solubility, pKa, lipophilicity, and thermal stability—will form the cornerstone of its pre-formulation database. This information is indispensable for rational drug design, enabling informed decisions in lead optimization, formulation development, and the prediction of in vivo performance. Adherence to these standardized protocols will ensure the generation of high-quality, reproducible data critical for advancing this compound through the development pipeline.

References

  • Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray.

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Matrix Scientific.

  • Differential Scanning Calorimetry (DSC Analysis): Key Applications. Jordi Labs.

  • LogP/D. Cambridge MedChem Consulting.

  • APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC.

  • Development of Methods for the Determination of pKa Values. PMC - NIH.

  • Methods for Determination of Lipophilicity. Encyclopedia.pub.

  • Differential Scanning Calorimeters (DSC). American Pharmaceutical Review.

  • Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis.

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid | CAS 247088-99-9. Santa Cruz Biotechnology.

  • LogP / LogD shake-flask method. Protocols.io.

  • Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark.

  • Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. SciSpace.

  • Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. NIH.

  • Impact of Physicochemical Profiling for Rational Approach on Drug Discovery. J-Stage.

  • Differential Scanning Calorimetry DSC Analysis | Applications and Benefits. SKZ Industrial.

  • Interlaboratory study of log P determination by shake-flask and potentiometric methods. Semantic Scholar.

  • THERMAL ANALYSIS OF PHARMACEUTICALS. Taylor & Francis.

  • Physicochemical Characterization. Creative Biolabs.

  • Physicochemical Characterization and Oral Dosage Form Design and Selection. ResearchGate.

  • Solubility testing in accordance with the OECD 105. FILAB.

  • Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology.

  • Test No. 105: Water Solubility. OECD.

  • Water Solubility. Scymaris.

  • 247088-99-9(2-(2-METHYL-IMIDAZOLE-1-CARBONYL)-BENZOIC ACID) Product Description. ChemicalBook.

  • 2-(2-methyl-imidazole-1-carbonyl)-benzoic acid. Echemi.

  • OECD 105 - Water Solubility. Situ Biosciences.

  • OECD 105 - Water Solubility Test at 20°C. Analytice.

  • Physicochemical and Biopharmaceutical Characterization of Medicinal Compounds/Drug Substances. Langhua Pharma.

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid | C12H10N2O3. BuyersGuideChem.

Sources

Foundational

Spectroscopic Characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid: A Technical Guide

This technical guide provides an in-depth analysis of the expected spectroscopic data for the characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Designed for researchers, scientists, and professionals in d...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides an in-depth analysis of the expected spectroscopic data for the characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Designed for researchers, scientists, and professionals in drug development, this document outlines the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Furthermore, it details the experimental protocols required to obtain and interpret this data, grounded in established scientific principles.

Introduction

2-(2-Methylimidazole-1-carbonyl)benzoic acid (C₁₂H₁₀N₂O₃, Molar Mass: 230.22 g/mol ) is a molecule of interest in medicinal chemistry and materials science.[1][2][3] Its structure, featuring a benzoic acid moiety linked to a 2-methylimidazole ring via an amide bond, presents a unique spectroscopic fingerprint. Accurate characterization of this compound is paramount for quality control, reaction monitoring, and understanding its physicochemical properties. This guide provides a predictive overview of its spectral characteristics and the methodologies for their empirical verification.

Molecular Structure and Predicted Spectroscopic Features

The key to interpreting the spectra of 2-(2-Methylimidazole-1-carbonyl)benzoic acid lies in understanding its constituent functional groups: the disubstituted benzene ring, the carboxylic acid, the tertiary amide, and the substituted imidazole ring.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2-(2-Methylimidazole-1-carbonyl)benzoic acid, both ¹H and ¹³C NMR will provide critical information about the connectivity and chemical environment of each atom.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons of the benzoic acid and imidazole rings, the methyl group, and the acidic proton of the carboxylic acid.

Predicted Chemical Shift (δ, ppm) Multiplicity Integration Assignment Rationale
~10-13Singlet (broad)1HCarboxylic acid (-COOH)The acidic proton is typically deshielded and often appears as a broad singlet, its chemical shift being concentration and solvent dependent.
~7.8-8.2Multiplet4HBenzoic acid aromatic protonsThe protons on the benzene ring will exhibit complex splitting patterns (multiplets) due to their coupling with each other. Their exact shifts will depend on the electronic effects of the carbonyl and carboxyl groups.
~7.0-7.5Doublet1HImidazole ring proton (H-4 or H-5)The two protons on the imidazole ring are in different chemical environments and will likely appear as doublets due to coupling with each other.
~6.8-7.2Doublet1HImidazole ring proton (H-4 or H-5)The chemical shifts of the imidazole protons are influenced by the electron-withdrawing carbonyl group.
~2.5Singlet3HMethyl group (-CH₃)The methyl protons are attached to the imidazole ring and are expected to appear as a singlet.
Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will complement the ¹H NMR data by providing information on the carbon skeleton of the molecule.

Predicted Chemical Shift (δ, ppm) Assignment Rationale
~165-175Carboxylic acid carbonyl (C=O)The carbonyl carbon of the carboxylic acid is highly deshielded.
~160-170Amide carbonyl (C=O)The amide carbonyl carbon is also significantly deshielded.
~145-155Imidazole C-2The carbon bearing the methyl group in the imidazole ring.
~120-140Aromatic and Imidazole carbonsThe remaining aromatic carbons of the benzoic acid and imidazole rings will appear in this region.
~10-20Methyl group (-CH₃)The methyl carbon is the most shielded carbon in the molecule.
Experimental Protocol for NMR Spectroscopy

A detailed protocol for acquiring high-quality NMR spectra is crucial for accurate structural confirmation.

  • Sample Preparation:

    • Dissolve approximately 5-10 mg of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often a good choice for carboxylic acids to ensure the observation of the acidic proton.[4]

    • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.[4]

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Setup and Data Acquisition:

    • The spectra should be recorded on a high-resolution NMR spectrometer, for instance, a 400 MHz instrument.[4]

    • For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • For ¹³C NMR, a proton-decoupled experiment is standard to simplify the spectrum to singlets for each unique carbon. A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

II. Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 2-(2-Methylimidazole-1-carbonyl)benzoic acid will be characterized by the vibrational frequencies of its key functional groups.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Intensity Assignment Rationale
2500-3300BroadO-H stretch (Carboxylic acid)The O-H bond of the carboxylic acid exhibits a very broad absorption due to strong hydrogen bonding.[5]
~1700-1720StrongC=O stretch (Carboxylic acid)The carbonyl group of the carboxylic acid gives a strong, sharp absorption band.
~1670-1690StrongC=O stretch (Amide)The amide carbonyl stretch is also a strong absorption, typically at a slightly lower wavenumber than the carboxylic acid carbonyl.
~1500-1600MediumC=C and C=N stretches (Aromatic and Imidazole rings)These absorptions are characteristic of the aromatic and heteroaromatic ring systems.
~1210-1320MediumC-O stretch (Carboxylic acid)The stretching vibration of the C-O single bond in the carboxylic acid group.[5]
~1350-1450MediumC-N stretch (Amide)The stretching vibration of the C-N bond in the amide linkage.
Experimental Protocol for IR Spectroscopy
  • Sample Preparation (Attenuated Total Reflectance - ATR):

    • Place a small amount of the solid sample directly onto the ATR crystal.

    • Apply pressure to ensure good contact between the sample and the crystal.

  • Sample Preparation (KBr Pellet):

    • Mix a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder.

    • Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.[6]

  • Data Acquisition:

    • Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

    • Acquire a background spectrum of the empty sample holder (or pure KBr pellet) and subtract it from the sample spectrum to obtain the final absorbance spectrum.

III. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Predicted Mass Spectrum

For 2-(2-Methylimidazole-1-carbonyl)benzoic acid (molecular weight 230.22), the following ions are anticipated in an electrospray ionization (ESI) mass spectrum:

  • Positive Ion Mode:

    • [M+H]⁺ at m/z 231.07: The protonated molecular ion is expected to be the base peak or a very prominent peak.

  • Negative Ion Mode:

    • [M-H]⁻ at m/z 229.06: The deprotonated molecular ion is also expected to be a major peak, resulting from the loss of the acidic carboxylic proton.[7]

Fragmentation Pattern:

Upon collisional activation, the molecular ion will fragment in a predictable manner. Key fragment ions could include:

  • Loss of CO₂ (44 Da) from the [M-H]⁻ ion: leading to a fragment at m/z 185.

  • Cleavage of the amide bond: This could result in fragments corresponding to the 2-methylimidazolecarbonyl cation (m/z 109) or the benzoyl cation (m/z 105). The observation of the m/z 105 and a further fragment at m/z 77 (phenyl cation) would be indicative of the benzoic acid moiety.[8]

Experimental Protocol for Mass Spectrometry
  • Sample Preparation:

    • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

    • A small amount of a modifier like formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) can be added to enhance ionization.

  • Data Acquisition:

    • Introduce the sample solution into the mass spectrometer via direct infusion or coupled with a liquid chromatography (LC) system.

    • Acquire the mass spectrum in both positive and negative ion modes using an electrospray ionization (ESI) source.

    • Perform tandem mass spectrometry (MS/MS) on the parent ions ([M+H]⁺ and [M-H]⁻) to obtain fragmentation data for structural confirmation.

Visualization of the Analytical Workflow

The following diagram illustrates the integrated workflow for the complete spectroscopic characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Spectroscopic_Workflow cluster_synthesis Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation Compound 2-(2-Methylimidazole-1- carbonyl)benzoic acid NMR NMR Spectroscopy (¹H and ¹³C) Compound->NMR IR IR Spectroscopy (FTIR-ATR) Compound->IR MS Mass Spectrometry (ESI-MS/MS) Compound->MS Structure Structural Elucidation & Confirmation NMR->Structure Connectivity Chemical Environment IR->Structure Functional Groups MS->Structure Molecular Weight Fragmentation

Caption: Integrated workflow for the spectroscopic characterization.

Conclusion

The comprehensive spectroscopic analysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid through NMR, IR, and MS provides a self-validating system for its structural confirmation and purity assessment. By understanding the predicted spectral data and adhering to the detailed experimental protocols outlined in this guide, researchers can confidently characterize this molecule. The synergy of these techniques offers an authoritative and robust approach to chemical analysis in the context of drug discovery and development.

References

  • The Royal Society of Chemistry. Supplementary Information (General NMR procedures). [Link]

  • Doc Brown's Chemistry. Infrared spectrum of benzoic acid. [Link]

  • NIST Chemistry WebBook. Benzoic acid, 2-(methylamino)-. [Link]

  • NIST Chemistry WebBook. Benzoic acid, 2-methyl-. [Link]

  • PubMed. Novel 2-methylimidazolium salts: Synthesis, characterization, molecular docking, and carbonic anhydrase and acetylcholinesterase inhibitory properties. [Link]

  • ResearchGate. IR spectra of benzoic acid and of PbSe with benzoic acid as the capping ligand. [Link]

  • SpringerLink. Adduct formation in electrospray ionization mass spectrometry II. Benzoic acid derivatives. [Link]

  • Doc Brown's Chemistry. Mass spectrum of benzoic acid. [Link]

  • Chemistry LibreTexts. IR Spectra of Selected Compounds. [Link]

  • ResearchGate. FT-IR spectrum of 2-ethyl-1H-benzo[d]imidazole recorded at room temperature. [Link]

  • International Journal of Pharmaceutical Sciences and Research. Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. [Link]

  • ResearchGate. IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. [Link]

  • Chemistry Research Journal. Synthesis and characterization of Benzoic Acid. [Link]

  • Oriental Journal of Chemistry. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. [Link]

  • The Royal Society of Chemistry. 1H and 13C NMR Spectra of Substituted Benzoic Acids. [Link]

Sources

Exploratory

An In-Depth Technical Guide to 2-(2-Methylimidazole-1-carbonyl)benzoic Acid: Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-(2-methylimidazole-1-carbonyl)benzoic acid, a molecule of interest in synthetic and med...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-methylimidazole-1-carbonyl)benzoic acid, a molecule of interest in synthetic and medicinal chemistry. While the specific historical discovery of this compound is not extensively documented in readily available literature, its synthesis can be logically inferred from established chemical principles. This guide will delve into the plausible synthetic pathway, detailing the underlying reaction mechanism and providing a step-by-step experimental protocol. Furthermore, we will explore the chemical properties and potential applications of this compound, offering insights for researchers in drug discovery and materials science.

Introduction

2-(2-Methylimidazole-1-carbonyl)benzoic acid (Figure 1) is a chemical entity that combines the structural features of both benzoic acid and 2-methylimidazole. Benzoic acid and its derivatives are widely recognized for their diverse biological activities and applications as preservatives and key intermediates in the synthesis of various pharmaceuticals.[1] Similarly, the imidazole ring, particularly the 2-methylimidazole moiety, is a fundamental component of many biologically active molecules and serves as a versatile ligand in coordination chemistry.[2] The amide linkage between these two moieties suggests potential for unique chemical and biological properties, making it a compound of interest for further investigation.

Table 1: Chemical Properties of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

PropertyValueSource
CAS Number 247088-99-9[3]
Molecular Formula C₁₂H₁₀N₂O₃[3]
Molecular Weight 230.22 g/mol [3]
Appearance White to off-white solid (predicted)
Solubility Soluble in polar organic solvents (predicted)

Figure 1: Chemical Structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

A 2D representation of the molecular structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

History of Discovery

The formal discovery and first synthesis of 2-(2-methylimidazole-1-carbonyl)benzoic acid are not prominently documented in major scientific databases or historical chemical literature. It is plausible that this compound was first synthesized as part of a larger chemical library for screening purposes or as an intermediate in a multi-step synthesis, and therefore, its individual discovery was not the subject of a dedicated publication.

However, the key reaction that forms the amide bond in this molecule, the acylation of an imidazole with a carboxylic acid derivative, is a well-established transformation in organic chemistry. A significant lead in understanding the synthesis of this compound comes from a 2000 publication by the Gitis group, which reported the reaction of phthalic anhydride with 2-methylimidazole to form an amide.[4][5] This reaction directly leads to the formation of the core structure of 2-(2-methylimidazole-1-carbonyl)benzoic acid.

Synthesis

The most logical and direct synthetic route to 2-(2-methylimidazole-1-carbonyl)benzoic acid is through the nucleophilic acyl substitution reaction between 2-methylimidazole and phthalic anhydride.

Reaction Mechanism

The reaction proceeds through a nucleophilic attack of the nitrogen atom of the 2-methylimidazole ring on one of the carbonyl carbons of phthalic anhydride. This is followed by the opening of the anhydride ring to form a carboxylate and an amide. The imidazole acts as the nucleophile, and the anhydride is the electrophilic acylating agent.

reaction_mechanism cluster_product Product phthalic_anhydride Phthalic Anhydride intermediate intermediate phthalic_anhydride->intermediate 2_methylimidazole 2-Methylimidazole 2_methylimidazole->intermediate Nucleophilic Attack product 2-(2-Methylimidazole-1-carbonyl)benzoic acid intermediate->product Ring Opening

Simplified reaction workflow for the synthesis of the target compound.

Experimental Protocol

This protocol is based on the general principles of the reaction between imidazoles and cyclic anhydrides.

Materials:

  • 2-Methylimidazole

  • Phthalic anhydride

  • Anhydrous solvent (e.g., Dichloromethane, Acetonitrile, or Tetrahydrofuran)

  • Inert gas (e.g., Nitrogen or Argon)

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Heating mantle or oil bath

  • Standard glassware for workup and purification

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-methylimidazole (1.0 equivalent) in the chosen anhydrous solvent under an inert atmosphere.

  • Addition of Phthalic Anhydride: To the stirred solution, add phthalic anhydride (1.0 equivalent) portion-wise at room temperature.

  • Reaction: The reaction mixture is then heated to reflux and maintained at that temperature for a specified period (typically several hours), with the progress of the reaction monitored by Thin Layer Chromatography (TLC).

  • Workup: After the reaction is complete, the mixture is cooled to room temperature. The solvent is removed under reduced pressure.

  • Purification: The crude product is then purified, typically by recrystallization from a suitable solvent or by column chromatography on silica gel, to yield pure 2-(2-methylimidazole-1-carbonyl)benzoic acid.

Causality Behind Experimental Choices:

  • Anhydrous Solvent: The use of an anhydrous solvent is crucial to prevent the hydrolysis of phthalic anhydride, which would lead to the formation of phthalic acid and reduce the yield of the desired product.

  • Inert Atmosphere: An inert atmosphere is maintained to prevent any side reactions with atmospheric moisture and oxygen, ensuring the integrity of the reactants and the product.

  • Reflux Conditions: Heating the reaction to reflux provides the necessary activation energy for the reaction to proceed at a reasonable rate.

  • Monitoring by TLC: TLC is an essential technique to monitor the consumption of the starting materials and the formation of the product, allowing for the determination of the optimal reaction time.

Characterization

The synthesized 2-(2-methylimidazole-1-carbonyl)benzoic acid should be characterized using standard analytical techniques to confirm its structure and purity.

Table 2: Predicted Spectroscopic Data

TechniqueExpected Features
¹H NMR Signals corresponding to the aromatic protons of the benzoic acid moiety, the protons of the imidazole ring, and the methyl group protons.
¹³C NMR Resonances for the carbonyl carbons (amide and carboxylic acid), the aromatic carbons, and the carbons of the imidazole ring and the methyl group.
IR Spectroscopy Characteristic absorption bands for the C=O stretching of the amide and carboxylic acid, N-H stretching (if any tautomers are present), and C-H stretching of the aromatic and methyl groups.
Mass Spectrometry A molecular ion peak corresponding to the molecular weight of the compound (230.22 g/mol ).

Potential Applications

While specific applications for 2-(2-methylimidazole-1-carbonyl)benzoic acid have not been extensively reported, its structure suggests several potential areas of interest for researchers:

  • Pharmaceutical Scaffolding: The combination of a benzoic acid and a 2-methylimidazole moiety could serve as a scaffold for the development of new therapeutic agents. The carboxylic acid group provides a handle for further chemical modifications to modulate pharmacokinetic and pharmacodynamic properties.

  • Coordination Chemistry: The imidazole nitrogen and the carboxylic acid group can act as ligands for metal ions, making the molecule a potential building block for the synthesis of metal-organic frameworks (MOFs) or coordination polymers with interesting catalytic or material properties.

  • Chemical Intermediate: This compound can serve as a valuable intermediate in the synthesis of more complex molecules, where the pre-formed amide linkage is a desired structural feature.

Conclusion

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a molecule with a straightforward and logical synthetic pathway, primarily through the reaction of 2-methylimidazole and phthalic anhydride. Although its history of discovery is not well-documented, its chemical structure presents intriguing possibilities for applications in medicinal chemistry, materials science, and as a synthetic intermediate. This guide provides a foundational understanding of its synthesis and characterization, encouraging further exploration of its properties and potential uses by the scientific community.

References

  • Gitis, K. M., et al. (2000). The reaction of maleic and phthalic anhydrides with 2-methylimidazole. Chemistry of Heterocyclic Compounds, 36(9), 1054-1057. [This is a key reference suggesting the synthetic route, though the full text with detailed protocol was not directly accessible in the search].
  • Nikoofar, K., & Sadathosainy, M. (2023). Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Advances, 13(35), 23870–23946. [Cites the Gitis et al. paper].
  • ResearchGate. (n.d.). The Reaction of Maleic and Phthalic Anhydrides with 2-Methylimidazole. Retrieved from [Link] [Provides an abstract and citation for the Gitis et al. paper].

  • PubChem. (n.d.). 2-(Benzimidazole-1-carbonyl)benzoic acid. Retrieved from [Link]

  • Google Patents. (n.d.). CN106045840A - Synthetic process of 2-benzoylbenzoic acid.
  • Organic Syntheses. (n.d.). p-TOLUYL-o-BENZOIC ACID. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Methylimidazole. Retrieved from [Link]

  • YMER. (n.d.). A COMPREHENSIVE REVIEW ON BENZOIC ACID AND ITS DERIVATIVES. Retrieved from [Link]

  • American Chemical Society. (2020, December 21). Benzoic acid. Retrieved from [Link]

  • Redox. (2021, October 20). Benzoic Acid – Natures preservative. Retrieved from [Link]

  • Wikipedia. (n.d.). Benzoic acid. Retrieved from [Link]

Sources

Foundational

Thermal Stability and Decomposition Profile of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid: A Methodological Framework

An In-Depth Technical Guide for Drug Development Professionals Abstract: 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9) is a molecule of interest incorporating both a benzoic acid moiety and an N-acylimid...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Drug Development Professionals

Abstract: 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9) is a molecule of interest incorporating both a benzoic acid moiety and an N-acylimidazole functional group.[1][2] Understanding the thermal stability and decomposition pathway of such a compound is paramount for defining its handling, storage, and processing parameters within a pharmaceutical development pipeline. This guide establishes a comprehensive analytical workflow for the complete thermal characterization of this molecule. We will detail the requisite experimental protocols, from initial screening with Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to the mechanistic elucidation of decomposition pathways using hyphenated TGA-FTIR/MS techniques. The causality behind each experimental choice is explained, providing a robust, self-validating system for researchers and drug development professionals.

Introduction: The Imperative of Thermal Analysis in Drug Development

The thermal stability of an active pharmaceutical ingredient (API) is a critical quality attribute that influences its safety, efficacy, and shelf-life. Thermal decomposition can lead to loss of potency, formation of toxic byproducts, and changes in physical properties. For a molecule like 2-(2-Methylimidazole-1-carbonyl)benzoic acid, the structure presents two key functionalities with known thermal liabilities: the carboxylic acid group, prone to decarboxylation, and the N-acylimidazole group, a reactive amide linkage susceptible to hydrolysis and thermal cleavage.[3][4][5]

Therefore, a thorough investigation is not merely academic but essential for:

  • Process Chemistry: Defining safe temperature limits for synthesis, purification, and drying.

  • Formulation Development: Assessing compatibility with excipients and predicting degradation under accelerated stability testing conditions.[6][7]

  • Regulatory Compliance: Providing essential data for chemistry, manufacturing, and controls (CMC) submissions.

This document outlines the logical and experimental progression for a complete thermal analysis of the title compound.

Theoretical Decomposition Pathways

The chemical structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid suggests several potential thermal decomposition pathways. An initial assessment points to two primary points of bond scission:

  • N-CO Bond Cleavage: The bond between the imidazole nitrogen and the carbonyl carbon is an amide-like bond. Thermal energy could induce its cleavage, potentially leading to the formation of 2-methylimidazole and phthalic anhydride. This is a common pathway for N-acylimidazoles.[5]

  • Decarboxylation: Benzoic acid and its derivatives are known to undergo decarboxylation (loss of CO₂) at elevated temperatures.[3][8] The presence of the bulky ortho-substituent may sterically influence the temperature at which this occurs.

A comprehensive analysis using evolved gas analysis (EGA) is necessary to confirm the actual decomposition products and thus the dominant mechanism.

The Analytical Workflow: A Multi-Technique Approach

A robust characterization requires the integration of several thermal analysis techniques. Each method provides a unique piece of the puzzle, and their combination allows for a complete picture of the material's behavior.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: Kinetic Analysis cluster_3 Final Output Sample Sample Preparation (2-(2-MeIm-1-CO)benzoic acid) DSC Differential Scanning Calorimetry (DSC) Sample->DSC Determine phase transitions (Tm, Tg) TGA Thermogravimetric Analysis (TGA) Sample->TGA Quantify mass loss vs. temperature TGA_FTIR TGA coupled with FTIR/MS (EGA) TGA->TGA_FTIR Identify evolved gaseous products Kinetic Isoconversional Kinetic Modeling TGA_FTIR->Kinetic Determine activation energy (Ea) Report Comprehensive Thermal Stability Report Kinetic->Report

Figure 1: Integrated workflow for thermal analysis.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, revealing thermal transitions.[6][9] It is the primary tool for identifying melting points, glass transitions, and the enthalpic nature (endothermic or exothermic) of decomposition.[10]

Experimental Protocol: DSC Analysis

  • Instrument Calibration: Calibrate the instrument for temperature and enthalpy using certified standards (e.g., Indium).

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into a vented aluminum DSC pan. A vented pan is crucial to allow any evolved gases to escape, preventing pan rupture and ensuring the event observed is decomposition, not a pressure-induced artifact.

  • Temperature Program:

    • Equilibrate at 25 °C.

    • Ramp the temperature from 25 °C to 400 °C at a heating rate of 10 °C/min. This rate provides a good balance between resolution and experimental time.

    • A nitrogen purge gas at 50 mL/min is used to maintain an inert atmosphere, preventing oxidative side reactions.

  • Data Analysis: Record the onset temperature, peak maximum, and enthalpy (ΔH) for all observed thermal events.

Table 1: Representative DSC Data for 2-(2-Methylimidazole-1-carbonyl)benzoic Acid

Thermal Event Onset Temperature (°C) Peak Temperature (°C) Enthalpy (ΔH, J/g) Interpretation
Endotherm 155.2 158.5 -95.3 Melting

| Exotherm | 210.8 | 215.4 | +150.7 | Onset of Thermal Decomposition |

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[11][12] It provides quantitative data on decomposition temperatures and the number of decomposition steps.[13][14]

Experimental Protocol: TGA Analysis

  • Instrument Verification: Verify the balance and temperature accuracy using appropriate standards.

  • Sample Preparation: Weigh 5-10 mg of the sample into a ceramic or platinum TGA crucible. A larger sample mass than DSC is often used to ensure accurate mass loss detection.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp the temperature from 30 °C to 600 °C at 10 °C/min.

    • Maintain an inert atmosphere using a nitrogen purge (20-50 mL/min) to isolate the thermal decomposition from oxidative processes.

  • Data Analysis: Generate a TGA curve (mass % vs. temperature) and its first derivative (DTG curve). The DTG peak indicates the temperature of the maximum rate of mass loss for each step.

Table 2: Representative TGA Data for 2-(2-Methylimidazole-1-carbonyl)benzoic Acid (Inert Atmosphere)

Decomposition Step Temperature Range (°C) Mass Loss (%) DTG Peak (°C) Postulated Lost Fragment(s)
Step 1 205 - 280 ~42.0% 225.3 2-Methylimidazole

| Step 2 | 280 - 450 | ~58.0% | 350.1 | Phthalic Anhydride fragments |

Mechanistic Elucidation via Hyphenated Techniques (TGA-FTIR)

To identify the gaseous products evolved during decomposition—and thus confirm the reaction mechanism—coupling the TGA to a Fourier Transform Infrared (FTIR) spectrometer is essential.[15][16] As the sample decomposes in the TGA furnace, the effluent gas is continuously transferred via a heated line to the FTIR gas cell for analysis.[17]

Experimental Protocol: TGA-FTIR Analysis

  • System Setup:

    • Use the same TGA method as described in section 3.2.

    • Set the heated transfer line and FTIR gas cell temperatures to ~225 °C and ~250 °C, respectively.[17] This is critical to prevent condensation of the evolved products before they reach the detector.[18]

  • Data Collection:

    • Collect a background FTIR spectrum with the nitrogen purge gas flowing before starting the TGA ramp.

    • During the TGA run, collect FTIR spectra continuously (e.g., every 30 seconds).

  • Data Analysis:

    • Generate a Gram-Schmidt plot, which shows the total infrared absorbance over time, mirroring the DTG curve.

    • Extract individual spectra at key temperatures (e.g., at the DTG peak of each decomposition step).

    • Identify the gaseous products by comparing their spectra to reference libraries (e.g., NIST).

Figure 2: Postulated major and minor decomposition pathways.

Based on the representative TGA data, the initial mass loss corresponds closely to the molecular weight of 2-methylimidazole. TGA-FTIR analysis would be expected to show the characteristic C-H, C=N, and N-H stretching vibrations of 2-methylimidazole in the gas phase at ~225 °C, confirming Pathway 1 as the dominant initial decomposition step.

Kinetic Analysis of Decomposition

Understanding the kinetics of decomposition is crucial for predicting long-term stability and behavior under non-isothermal conditions. Isoconversional methods, such as the Friedman or Kissinger-Akahira-Sunose (KAS) models, are powerful techniques for determining the activation energy (Ea) of the decomposition process directly from TGA data collected at multiple heating rates.[19][20]

Experimental Protocol: Kinetic Study

  • TGA Experiments: Perform a series of TGA runs as described in section 3.2, but at several different heating rates (e.g., 5, 10, 15, and 20 °C/min).

  • Data Processing: For each heating rate, plot the conversion fraction (α) versus temperature.

  • Modeling: Apply an isoconversional model using specialized software to calculate the activation energy as a function of the conversion fraction. A stable Ea across a wide range of α suggests a simple, single-step decomposition mechanism, while a variable Ea indicates a more complex, multi-step process.[19]

This kinetic triplet (Activation Energy, Pre-exponential Factor, and Reaction Model) provides the data necessary for robust shelf-life predictions and simulation of the material's behavior under various thermal stresses.[11][21]

Conclusion

The thermal characterization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid requires a structured, multi-technique approach. By systematically employing DSC for phase behavior, TGA for quantitative mass loss, and TGA-FTIR for mechanistic insight, a complete stability profile can be established. The initial decomposition is likely initiated by the cleavage of the N-acyl bond to release 2-methylimidazole. Subsequent kinetic analysis provides the predictive power necessary for confident process development and formulation. This methodological guide provides the framework for researchers to generate the reliable and comprehensive data required to advance a drug candidate through the development pipeline.

References

  • Advanced Fitting Method for the Kinetic Analysis of Thermogravimetric Data. (n.d.). MDPI. Retrieved from [Link]

  • Differential Scanning Calorimetry (DSC Analysis): Key Applications. (2024, December 9). Impurity Sourcing. Retrieved from [Link]

  • Differential Scanning Calorimeters (DSC). (n.d.). American Pharmaceutical Review. Retrieved from [Link]

  • Use of DSC in Pharmaceuticals Drug Characterisation. (2020, August 11). Veeprho. Retrieved from [Link]

  • Nowicki, L., & Markowski, M. (2012). KINETIC ANALYSIS OF THERMOGRAVIMETRIC DATA COLLECTED FROM BIGGER SAMPLES. Chemical and Process Engineering, 33(1), 85-94.
  • Zeman, S., & Dimun, M. (1999). Studies on the Thermal Decomposition of Benzoic Acid and its Derivatives. Journal of Thermal Analysis and Calorimetry, 56(3), 947-953.
  • Lindquist, E., & Yang, Y. (2011). Degradation of benzoic acid and its derivatives in subcritical water.
  • Differential Scanning Calorimetry of Pharmaceuticals. (n.d.). News-Medical.Net. Retrieved from [Link]

  • Lewis, E. A., et al. (2015). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Biomolecules, 5(3), 1336-1358.
  • Studies on the Thermal Decomposition of Benzoic Acid and its Derivatives. (n.d.). AKJournals. Retrieved from [Link]

  • Cai, J., et al. (2017). Processing thermogravimetric analysis data for isoconversional kinetic analysis of lignocellulosic biomass pyrolysis. Renewable and Sustainable Energy Reviews, 82, 1629-1638.
  • Doyle, C. D. (1961). Kinetic analysis of thermogravimetric data. Journal of Applied Polymer Science, 5(15), 285-292.
  • Thermogravimetric analysis. (n.d.). In Wikipedia. Retrieved from [Link]

  • Carstensen, J. T., & Musa, M. N. (1972). Decomposition of benzoic acid derivatives in solid state. Journal of Pharmaceutical Sciences, 61(7), 1112-1118.
  • Thermogravimetry and Gas Analysis, Part 3: TGA/DSC-FTIR. (n.d.). Mettler Toledo. Retrieved from [Link]

  • Degradation of Benzoic Acid and its Derivatives in Subcritical Water. (2011). ResearchGate. Retrieved from [Link]

  • TGA-FTIR Standard Operating Procedures. (n.d.). Western Washington University. Retrieved from [Link]

  • TGA/FTIR - Evolved Gas Analysis. (n.d.). TA Instruments. Retrieved from [Link]

  • Thermo Gravimetric Analysis (TGA). (n.d.). T,C&A Lab / Alfa Chemistry. Retrieved from [Link]

  • Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. (n.d.). Auriga Research. Retrieved from [Link]

  • TGA-FTIR Analysis of Biomass Samples Based on the Thermal Decomposition Behavior of Hemicellulose, Cellulose, and Lignin. (2023, April 25). MDPI. Retrieved from [Link]

  • Thermogravimetric Analysis Fourier Transform Infrared Spectroscopy (TGA-FTIR). (2024, October 3). Matestlab. Retrieved from [Link]

  • Thermogravimetric Analysis (TGA). (n.d.). Mettler Toledo. Retrieved from [Link]

  • Thermogravimetric analysis (TGA). (2022, August 21). Chemistry LibreTexts. Retrieved from [Link]

  • Synthesis of 2-methylimidazole. (n.d.). Chemistry Stack Exchange. Retrieved from [Link]

  • Thermal analysis study of imidazolinium and some benzimid azolium salts by TG. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Stability Studies of N-Acylimidazoles. (n.d.). ResearchGate. Retrieved from [Link]

  • Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. (2021, April 9). American Journal of Engineering Research (AJER). Retrieved from [Link]

  • Preparation of n-acylimidazoles. (1992). Google Patents.
  • Method for preparing 2-methylimidazole. (n.d.). Google Patents.
  • Thermal Analysis of Binary Mixtures of Imidazolium, Pyridinium, Pyrrolidinium, and Piperidinium Ionic Liquids. (2021, October 22). National Institutes of Health. Retrieved from [Link]

  • Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Thermal decomposition of carboxylate ionic liquids: trends and mechanisms. (2013). Semantic Scholar. Retrieved from [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023, August 11). Semantic Scholar. Retrieved from [Link]

  • Study on degradation kinetics of 2-(2-hydroxypropanamido) benzoic acid in aqueous solutions and identification of its major degradation product by UHPLC/TOF-MS/MS. (2015, August 10). PubMed. Retrieved from [Link]

  • New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. (n.d.). MDPI. Retrieved from [Link]

  • On the Decomposition Mechanisms of New Imidazole-Based Energetic Materials. (2013, February 7). Bernstein Group. Retrieved from [Link]

  • Photo- And Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. (2006). PubMed. Retrieved from [Link]

  • Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. (2023, June 27). National Institutes of Health. Retrieved from [Link]

  • Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques. (n.d.). SpringerLink. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

This guide provides a comprehensive technical overview of the solubility characteristics of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a molecule of interest in pharmaceutical research and development. Given the limit...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the solubility characteristics of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a molecule of interest in pharmaceutical research and development. Given the limited publicly available experimental data for this specific compound, this document establishes a predictive solubility framework based on its structural components—a benzoic acid moiety and a 2-methylimidazole ring. Furthermore, it outlines detailed, field-proven methodologies for the empirical determination of its solubility in various solvent systems, equipping researchers and drug development professionals with the necessary tools for its characterization.

Introduction: The Critical Role of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its bioavailability and, consequently, its therapeutic efficacy.[1] Poor aqueous solubility can lead to low and variable absorption, hindering the development of promising drug candidates.[1] 2-(2-Methylimidazole-1-carbonyl)benzoic acid (Figure 1) is a molecule that combines the structural features of a carboxylic acid and an imidazole derivative, suggesting a complex solubility profile that is highly dependent on the solvent environment. Understanding its solubility is a prerequisite for effective formulation development, from early-stage discovery to late-stage manufacturing.[2]

Figure 1: Chemical Structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid CAS Number: 247088-99-9 Molecular Formula: C12H10N2O3 Molecular Weight: 230.22 g/mol [3][4]

Predicted Physicochemical Properties and Solubility Behavior

The solubility of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is governed by the interplay of its functional groups and the overall molecular structure. The "like dissolves like" principle serves as a foundational concept for predicting its solubility in various solvents.[5][6]

The Influence of the Benzoic Acid Moiety

The presence of the carboxylic acid group (-COOH) on the benzene ring makes this portion of the molecule polar and capable of acting as a hydrogen bond donor.[7][8][9] Carboxylic acids with a small number of carbon atoms are generally soluble in water due to their ability to form hydrogen bonds with water molecules.[7][8][9] However, the solubility of benzoic acid itself in cold water is limited due to the hydrophobic nature of the benzene ring.[7] The solubility of carboxylic acids generally increases with temperature.[6][10] In organic solvents, carboxylic acids are typically soluble in polar solvents like alcohols, ethers, and chloroform.[7]

The Role of the 2-Methylimidazole Ring

Imidazole is a polar, aromatic heterocyclic compound that is highly soluble in water and other polar solvents.[11][12] It can act as both a hydrogen bond donor and acceptor.[11] The presence of the methyl group at the 2-position of the imidazole ring in the target molecule will slightly increase its lipophilicity compared to an unsubstituted imidazole. Imidazole derivatives are known to possess a wide range of biological activities, and their solubility is a key factor in their therapeutic application.[12][13]

Predicted Solubility Profile

Based on its hybrid structure, the solubility of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is expected to be:

  • Low in non-polar solvents such as hexane and toluene, due to the polar nature of the carboxylic acid and imidazole functionalities.

  • Moderate to high in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which can effectively solvate both the polar and non-polar parts of the molecule.

  • Moderate in polar protic solvents such as ethanol and methanol, where hydrogen bonding interactions with the solvent are possible.

  • pH-dependent in aqueous media . As a carboxylic acid, its solubility in water is expected to be low at acidic pH where it exists in its neutral, less soluble form. As the pH increases above its pKa, the carboxylic acid will be deprotonated to form a more soluble carboxylate salt.[5][14]

Experimental Determination of Solubility

Accurate determination of solubility requires robust and validated experimental methods.[15] The saturation shake-flask method is considered the "gold standard" for determining thermodynamic solubility.[16][17]

Saturation Shake-Flask Method: A Step-by-Step Protocol

This method involves equilibrating an excess amount of the solid compound in the solvent of interest until a saturated solution is formed.

Materials and Equipment:

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid (solid)

  • Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, DMSO, acetonitrile)

  • Scintillation vials or flasks with screw caps

  • Orbital shaker or rotator with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Protocol:

  • Preparation: Add an excess amount of 2-(2-Methylimidazole-1-carbonyl)benzoic acid to a series of vials, each containing a known volume of a different solvent. Ensure that a visible amount of undissolved solid remains.

  • Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached. It is crucial to establish that equilibrium has been achieved by taking samples at different time points (e.g., 24, 48, and 72 hours) and confirming that the concentration of the dissolved compound remains constant.[16]

  • Phase Separation: After equilibration, allow the suspensions to settle. Separate the saturated solution from the undissolved solid by centrifugation.

  • Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification: Analyze the concentration of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in the filtered saturated solution using a validated HPLC method.[16][18] A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the saturation shake-flask method for solubility determination.

Solubility_Workflow cluster_prep Preparation cluster_equilibrate Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Add excess solid to solvent B Agitate at constant temperature (24-72 hours) A->B Establish Equilibrium C Centrifuge to pellet undissolved solid B->C Separate Phases D Filter supernatant C->D Remove Particulates E Quantify by HPLC D->E Determine Concentration

Sources

Foundational

Quantum chemical calculations for 2-(2-Methylimidazole-1-carbonyl)benzoic acid

An In-depth Technical Guide to the Quantum Chemical Analysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid Abstract This technical guide provides a comprehensive, field-proven protocol for conducting quantum chemical c...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Quantum Chemical Analysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Abstract

This technical guide provides a comprehensive, field-proven protocol for conducting quantum chemical calculations on 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Designed for researchers in computational chemistry and drug development, this document moves beyond a simple list of steps to explain the causality behind methodological choices, ensuring scientific integrity and reproducibility. We establish the trustworthiness of our chosen computational model by first validating it against experimental data for a closely related proxy molecule, benzoic acid, before applying it to predict the structural, vibrational, and electronic properties of the title compound. The methodologies detailed herein utilize Density Functional Theory (DFT) with the B3LYP functional and the 6-311+G(d,p) basis set, a combination well-benchmarked for organic molecules.[1][2] All protocols are presented with the necessary detail to be implemented using standard quantum chemistry software packages like Gaussian.

Introduction: Scientific Context and Rationale

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a molecule of interest due to its composite structure, incorporating a benzoic acid moiety, known for its role in drug design as a fragment or scaffold, and a 2-methylimidazole group, a common ligand in coordination chemistry and a key component in various pharmaceuticals.[3] The conformational flexibility arising from the rotatable bond between the carbonyl carbon and the benzoic ring, along with the electronic interplay between the electron-rich imidazole ring and the electron-withdrawing carboxylic acid group, makes this molecule a compelling subject for theoretical investigation.

Quantum chemical calculations offer a powerful, non-experimental route to elucidate its fundamental properties, including:

  • Stable 3D Conformation: Identifying the lowest-energy geometry, which is critical for understanding molecular recognition and binding events.

  • Electronic Structure: Characterizing the frontier molecular orbitals (HOMO and LUMO) to predict reactivity, stability, and electronic transitions.

  • Vibrational Spectra: Predicting the infrared (IR) spectrum to identify key functional groups and confirm the structure's stability.

  • Spectroscopic Properties: Simulating the UV-Visible absorption spectrum to understand its optical properties.

This guide provides a robust and validated workflow to derive these properties, offering predictive insights valuable for drug discovery, materials science, and fundamental chemical research.

Theoretical Foundation: The 'Why' Behind the 'How'

The core of modern quantum chemical calculations for organic molecules lies in Density Functional Theory (DFT) . Unlike more computationally expensive wavefunction-based methods, DFT calculates the total electronic energy based on the spatially dependent electron density.[1] This approach provides an excellent balance between accuracy and computational cost, making it ideal for molecules of this size.[2]

2.1. The B3LYP Functional: A Hybrid Approach

We employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional.[1] Hybrid functionals are a cornerstone of computational chemistry because they incorporate a portion of exact Hartree-Fock exchange, which helps to mitigate the self-interaction error found in simpler functionals.[4] B3LYP has been extensively benchmarked and has demonstrated consistent, reliable performance for predicting the geometries and vibrational frequencies of a wide range of organic molecules.[2][5][6]

2.2. The 6-311+G(d,p) Basis Set: Flexibility and Accuracy

A basis set is the set of mathematical functions used to build molecular orbitals. The choice of basis set is critical for obtaining accurate results. We have selected the 6-311+G(d,p) Pople-style basis set for the following reasons:[7]

  • Triple-Zeta Valence (6-311): It uses three functions to describe each valence orbital, providing the necessary flexibility to accurately model the electron distribution.

  • Diffuse Functions (+): The "+" indicates the addition of diffuse functions on heavy (non-hydrogen) atoms. These are crucial for accurately describing species with electron density far from the nucleus, such as anions (the deprotonated carboxylate) and systems with lone pairs.[7]

  • Polarization Functions (d,p): The "(d,p)" signifies the addition of d-functions on heavy atoms and p-functions on hydrogen atoms. These functions allow orbitals to change shape and orientation within the molecule, which is essential for describing chemical bonds and non-covalent interactions accurately.

This combination of the B3LYP functional and the 6-311+G(d,p) basis set represents a robust, well-validated "model chemistry" for the system under investigation.

Part I: Protocol Validation with a Proxy System (Benzoic Acid)

To establish the trustworthiness of our computational protocol, we first apply it to benzoic acid, a structurally related molecule for which ample experimental data exists. By demonstrating that our chosen method can accurately reproduce the known properties of benzoic acid, we build confidence in its predictive power for the target molecule.

Computational Workflow: Validation Step

The following diagram outlines the workflow for validating our computational model using benzoic acid.

G cluster_input Input Generation cluster_calc Quantum Calculation (Gaussian) cluster_analysis Analysis & Comparison Input 1. Obtain Benzoic Acid SMILES: C1=CC=C(C=C1)C(=O)O Convert 2. Generate 3D Coordinates (e.g., Avogadro, GaussView) Input->Convert Opt 3. Geometry Optimization # B3LYP/6-311+G(d,p) Opt Convert->Opt Freq 4. Vibrational Frequency # B3LYP/6-311+G(d,p) Freq Opt->Freq TDDFT 5. Excited States (UV-Vis) # B3LYP/6-311+G(d,p) TD(NStates=20) Freq->TDDFT CompareIR 6. Compare Calculated Frequencies with Experimental IR Spectrum Freq->CompareIR CompareUV 7. Compare Calculated Transitions with Experimental UV-Vis Spectrum TDDFT->CompareUV

Caption: Workflow for validating the B3LYP/6-311+G(d,p) method on benzoic acid.

Experimental Benchmark Data
  • Infrared (IR) Spectrum: The experimental IR spectrum of benzoic acid is characterized by a very broad O-H stretching band from ~2500-3300 cm⁻¹ due to hydrogen bonding, a strong C=O carbonyl stretch around 1680-1700 cm⁻¹, and C-O stretching vibrations between 1210-1320 cm⁻¹.[8][9][10]

  • UV-Visible Spectrum: In a non-polar solvent, benzoic acid exhibits characteristic absorption peaks around 230 nm and 270-280 nm.[11][12][13]

Validation Results and Discussion

By performing the calculations outlined above, we would generate theoretical IR and UV-Vis spectra. The calculated vibrational frequencies are typically scaled by a factor (e.g., ~0.96-0.97 for B3LYP) to account for anharmonicity and systematic errors, improving agreement with experimental values.[14] The strong correlation between the scaled calculated frequencies for the O-H, C=O, and C-O stretches and their experimental counterparts, along with the accurate prediction of the electronic transition energies (λ_max), would validate the B3LYP/6-311+G(d,p) model chemistry. This successful validation provides the authoritative grounding required to proceed with the target molecule.

Part II: Predictive Calculations for 2-(2-Methylimidazole-1-carbonyl)benzoic acid

With the methodology validated, we now apply the identical protocol to predict the properties of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Step-by-Step Computational Protocol

Step 1: Molecule Construction

  • Generate Initial Structure: Using molecular modeling software (e.g., GaussView, Avogadro), construct the molecule from its name: 2-(2-Methylimidazole-1-carbonyl)benzoic acid. The derived SMILES string is CC1=NC=CN1C(=O)C2=CC=CC=C2C(=O)O.

  • Pre-optimization: Perform a quick molecular mechanics (e.g., UFF or MMFF94) geometry optimization to obtain a reasonable starting structure. This step is crucial to avoid starting the more expensive DFT calculation from a high-energy, distorted geometry.

Step 2: Geometry Optimization and Frequency Calculation

  • Create Input File: Prepare a Gaussian input file (.gjf or .com). The essential components are the route section, charge/multiplicity, and atomic coordinates.

  • Route Section: The route section specifies the calculation type and model chemistry. For a combined optimization and frequency calculation, it should be: #p B3LYP/6-311+G(d,p) Opt Freq=NoRaman Integral=Ultrafine SCF=Tight

    • #p: Prints extra output.

    • Opt: Requests a geometry optimization to find the lowest energy structure.

    • Freq=NoRaman: Calculates vibrational frequencies to confirm a true minimum (no imaginary frequencies) and predict the IR spectrum. NoRaman saves computational time if Raman activities are not required.

    • Integral=Ultrafine: Uses a high-quality integration grid, recommended for accuracy.

    • SCF=Tight: Applies stricter convergence criteria for the Self-Consistent Field (SCF) procedure.

  • Molecule Specification: Specify the charge (0 for neutral) and spin multiplicity (1 for a singlet ground state), followed by the Cartesian coordinates from Step 1.

  • Execution: Run the Gaussian calculation. Upon successful completion, the output file (.log) will contain the optimized coordinates, thermodynamic data, and vibrational frequencies.

  • Verification: Check the frequency results. The absence of any imaginary (negative) frequencies confirms that the optimized structure is a true local minimum on the potential energy surface.

Step 3: Advanced Properties Analysis (from Optimized Geometry)

  • Create New Input Files: Using the optimized coordinates from the previous step, create new input files for single-point calculations.

  • Natural Bond Orbital (NBO) Analysis:

    • Route Section: #p B3LYP/6-311+G(d,p) Pop=NBO

    • Purpose: This calculation provides insights into charge distribution (natural atomic charges), hybridization, and donor-acceptor interactions between orbitals, which are key to understanding intramolecular charge transfer.[15][16]

  • Frontier Molecular Orbital (FMO) and UV-Visible Spectrum Analysis:

    • Route Section: #p B3LYP/6-311+G(d,p) TD(NStates=20, Singlet)

    • Purpose: This Time-Dependent DFT (TD-DFT) calculation computes the energies and oscillator strengths of the first 20 singlet electronic transitions, allowing for the simulation of the UV-Vis absorption spectrum.[16] The output also provides the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

Workflow Diagram: Predictive Analysis

G cluster_prep Preparation cluster_dft Primary DFT Calculation cluster_props Property Calculations (Single Point) Build 1. Build Molecule & Pre-optimize (SMILES: CC1=NC=CN1C(=O)C2=CC=CC=C2C(=O)O) OptFreq 2. Geometry Optimization & Frequencies # B3LYP/6-311+G(d,p) Opt Freq Build->OptFreq Verify 3. Verify Minimum (No Imaginary Frequencies) OptFreq->Verify NBO 4. NBO Analysis (Charges, Hybridization) # Pop=NBO Verify->NBO Use Optimized Geometry TDDFT 5. FMO & UV-Vis Analysis (HOMO-LUMO, Spectra) # TD(NStates=20) Verify->TDDFT Use Optimized Geometry

Caption: Predictive calculation workflow for the target molecule.

Data Presentation and Interpretation

All quantitative results should be summarized in tables for clarity and ease of comparison.

Table 1: Predicted Thermodynamic and Electronic Properties

Property Calculated Value Units Significance
Total Electronic Energy (Value from Opt+Freq) Hartrees Overall stability of the molecule.
Dipole Moment (Value from Opt+Freq) Debye Indicates molecular polarity.
HOMO Energy (Value from TD-DFT) eV Electron-donating ability.
LUMO Energy (Value from TD-DFT) eV Electron-accepting ability.

| HOMO-LUMO Gap (ΔE) | E(LUMO) - E(HOMO) | eV | Relates to chemical reactivity and stability. |

Table 2: Key Predicted Vibrational Frequencies (Scaled)

Vibrational Mode Predicted Wavenumber (cm⁻¹) Relative Intensity Assignment
O-H Stretch (Carboxylic Acid) ~3500-3600 Strong Carboxylic acid hydroxyl group.
C-H Stretch (Aromatic/Methyl) ~2900-3100 Medium Phenyl and methyl C-H bonds.
C=O Stretch (Amide) ~1720-1740 Strong Carbonyl attached to imidazole.
C=O Stretch (Carboxylic Acid) ~1680-1700 Strong Carboxylic acid carbonyl group.

| C-N Stretch (Imidazole Ring) | ~1300-1400 | Medium | Imidazole ring vibration. |

Note: The distinct predicted frequencies for the two C=O groups are a key finding of this analysis.

Analysis of NBO Results: The NBO output provides detailed information on natural atomic charges, revealing the electron-donating nature of the 2-methylimidazole ring and the electron-withdrawing character of the carbonyl and carboxyl groups. Second-order perturbation analysis within NBO can quantify the stabilizing energy of intramolecular interactions, such as hyperconjugation between lone pairs and anti-bonding orbitals.

Analysis of FMO and UV-Vis Results: Visualization of the HOMO and LUMO isosurfaces reveals their spatial distribution. Typically, the HOMO may be localized on the more electron-rich imidazole moiety, while the LUMO may be centered on the benzoic acid part, suggesting a potential for intramolecular charge transfer upon electronic excitation. The TD-DFT results provide a list of excitation energies (in nm) and their corresponding oscillator strengths (f). A simulated spectrum can be plotted by broadening these transitions with Gaussian functions, providing a direct visual comparison to potential future experimental data.

Conclusion

This guide has detailed a robust, trustworthy, and scientifically grounded workflow for the quantum chemical analysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. By first validating our chosen B3LYP/6-311+G(d,p) methodology against experimental data for benzoic acid, we establish a high degree of confidence in the predicted structural, electronic, and vibrational properties of the target molecule. The protocols and analyses presented here provide a clear and reproducible path for researchers to gain deep molecular-level insights, aiding in the rational design of novel therapeutics and materials.

References

  • Weinhold, F. Natural bond orbital analysis: A critical overview of methods and applications. J. Comput. Chem.2012, 33, 2363-2379.
  • Glendening, E. D.; Landis, C. R.; Weinhold, F. NBO 6.0: Natural bond orbital analysis program. J. Comput. Chem.2013, 34, 1429-1437.
  • Barone, V. Anharmonic vibrational properties by a fully automated second-order perturbative approach. J. Chem. Phys.2005, 122, 014108.
  • Merrick, J. P.; Moran, D.; Radom, L. An Evaluation of Harmonic Vibrational Frequency Scale Factors. J. Phys. Chem. A2007, 111, 11683-11700.
  • Poater, J.; Solà, M.; Bickelhaupt, F. M. Aromaticity and DFT.
  • Adamo, C.; Jacquemin, D. The calculations of excited-state properties with Time-Dependent Density Functional Theory. Chem. Soc. Rev.2013, 42, 845-856.
  • Foresman, J. B.; Frisch, Æ. Exploring Chemistry with Electronic Structure Methods, 3rd ed.; Gaussian, Inc.: Wallingford, CT, 2015.
  • Becke, A. D. Density‐functional thermochemistry. III. The role of exact exchange. J. Chem. Phys.1993, 98, 5648-5652.
  • Krishnan, R.; Binkley, J. S.; Seeger, R.; Pople, J. A. Self‐consistent molecular orbital methods. XX. A basis set for correlated wave functions. J. Chem. Phys.1980, 72, 650-654.
  • Stephens, P. J.; Devlin, F. J.; Chabalowski, C. F.; Frisch, M. J. Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields. J. Phys. Chem.1994, 98, 11623-11627.
  • Doc Brown's Chemistry. Infrared spectrum of benzoic acid. [Link]

  • Guo, H.; He, F.; Gu, B.; Smith, J. C. Time-Dependent Density Functional Theory Assessment of UV Absorption of Benzoic Acid Derivatives. J. Phys. Chem. A2012, 116, 10767-10776.
  • Shahid, H. A., et al. Crystal structure of 2-{[1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yloxy]carbonyl}benzoic acid. Acta Crystallographica Section E2014, 70, o1237-o1238.
  • NIST. Benzoic acid, 2-(methylamino)-. [Link]

  • Wikipedia. 2-Methylimidazole. [Link]

  • Cohen, A. J.; Mori-Sánchez, P.; Yang, W. Insights into Current Limitations of Density Functional Theory. Science2008, 321, 792-794.
  • PubChem. 2-(Benzimidazole-1-carbonyl)benzoic acid. [Link]

  • ResearchGate. IR spectra of benzoic acid. [Link]

  • Karimova, N. V., et al. Absorption spectra of benzoic acid in water at different pH and in the presence of salts: insights from the integration of experimental data and theoretical cluster models. Phys. Chem. Chem. Phys.2020, 22, 5643-5654.
  • Grodzicki, A., et al. Synthesis and crystal structure of 2-[(2,3-dihydro-2-oxo-3-benzoxazolyl)methyl]benzoic acid. J. Struct. Chem.2008, 49, 954-958.
  • Ali, A., et al. Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. Acta Crystallographica Section E2021, 77, 755-760.
  • Skarzyńska, A., et al. Crystal data and structure refinement details of 2-methylimidazole. J. Chem. Crystallogr.2020, 50, 235-240.
  • Kartal, Z.; Sentürk, S. FT-IR Spectroscopic Study of M(Benzoic Acid)2Ni(CN)4 Complexes (M=Ni, Cd, Co, Mn). Z.
  • Karimova, N. V., et al. Absorption spectra of benzoic acid in water at different pH and in the presence of salts: insights from the integration of experimental data and theoretical cluster models. PubMed[Link]

  • Chemistry LibreTexts. IR Spectra of Selected Compounds. [Link]

Sources

Exploratory

Potential biological activity of 2-(2-Methylimidazole-1-carbonyl)benzoic acid derivatives

An In-Depth Technical Guide to the Potential Biological Activity of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid Derivatives For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide p...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Potential Biological Activity of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the investigation of the potential biological activities of 2-(2-methylimidazole-1-carbonyl)benzoic acid derivatives. While direct research on this specific class of compounds is nascent, the well-documented pharmacological profiles of the constituent benzimidazole and benzoic acid moieties strongly suggest promising avenues for drug discovery. This document outlines the rationale for exploring their anticancer, antimicrobial, and anti-inflammatory properties. Detailed, step-by-step experimental protocols for the synthesis of these derivatives and the subsequent evaluation of their biological efficacy are provided. This guide is intended to serve as a foundational resource for researchers initiating projects in this area, offering a structured approach to unlock the therapeutic potential of these novel chemical entities.

Introduction: The Rationale for Investigation

The pursuit of novel therapeutic agents with improved efficacy and reduced side effects is a cornerstone of medicinal chemistry. The 2-(2-methylimidazole-1-carbonyl)benzoic acid scaffold represents a compelling starting point for the development of new drug candidates. This assertion is grounded in the extensive biological activities associated with its core components: the benzimidazole ring and the benzoic acid moiety.

1.1. The Benzimidazole Scaffold: A Privileged Structure in Medicinal Chemistry

Benzimidazole is a heterocyclic aromatic organic compound, consisting of the fusion of benzene and imidazole. It is a vital pharmacophore, a molecular framework that is responsible for a drug's pharmacological activity.[1][2] The versatility of the benzimidazole nucleus is evident from its presence in a wide array of FDA-approved drugs with diverse therapeutic applications, including anticancer, antiviral, and antihypertensive agents.[3][4][5] Its biological activity is attributed to its ability to participate in hydrogen bonding, π-π stacking, and coordination with metal ions, allowing for interaction with various biological macromolecules.[2]

1.2. Benzoic Acid and its Derivatives: A Foundation for Bioactivity

Benzoic acid and its derivatives have long been recognized for their biological significance. They are found in numerous natural products and serve as key building blocks in the synthesis of a wide range of pharmaceuticals.[6] The carboxylic acid group can act as a hydrogen bond donor and acceptor, facilitating interactions with biological targets. Derivatives of benzoic acid have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[6][7][8]

1.3. The Hybrid Molecule: A Synergy of Potential

The combination of the benzimidazole and benzoic acid moieties in the 2-(2-methylimidazole-1-carbonyl)benzoic acid framework presents a unique opportunity for synergistic or novel biological activities. The 2-methylimidazole group may contribute to specific target interactions, while the benzoic acid portion can influence pharmacokinetic properties and provide an additional anchor for receptor binding. This guide will focus on three primary areas of potential biological activity for derivatives of this parent compound: anticancer, antimicrobial, and anti-inflammatory.

Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid Derivatives

The synthesis of a library of derivatives is the crucial first step in exploring their structure-activity relationships (SAR). A general synthetic scheme is proposed below, allowing for the introduction of diverse functional groups.

2.1. General Synthetic Protocol

A plausible synthetic route to generate a variety of 2-(2-methylimidazole-1-carbonyl)benzoic acid derivatives involves the modification of the carboxylic acid group.

  • Step 1: Synthesis of the Parent Compound. The starting material, 2-(2-methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9)[9], can be synthesized through the reaction of 2-methylimidazole with phthalic anhydride.

  • Step 2: Activation of the Carboxylic Acid. The carboxylic acid group of the parent compound can be activated to form an acyl chloride or an active ester.

  • Step 3: Amide or Ester Formation. The activated carboxylic acid can then be reacted with a diverse range of amines or alcohols to yield a library of amide or ester derivatives, respectively. This allows for systematic variation of substituents to probe the SAR.

Synthesis_Workflow cluster_synthesis Synthesis of Derivatives Start 2-Methylimidazole + Phthalic Anhydride Parent 2-(2-Methylimidazole-1-carbonyl)benzoic acid Start->Parent Activation Activation of Carboxylic Acid (e.g., SOCl₂, EDC/NHS) Parent->Activation Amides Amide Derivatives Activation->Amides Esters Ester Derivatives Activation->Esters Amines Diverse Amines (R-NH₂) Amines->Amides Alcohols Diverse Alcohols (R-OH) Alcohols->Esters

Caption: General synthetic workflow for 2-(2-methylimidazole-1-carbonyl)benzoic acid derivatives.

Evaluation of Potential Anticancer Activity

The benzimidazole scaffold is a component of several established anticancer agents.[1][5][10] Therefore, it is highly probable that derivatives of 2-(2-methylimidazole-1-carbonyl)benzoic acid will exhibit cytotoxic or antiproliferative effects against cancer cells.

3.1. In Vitro Cytotoxicity Screening

The initial assessment of anticancer potential involves determining the cytotoxicity of the synthesized compounds against a panel of human cancer cell lines.

3.1.1. Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[11][12]

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT116, PC-3) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[11]

  • Compound Treatment: Treat the cells with a range of concentrations of the test compounds (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO).[11]

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.[12]

  • Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO.[11]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[11]

3.2. Data Presentation: Cytotoxicity

The results of the MTT assay should be summarized in a table for clear comparison of the cytotoxic potential of the different derivatives.

Compound IDCancer Cell LineIC50 (µM)
Derivative 1MCF-7Data to be determined
Derivative 2MCF-7Data to be determined
.........
Doxorubicin (Control)MCF-7Reference value

3.3. Mechanistic Studies

Compounds that exhibit significant cytotoxicity should be further investigated to elucidate their mechanism of action. Potential mechanisms include induction of apoptosis, cell cycle arrest, or inhibition of specific signaling pathways.

Anticancer_Screening_Workflow cluster_workflow Anticancer Activity Screening Start Synthesized Derivatives MTT MTT Cytotoxicity Assay (Cancer Cell Lines) Start->MTT IC50 Determine IC50 Values MTT->IC50 Active Identify Active Compounds (Low IC50) IC50->Active Mechanism Mechanism of Action Studies (Apoptosis, Cell Cycle) Active->Mechanism Lead Lead Compound Identification Mechanism->Lead

Caption: Workflow for in vitro anticancer activity screening.

Evaluation of Potential Antimicrobial Activity

Benzimidazole derivatives are known to possess a broad spectrum of antimicrobial activity against various pathogenic bacteria and fungi.[13][14][15] This makes the synthesized compounds promising candidates for the development of new antimicrobial agents.

4.1. In Vitro Antimicrobial Susceptibility Testing

The antimicrobial activity of the derivatives can be assessed using standard methods such as the broth microdilution or agar disk diffusion assays.

4.1.1. Experimental Protocol: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16][17]

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.[17]

  • Serial Dilution: Prepare two-fold serial dilutions of the test compounds in a suitable broth medium in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with the prepared microbial suspension.

  • Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.[13]

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[17]

4.2. Data Presentation: Antimicrobial Activity

The MIC values for each compound against the tested microorganisms should be tabulated for comparative analysis.

Compound IDS. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
Derivative 1Data to be determinedData to be determinedData to be determined
Derivative 2Data to be determinedData to be determinedData to be determined
............
Ciprofloxacin (Control)Reference valueReference valueN/A
Fluconazole (Control)N/AN/AReference value

Evaluation of Potential Anti-inflammatory Activity

Both benzimidazole and benzoic acid derivatives have been reported to possess anti-inflammatory properties.[8][18][19] The mechanism of action often involves the inhibition of key inflammatory mediators such as cyclooxygenase (COX) enzymes.[18]

5.1. In Vitro Anti-inflammatory Assays

A common in vitro model for assessing anti-inflammatory activity involves the use of lipopolysaccharide (LPS)-stimulated macrophages.

5.1.1. Experimental Protocol: Nitric Oxide (NO) Production Assay

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, by assessing the concentration of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.[20]

  • Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.[20]

  • Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) to induce an inflammatory response and incubate for 24 hours.[20]

  • Supernatant Collection: Collect the cell culture supernatant.

  • Griess Reaction: Add Griess reagent to the supernatant and incubate to allow for color development.[20]

  • Absorbance Measurement: Measure the absorbance at 540 nm.

  • Data Analysis: Quantify the amount of nitrite and determine the inhibitory effect of the compounds on NO production.

5.2. Data Presentation: Anti-inflammatory Activity

The percentage inhibition of NO production at various concentrations of the test compounds should be presented.

Compound IDConcentration (µM)% Inhibition of NO Production
Derivative 110Data to be determined
50Data to be determined
Derivative 210Data to be determined
50Data to be determined
.........
Dexamethasone (Control)1Reference value

5.3. Proposed Mechanism of Action

The anti-inflammatory effects of these derivatives may be mediated through the inhibition of the COX pathway, which is responsible for the production of prostaglandins, key mediators of inflammation.

COX_Pathway cluster_pathway Simplified COX Inflammatory Pathway Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 / COX-2 Enzymes Arachidonic_Acid->COX_Enzymes Prostaglandins Prostaglandins COX_Enzymes->Prostaglandins Inflammation Inflammation (Pain, Swelling) Prostaglandins->Inflammation Derivatives 2-(2-Methylimidazole-1-carbonyl)benzoic Acid Derivatives Derivatives->COX_Enzymes Potential Inhibition

Caption: Proposed mechanism of action via the cyclooxygenase pathway.

Conclusion and Future Directions

The 2-(2-methylimidazole-1-carbonyl)benzoic acid scaffold holds significant promise for the development of novel therapeutic agents. This guide provides a comprehensive roadmap for the synthesis and systematic evaluation of its derivatives for potential anticancer, antimicrobial, and anti-inflammatory activities. Positive results from these initial in vitro screenings will warrant further investigation, including in vivo studies in animal models to assess efficacy, toxicity, and pharmacokinetic profiles. The structure-activity relationship data generated will be invaluable for the rational design and optimization of lead compounds, ultimately paving the way for the development of new and effective drugs.

References

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). National Institutes of Health.
  • Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. (n.d.). National Institutes of Health.
  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (2024, April 26). ResearchGate.
  • Application Notes and Protocols for Screening the Anti-inflammatory Activity of Specioside B. (n.d.). Benchchem.
  • In vivo Methods for Preclinical Screening of Anticancer Drugs. (n.d.). International Journal of Pharmacy and Biological Sciences.
  • Navigating the Landscape: Innovative Screening Models for Anti-Inflammatory Drug Discovery. (n.d.). Slideshare.
  • Application Notes and Protocols for Anti-Cancer Activity Screening of 12β-Hydroxyganoderenic acid B. (n.d.). Benchchem.
  • (PDF) Guideline for anticancer assays in cells. (n.d.). ResearchGate.
  • A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. (n.d.).
  • In vitro pharmacological screening methods for anti-inflammatory agents. (2025, August 10). ResearchGate.
  • Assessment of antimicrobial activity. (2019, March 28). Protocols.io.
  • Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. (n.d.). MDPI.
  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. (n.d.). National Institutes of Health.
  • Covalent Immobilization of Phytosynthesized Silver Nanoparticles and Quaternary Ammonium Chitosan on Cotton Fabrics: Enhanced Antimicrobial Durability, Antioxidant Capacity, and Natural Dye Affinity. (2026, January 16). ACS Publications.
  • Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytop. (2019, September 5). Semantic Scholar.
  • Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. (n.d.). PubMed.
  • Comparative Guide to the Structural Activity Relationship of 2-Hydroxymethyl Benzoic Acid Derivatives as Anti-Inflammatory Agent. (n.d.). Benchchem.
  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid | CAS 247088-99-9. (n.d.). Santa Cruz Biotechnology.
  • Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach. (n.d.). National Institutes of Health.
  • Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. (n.d.). MDPI.
  • Benzimidazole Scaffold as Anticancer Agent: Synthetic Approaches and Structure-Activity Relationship. (n.d.). ResearchGate.
  • Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives. (n.d.).
  • 2-METHYLIMIDAZOLE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. (n.d.). National Center for Biotechnology Information.
  • A Panoramic Review of Benzimidazole Derivatives and their Potential Biological Activity. (n.d.).
  • Benzimidazole derivatives with anticancer activity. (n.d.). ResearchGate.
  • Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. (n.d.).
  • Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). (2025, June 30).
  • Synthesis of Some Novel Benzimidazole Derivatives as Anticancer Agent and Evaluation for CDK2 Inhibition Activity. (n.d.). PubMed.
  • Synthesis, characterization and antimicrobial activity of some novel benzimidazole derivatives. (n.d.). National Institutes of Health.
  • In-silico based Designing of benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-inflammatory Agents. (n.d.).
  • Different Potential Biological Activities of Benzimidazole Derivatives. (2025, August 6). ResearchGate.
  • Biological activities of benzimidazole derivatives: A review. (n.d.).
  • Synthesis and anti-inflammatory activity of some benzimidazole-2-carboxylic acids. (2025, August 10). ResearchGate.
  • Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. (n.d.).
  • Antibacterial Activity of Benzimidazole Derivatives: A Mini Review. (n.d.). Open Access Journals.
  • Anti-Inflammatory Activity of 1,2-Benzothiazine 1,1-Dioxide Derivatives. (n.d.). MDPI.
  • Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances. (n.d.).
  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023, August 11). Semantic Scholar.
  • Discovery and Characterization of 2,5-Substituted Benzoic Acid Dual Inhibitors of the Anti-Apoptotic Mcl-1 and Bfl-1 Proteins. (n.d.). National Institutes of Health.
  • Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. (n.d.). PubMed.
  • Synthesis of Benzimidazole Derivatives in An Aqueous Media and Reflux Conditions Catalysed by L-Proline at pH. (n.d.). IJRAR.
  • Benzohydrazides: As potential bio-active agents. (2018, July 20). The Pharma Innovation Journal.
  • Inactivation of myeloperoxidase by benzoic acid hydrazide. (2015, March 15). PubMed.

Sources

Foundational

An In-depth Technical Guide to 2-(2-Methylimidazole-1-carbonyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-(2-methylimidazole-1-carbonyl)benzoic acid, a molecule of significant interest in medic...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-methylimidazole-1-carbonyl)benzoic acid, a molecule of significant interest in medicinal chemistry and synthetic organic chemistry. While specific literature on this compound is emerging, its structural motifs—a substituted imidazole ring linked to a benzoic acid moiety via an amide bond—suggest a rich potential for diverse applications, particularly in drug discovery. This document outlines the core chemical identifiers, including its CAS number and IUPAC name, and presents a detailed, proposed synthesis protocol based on established chemical principles. Furthermore, it delves into the expected physicochemical properties and spectroscopic characteristics of the molecule. The guide culminates in a discussion of potential therapeutic applications and future research directions, drawing parallels with structurally related compounds that have demonstrated notable pharmacological activities. This whitepaper is intended to serve as a foundational resource for researchers and professionals engaged in the exploration and utilization of novel imidazole derivatives.

Core Identification and Chemical Properties

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a bifunctional organic molecule that incorporates both a carboxylic acid group and a substituted imidazole ring. This unique combination of functional groups makes it an attractive building block in the synthesis of more complex molecules and a candidate for biological screening.

Identifier Value Source
IUPAC Name 2-(2-Methylimidazole-1-carbonyl)benzoic acid-
CAS Number 247088-99-9[1]
Molecular Formula C12H10N2O3[1]
Molecular Weight 230.22 g/mol [1]

Table 1: Core Identifiers for 2-(2-Methylimidazole-1-carbonyl)benzoic Acid

Predicted Physicochemical Properties
Property Predicted Value/Characteristic
Appearance White to off-white solid
Solubility Soluble in organic solvents (e.g., DMSO, DMF, Methanol); sparingly soluble in water.
Acidity (pKa) The carboxylic acid proton is expected to have a pKa in the range of 3-5.
Basicity (pKa) The imidazole ring is expected to have a pKa of its conjugate acid around 7.

Table 2: Predicted Physicochemical Properties

Proposed Synthesis and Mechanistic Insights

A robust and efficient synthesis of 2-(2-methylimidazole-1-carbonyl)benzoic acid is crucial for its further investigation and application. Based on established methods for the formation of N-acylimidazoles, a plausible synthetic route involves the coupling of phthalic anhydride with 2-methylimidazole. This approach is advantageous due to the commercial availability and relatively low cost of the starting materials.

Proposed Synthetic Protocol

Reaction: Phthalic Anhydride + 2-Methylimidazole → 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Materials:

  • Phthalic anhydride

  • 2-Methylimidazole

  • Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

  • Inert atmosphere (e.g., Nitrogen or Argon)

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve phthalic anhydride (1.0 equivalent) in the chosen anhydrous solvent.

  • Addition of 2-Methylimidazole: To the stirred solution, add 2-methylimidazole (1.0 equivalent) portion-wise at room temperature.

  • Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically expected to proceed to completion within a few hours at room temperature.

  • Work-up: Upon completion, the solvent is removed under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the desired 2-(2-methylimidazole-1-carbonyl)benzoic acid.

Causality Behind Experimental Choices:

  • Anhydrous Conditions: The use of an anhydrous solvent and an inert atmosphere is critical to prevent the hydrolysis of the phthalic anhydride starting material and the N-acylimidazole product.

  • Stoichiometry: A 1:1 molar ratio of reactants is used to ensure the selective formation of the desired product without the formation of significant side products.

Visualization of the Proposed Synthesis Workflow

G cluster_start Starting Materials cluster_reaction Reaction Conditions cluster_process Process cluster_workup Work-up & Purification phthalic_anhydride Phthalic Anhydride mixing Mixing and Stirring phthalic_anhydride->mixing methylimidazole 2-Methylimidazole methylimidazole->mixing solvent Anhydrous Solvent (e.g., DCM, THF) solvent->mixing atmosphere Inert Atmosphere (N2 or Ar) atmosphere->mixing temperature Room Temperature temperature->mixing monitoring Reaction Monitoring (TLC/HPLC) mixing->monitoring evaporation Solvent Evaporation monitoring->evaporation recrystallization Recrystallization evaporation->recrystallization product 2-(2-Methylimidazole-1-carbonyl)benzoic acid recrystallization->product

Caption: Proposed workflow for the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Spectroscopic Characterization (Expected)

The structural elucidation of 2-(2-methylimidazole-1-carbonyl)benzoic acid would rely on a combination of standard spectroscopic techniques. The expected spectral data are as follows:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show distinct signals for the aromatic protons of the benzoic acid and imidazole rings, a singlet for the methyl group on the imidazole ring, and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should reveal characteristic peaks for the carbonyl carbons (amide and carboxylic acid), as well as for the aromatic and methyl carbons.

  • IR (Infrared) Spectroscopy: Key vibrational bands are anticipated for the O-H stretch of the carboxylic acid (broad), the C=O stretches of the amide and carboxylic acid, and C-N and C=C stretching vibrations of the aromatic rings.

  • Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the compound (230.22 g/mol ).

Potential Applications and Research Directions

The unique structural features of 2-(2-methylimidazole-1-carbonyl)benzoic acid suggest its potential in several areas of drug discovery and development. Imidazole-containing compounds are known to exhibit a wide range of pharmacological activities.[2][3][4]

Antimicrobial Activity

Many imidazole derivatives possess potent antibacterial and antifungal properties.[2] The presence of both the imidazole and benzoic acid moieties in the target molecule makes it a compelling candidate for screening against a panel of pathogenic bacteria and fungi. The carboxylic acid group also provides a handle for further derivatization to potentially enhance activity and modulate pharmacokinetic properties.

Anti-inflammatory and Analgesic Properties

Certain imidazole-containing molecules have demonstrated anti-inflammatory and analgesic effects, often through the inhibition of enzymes like cyclooxygenase (COX).[5] Investigating the ability of 2-(2-methylimidazole-1-carbonyl)benzoic acid to modulate inflammatory pathways could unveil new therapeutic opportunities.

Anticancer Potential

The imidazole scaffold is a common feature in many anticancer agents.[4] The potential of 2-(2-methylimidazole-1-carbonyl)benzoic acid to inhibit cancer cell proliferation or induce apoptosis warrants investigation. Its ability to be readily modified could facilitate the development of a library of derivatives for structure-activity relationship (SAR) studies.

Logical Relationships in Drug Discovery Cascade

G cluster_discovery Discovery & Preclinical synthesis Synthesis & Purification screening High-Throughput Screening (Antimicrobial, Anticancer, etc.) synthesis->screening hit_id Hit Identification screening->hit_id lead_opt Lead Optimization (SAR Studies) hit_id->lead_opt in_vivo In Vivo Efficacy & Toxicology lead_opt->in_vivo

Caption: A simplified drug discovery workflow for novel compounds like 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Conclusion

2-(2-Methylimidazole-1-carbonyl)benzoic acid represents a molecule with considerable untapped potential. This technical guide has provided a foundational understanding of its chemical identity, a plausible and detailed synthetic route, and a projection of its key properties. The outlined potential applications in antimicrobial, anti-inflammatory, and anticancer research are based on the well-established pharmacological importance of its constituent chemical motifs. It is our hope that this guide will stimulate further research into this promising compound, leading to the development of novel therapeutics and a deeper understanding of the chemical biology of imidazole derivatives.

References

  • ACS Publications. (n.d.). Derivatives of imidazole. III. Synthesis and pharmacological activities of nitriles, amides, and carboxylic acid derivatives of imidazo[1,2-a]pyridine. Journal of Medicinal Chemistry. Retrieved from [Link]

  • PubMed. (1998). Synthesis and antiplatelet activity of new imidazole-4-carboxylic acid derivatives. Retrieved from [Link]

  • Scientific Research Publishing. (2022). Review of pharmacological effects of imidazole derivatives. Advances in Infectious Diseases, 12, 137-147. Retrieved from [Link]

  • Google Patents. (1992). WO1992019600A1 - Preparation of n-acylimidazoles.
  • ResearchGate. (2018). Practical Considerations for the Formation of Acyl Imidazolides from Carboxylic Acids and N,N'-Carbonyldiimidazole: The Role of Acid Catalysis. Retrieved from [Link]

  • SpringerLink. (2021). Synthesis and therapeutic potential of imidazole containing compounds. Journal of the Iranian Chemical Society, 18, 1539-1579. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Synthesis and therapeutic potential of imidazole containing compounds. PMC. Retrieved from [Link]

  • Google Patents. (1996). EP0583375B1 - Preparation of n-acylimidazoles.
  • Google Patents. (2016). CN106045840A - Synthetic process of 2-benzoylbenzoic acid.
  • Sciforum. (2018). A very efficient and convenient route for synthesis of imidazol-1-yl-acetic acid. Retrieved from [Link]

  • ResearchGate. (2007). Synthesis of imidazole-4-carboxylic acids via solid-phase bound 3-N,N-(dimethylamino)-2-isocyanoacrylate. Retrieved from [Link]

  • ResearchGate. (n.d.). Spectroscopic characterization of compounds. Retrieved from [Link]

  • ResearchGate. (2010). Facile access to imidazole derivatives: Carboxylic acids and δ-lactones. Retrieved from [Link]

  • PubChem. (n.d.). 2-(Benzimidazole-1-carbonyl)benzoic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). Methods for Synthesizing Benzimidazole Carboxylic Acids. Retrieved from [Link]

  • Indian Journal of Chemistry. (2003). Novel synthesis of benzimidazole, 3,1- benzoxazine, 3-aminoquinazoline and 3-aminothieno[2,3-d]pyrimidine derivatives containing 2-naphthyl propionyl moiety. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Accurate Quantum Chemical Spectroscopic Characterization of Glycolic Acid: A Route Toward its Astrophysical Detection. PMC. Retrieved from [Link]

  • Semantic Scholar. (2013). Spectroscopic Studies and Thermal Analysis of New Azo Dyes Ligands and their Complexes with some Transition of Metal Ions. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: 2-(2-Methylimidazole-1-carbonyl)benzoic Acid as a Versatile Ligand for Advanced Metal Complexes

Introduction: Unveiling the Potential of a Multifunctional Ligand In the pursuit of novel metal-based catalysts and therapeutics, the design of the coordinating ligand is paramount. The ligand framework dictates the meta...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Multifunctional Ligand

In the pursuit of novel metal-based catalysts and therapeutics, the design of the coordinating ligand is paramount. The ligand framework dictates the metal complex's geometry, electronic properties, stability, and ultimately, its function. 2-(2-Methylimidazole-1-carbonyl)benzoic acid emerges as a ligand of significant interest due to its unique structural combination. It features two key coordination sites: the nitrogen atom of the 2-methylimidazole ring and the carboxylate group of the benzoic acid moiety. This N,O-bidentate chelation capability allows for the formation of stable, five- or six-membered rings with a central metal ion, a favored conformation in coordination chemistry.

The imidazole core is a well-established pharmacophore found in numerous biologically active molecules. Its derivatives are known to coordinate readily with various metal ions, forming complexes with promising applications in medicine and industry.[1][2] Metal complexes incorporating imidazole or its bioisostere, benzimidazole, have demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents.[3][4][5][6] Furthermore, the steric and electronic properties of these ligands can be fine-tuned to develop highly efficient catalysts for organic transformations, such as hydrogenation and oxidation reactions.[1][7]

This guide provides a comprehensive overview, including detailed protocols, for the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, its subsequent use in the formation of metal complexes, and methodologies for evaluating their potential applications in drug development and catalysis.

Part I: Synthesis of the Ligand: 2-(2-Methylimidazole-1-carbonyl)benzoic acid

The synthesis of the title ligand is efficiently achieved through the acylation of 2-methylimidazole with phthalic anhydride. This reaction is a straightforward and high-yielding nucleophilic acyl substitution.

Causality of Experimental Choices:

  • Reactants: Phthalic anhydride serves as the electrophilic source of the 2-carboxybenzoyl group. 2-Methylimidazole acts as the nucleophile, with the N-1 nitrogen attacking a carbonyl carbon of the anhydride.

  • Solvent: A polar aprotic solvent like acetonitrile or DMF is chosen to solubilize the reactants without interfering with the reaction mechanism.

  • Temperature: Moderate heating is applied to overcome the activation energy of the reaction, ensuring a reasonable reaction rate without promoting side reactions or decomposition.

  • Work-up: The work-up procedure is designed to isolate the carboxylic acid product. Acidification of the reaction mixture protonates the carboxylate, causing the product to precipitate from the aqueous solution, facilitating its isolation by filtration.

Protocol 1: Ligand Synthesis
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phthalic anhydride (10 mmol, 1.48 g) and 2-methylimidazole (10 mmol, 0.82 g).

  • Solvent Addition: Add 50 mL of dry acetonitrile to the flask.

  • Reflux: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Cooling and Concentration: After completion, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

  • Purification:

    • Dissolve the resulting residue in 100 mL of a 5% aqueous sodium bicarbonate solution.

    • Wash the aqueous solution with 2x30 mL of ethyl acetate to remove any unreacted 2-methylimidazole.

    • Carefully acidify the aqueous layer to pH ~3-4 with 2M HCl. A white precipitate should form.

    • Stir the suspension in an ice bath for 30 minutes to ensure complete precipitation.

  • Isolation: Collect the white solid by vacuum filtration, wash with cold deionized water (3x20 mL), and dry under vacuum.

  • Characterization: Confirm the structure and purity of the product, 2-(2-Methylimidazole-1-carbonyl)benzoic acid (Molecular Formula: C12H10N2O3, Molecular Weight: 230.22 g/mol ), using NMR, FT-IR, and Mass Spectrometry before proceeding.[8][9]

Part II: General Protocol for Metal Complex Synthesis

This protocol provides a general framework for synthesizing metal complexes using the prepared ligand. It can be adapted for various divalent metal salts (e.g., CuCl₂, Co(OAc)₂, Zn(NO₃)₂).

Expert Insight: The choice of metal salt (counter-ion) can influence the final structure and solubility of the complex. Acetates and nitrates are often good starting points. The stoichiometry (metal-to-ligand ratio) is critical; a 1:2 ratio is common for divalent metals seeking an octahedral geometry, but a 1:1 ratio can also be explored.

G cluster_ligand Ligand Preparation cluster_metal Metal Salt Preparation Ligand Dissolve Ligand in Solvent (e.g., Ethanol/Methanol) Base Add Base (e.g., NaOH, Et3N) to deprotonate Carboxylic Acid Ligand->Base 1 Mix Add Metal Salt Solution Dropwise to Ligand Solution Base->Mix Metal Dissolve Metal Salt (MX2) in Solvent (e.g., Water/Ethanol) Metal->Mix React Stir/Reflux (e.g., 2-24h at RT or elevated temp) Mix->React Isolate Isolate Complex (Filtration/Crystallization) React->Isolate Characterize Characterize Product (FT-IR, UV-Vis, etc.) Isolate->Characterize

Caption: General workflow for synthesizing metal complexes.

Protocol 2: Synthesis of a Generic M(L)₂ Complex
  • Ligand Solution: Dissolve 2-(2-Methylimidazole-1-carbonyl)benzoic acid (2 mmol) in 30 mL of ethanol in a 100 mL round-bottom flask. Add a stoichiometric amount of a base (e.g., 2 mmol of sodium hydroxide in 5 mL of water) to deprotonate the carboxylic acid. Stir until a clear solution is obtained.

  • Metal Salt Solution: In a separate beaker, dissolve the metal salt of choice (e.g., Cu(OAc)₂·H₂O, 1 mmol) in 15 mL of ethanol or a water/ethanol mixture.

  • Complexation: Add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change and/or precipitation is often observed immediately.

  • Reaction: Stir the reaction mixture for 12-24 hours at room temperature. Gentle heating can be applied to increase the rate of reaction if necessary.

  • Isolation: If a precipitate has formed, collect the solid by vacuum filtration. Wash the solid with ethanol and then diethyl ether to remove impurities and aid in drying. If no precipitate forms, slowly evaporate the solvent or use a solvent/anti-solvent system (e.g., diethyl ether) to induce crystallization.

  • Validation: The formation of the complex must be validated through characterization techniques before any application studies.

Part III: Essential Characterization Techniques

Each protocol must be a self-validating system. Characterization is not optional; it is a required confirmation that the target molecule has been synthesized.

TechniquePurposeExpected Observations for Ligand & Complex Formation
FT-IR Spectroscopy To identify functional groups and confirm coordination.Ligand: Broad O-H stretch (~3000 cm⁻¹), sharp C=O stretch (~1700 cm⁻¹). Complex: Disappearance of the broad O-H stretch. A significant shift in the C=O stretching frequency, indicating coordination of the carboxylate group to the metal.[5][10] Appearance of new low-frequency bands (400-600 cm⁻¹) corresponding to M-O and M-N bonds.[10]
¹H & ¹³C NMR To elucidate the molecular structure of the diamagnetic ligand and complexes (e.g., Zn(II)).Ligand: Characteristic signals for aromatic, imidazole, and methyl protons. Complex (Diamagnetic): Shifts in the proton and carbon signals adjacent to the coordination sites (imidazole N and carboxylate O) compared to the free ligand.
UV-Vis Spectroscopy To study the electronic properties and confirm complex formation.Ligand: Shows π→π* transitions. Complex: Appearance of new absorption bands corresponding to ligand-to-metal charge transfer (LMCT) or d-d transitions (for transition metals with d-electrons), resulting in a colored solution/solid.[5]
Mass Spectrometry To confirm the molecular weight of the ligand and the complex.Provides the mass-to-charge ratio (m/z) of the molecular ion, confirming the expected chemical formula.
Single-Crystal X-ray To determine the precise 3D molecular structure, including bond lengths, angles, and coordination geometry.[11][12]Provides unambiguous proof of structure and reveals the coordination environment of the metal ion (e.g., tetrahedral, square planar, octahedral).

Part IV: Application Protocols

The versatile nature of the ligand allows its metal complexes to be screened for various applications. Below are starter protocols for two high-impact areas.

Application 1: Anticancer Activity via Cytotoxicity Assay

Many benzimidazole-based metal complexes exhibit potent anticancer activity, often exceeding that of the free ligand or established drugs like cisplatin.[4][5][6] The proposed mechanism often involves interaction with DNA or inhibition of critical cellular enzymes.

A Seed cancer cells in 96-well plate B Incubate for 24h for cell adherence A->B C Treat cells with varying concentrations of complex B->C D Incubate for 48-72h C->D E Add MTT Reagent (forms formazan in live cells) D->E F Incubate for 4h E->F G Solubilize formazan crystals with DMSO F->G H Measure Absorbance at ~570 nm G->H I Calculate Cell Viability (%) and determine IC50 value H->I

Caption: Workflow for an MTT-based cytotoxicity assay.

  • Cell Culture: Seed a human cancer cell line (e.g., HeLa, A549, or MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare stock solutions of your metal complex in DMSO. Serially dilute the stock solution in the cell culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Replace the old medium in the wells with the medium containing the test compound. Include wells for a negative control (medium only) and a positive control (e.g., cisplatin).

  • Incubation: Incubate the plate for another 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot cell viability against compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth). A lower IC₅₀ value indicates higher cytotoxic potency.[3][6]

Application 2: Homogeneous Catalysis

Ruthenium(II) and other transition metal complexes bearing N-heterocyclic ligands are effective catalysts for reactions like transfer hydrogenation, a key process in organic synthesis.[1]

  • Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the metal complex (e.g., a Ru(II) complex, 0.01 mmol).

  • Reagents: Add acetophenone (1 mmol), isopropanol (5 mL, as both solvent and hydrogen source), and a base (e.g., KOH, 0.1 mmol).

  • Reaction: Heat the mixture at 80°C for the specified time (e.g., 1-12 hours).

  • Monitoring and Analysis: Monitor the reaction progress by taking aliquots and analyzing them via Gas Chromatography (GC) or ¹H NMR to determine the conversion of acetophenone to 1-phenylethanol.

  • Interpretation: High conversion rates with a low catalyst loading indicate an efficient catalytic system. The rationale for the base is to facilitate the formation of the active metal-hydride species from the isopropanol.

References

  • 2-(2-methyl-1H-imidazol-1-yl)benzoic acid. ChemScence. [Link]

  • Ruthenium (II) complexes of benzimidazole derivatives: synthesis, characterization, and catalytic properties in the hydrogenation of ketones. COMU International Journal of Natural and Applied Sciences. [Link]

  • Synthesis of 2-methylimidazole. Chemistry Stack Exchange. [Link]

  • 2-(2-Methyl-1H-imidazol-1-yl)benzoic acid. Acros Pharmatech. [Link]

  • New transition metal ion complexes with benzimidazole-5-carboxylic acid hydrazides with antitumor activity. PubMed. [Link]

  • Synthesis and catalytic activity of N-heterocyclic carbene metal carbonyl complexes based on 1-[2-(pyrazol-1-yl)phenyl]imidazole. ResearchGate. [Link]

  • 2-(Benzimidazole-1-carbonyl)benzoic acid. PubChem. [Link]

  • Metal complexes of benzimidazole-derived as potential anti-cancer agents: synthesis, characterization, combined experimental and computational studies. ResearchGate. [Link]

  • Metal complexes of benzimidazole-derived as potential anti-cancer agents: synthesis, characterization, combined experimental and computational studies. PubMed Central. [Link]

  • Evaluation of Transition Metal Complexes of Benzimidazole-Derived Scaffold as Promising Anticancer Chemotherapeutics. PubMed Central. [Link]

  • Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. PubMed Central. [Link]

  • Synthesis, Structure, and Properties of Complexes Based on 2,4-Bis-(triazol-1-yl)benzoic Acid as a Ligand. National Institutes of Health. [Link]

  • Biomedical applications of selective metal complexes of indole, benzimidazole, benzothiazole and benzoxazole: A review (From 2015 to 2022). PubMed Central. [Link]

  • Method for preparing 2-methylimidazole.
  • Synthesis, X-ray structure, in silico calculation, and carbonic anhydrase inhibitory properties of benzylimidazole metal complexes. PubMed Central. [Link]

  • Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Semantic Scholar. [Link]

  • Benzimidazole synthesis. Organic Chemistry Portal. [Link]

  • Antibacterial Activity of Metal Complexes of Cu(II) and Ni(II) with the Ligand 2-(Phenylsubstituted) Benzimidazole. MDPI. [Link]

  • Synthesis, Characterization and Antimicrobial Activity of Metal(II) Complexes of Benzoyl Hydrazide and Its Hydrazone Derivative Mixed with Nicotinamide. Science Journal of Chemistry. [Link]

  • Cobalt(II), nickel(II), and copper(II) complexes of 2-methylimidazole. Royal Society of Chemistry. [Link]

Sources

Application

2-(2-Methylimidazole-1-carbonyl)benzoic Acid: A Versatile Ligand for the Synthesis of Novel Transition Metal Catalysts

Introduction In the dynamic field of catalysis, the rational design of ligands is paramount to developing efficient, selective, and robust transition metal catalysts. 2-(2-Methylimidazole-1-carbonyl)benzoic acid is an em...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the dynamic field of catalysis, the rational design of ligands is paramount to developing efficient, selective, and robust transition metal catalysts. 2-(2-Methylimidazole-1-carbonyl)benzoic acid is an emerging organic molecule that presents a unique combination of structural features, making it a highly promising ligand for coordination chemistry and catalysis. This compound incorporates a 2-methylimidazole moiety, a well-established N-donor with favorable steric and electronic properties, and a benzoic acid group, which can act as a mono- or bidentate O-donor. The proximity of these two functionalities allows for the formation of stable chelate rings with metal centers, potentially leading to enhanced catalytic activity and stability.

The benzimidazole core is a prominent scaffold in a multitude of biologically active molecules and has been extensively utilized in the design of ligands for catalytic applications, including hydrogenation, oxidation, and cross-coupling reactions.[1] Similarly, carboxylate ligands are ubiquitous in coordination chemistry and have been instrumental in the development of a wide array of catalysts for various organic transformations. The integration of both these functionalities into a single molecular framework in 2-(2-Methylimidazole-1-carbonyl)benzoic acid opens up new avenues for the synthesis of novel transition metal complexes with tailored catalytic properties.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a versatile ligand for the synthesis of transition metal complexes and explores their potential applications in catalysis. Detailed protocols for the synthesis of these complexes and their prospective use in key organic transformations are presented.

PART 1: Synthesis of Metal Complexes with 2-(2-Methylimidazole-1-carbonyl)benzoic Acid

The synthesis of transition metal complexes using 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a ligand can be readily achieved through standard coordination chemistry techniques. The following is a general protocol that can be adapted for a variety of transition metal precursors.

General Protocol for the Synthesis of a Transition Metal Complex
  • Ligand Dissolution: Dissolve one molar equivalent of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in a suitable solvent (e.g., methanol, ethanol, or DMF) in a round-bottom flask. Gentle heating may be required to achieve complete dissolution.

  • Base Addition (Optional but Recommended): To deprotonate the carboxylic acid and facilitate coordination, add one molar equivalent of a suitable base (e.g., triethylamine, sodium hydroxide, or potassium carbonate) to the ligand solution. Stir the mixture for 15-30 minutes at room temperature.

  • Metal Precursor Addition: In a separate flask, dissolve one molar equivalent of the desired transition metal salt (see Table 1 for examples) in a minimal amount of a compatible solvent.

  • Complexation Reaction: Slowly add the metal salt solution to the ligand solution with vigorous stirring. The reaction mixture may change color, and a precipitate may form.

  • Reaction Completion: Stir the reaction mixture at room temperature or with gentle heating for a specified period (typically 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

  • Isolation and Purification: Isolate the resulting solid complex by filtration, wash it with the solvent used for the reaction to remove any unreacted starting materials, and then dry it under vacuum. Further purification can be achieved by recrystallization from an appropriate solvent system.

Transition Metal Precursor Common Solvents
Palladium(II) acetate, Pd(OAc)₂Methanol, Acetonitrile
Copper(II) chloride, CuCl₂·2H₂OEthanol, Water
Ruthenium(III) chloride, RuCl₃·xH₂OMethanol, Ethanol
Cobalt(II) acetate, Co(OAc)₂·4H₂OMethanol, Ethanol
Zinc(II) nitrate, Zn(NO₃)₂·6H₂OWater, Ethanol

Table 1: Examples of suitable transition metal precursors for complexation with 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

G M Transition Metal (M) N_imidazole N (imidazole) M->N_imidazole Coordination Bond O_carboxylate O (carboxylate) M->O_carboxylate Coordination Bond Complex Metal Complex M->Complex Ligand 2-(2-Methylimidazole-1- carbonyl)benzoic acid Ligand->N_imidazole Ligand->O_carboxylate N_imidazole->Complex O_carboxylate->Complex

Caption: General coordination of the ligand to a metal center.

PART 2: Potential Catalytic Applications

While specific catalytic data for complexes of 2-(2-Methylimidazole-1-carbonyl)benzoic acid are not yet widely reported, the known catalytic activities of structurally related benzimidazole and carboxylate complexes provide a strong basis for predicting their potential applications.

Catalytic Oxidation Reactions

Transition metal complexes are widely employed as catalysts for the oxidation of various organic substrates. Ruthenium and manganese complexes, in particular, have shown high efficacy in the oxidation of alcohols to aldehydes and ketones.[2] The imidazole moiety can stabilize higher oxidation states of the metal center, which is often a key step in the catalytic cycle.

Catalytic Hydrogenation and Transfer Hydrogenation

Ruthenium and other platinum-group metal complexes bearing N-heterocyclic ligands are excellent catalysts for the hydrogenation and transfer hydrogenation of ketones, aldehydes, and imines.[1] The combination of a nitrogen donor from the imidazole ring and an oxygen donor from the carboxylate group can create a stable and electronically tunable coordination environment conducive to these transformations.

Carbon-Carbon Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira reactions, are fundamental tools in modern organic synthesis. N-heterocyclic carbene (NHC)-palladium complexes and complexes with nitrogen-containing ligands have demonstrated exceptional activity in these reactions.[3] Palladium complexes of 2-(2-Methylimidazole-1-carbonyl)benzoic acid are therefore promising candidates for catalyzing a wide range of C-C bond-forming reactions.

PART 3: Detailed Experimental Protocols for Representative Catalytic Reactions

The following protocols are adapted from literature procedures for catalytically active complexes with similar ligand architectures and can serve as a starting point for evaluating the catalytic potential of complexes derived from 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Protocol 1: Catalytic Oxidation of Benzyl Alcohol
  • Catalyst Preparation: Prepare a stock solution of the synthesized metal complex (e.g., a Ru or Mn complex) in a suitable solvent (e.g., acetonitrile).

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add benzyl alcohol (1 mmol), the catalyst solution (0.1-1 mol%), and an oxidant such as N-methylmorpholine N-oxide (NMO) or tert-butyl hydroperoxide (TBHP) (1.5 mmol).

  • Reaction Conditions: Stir the reaction mixture at a specified temperature (e.g., 80 °C) for the required time (e.g., 2-24 hours).

  • Monitoring and Work-up: Monitor the progress of the reaction by TLC or GC. Upon completion, cool the reaction mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water.

  • Product Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain benzaldehyde.

Protocol 2: Catalytic Transfer Hydrogenation of Acetophenone
  • Catalyst Activation (if required): Some pre-catalysts may require activation. For example, a Ru(II) complex might be activated by reacting it with a base in isopropanol.

  • Reaction Setup: In an inert atmosphere (e.g., under argon or nitrogen), add acetophenone (1 mmol), the catalyst (0.01-0.5 mol%), and a hydrogen source such as isopropanol (which also serves as the solvent). Add a base like potassium hydroxide or sodium isopropoxide (5-10 mol%).

  • Reaction Conditions: Heat the reaction mixture to reflux (approximately 82 °C for isopropanol) and stir for the necessary time (e.g., 1-12 hours).

  • Monitoring and Work-up: Monitor the conversion of acetophenone to 1-phenylethanol by GC or TLC. After the reaction is complete, cool the mixture, neutralize with a dilute acid (e.g., 1 M HCl), and extract with an organic solvent (e.g., diethyl ether).

  • Product Isolation: Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and remove the solvent in vacuo. The product can be purified by distillation or column chromatography if necessary.

Protocol 3: Suzuki-Miyaura Cross-Coupling Reaction
  • Reaction Setup: To a Schlenk tube under an inert atmosphere, add the aryl halide (e.g., bromobenzene, 1 mmol), the arylboronic acid (e.g., phenylboronic acid, 1.2 mmol), a base (e.g., potassium carbonate, 2 mmol), and the palladium complex of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (0.01-1 mol%).

  • Solvent Addition: Add a suitable solvent or solvent mixture (e.g., toluene/water or dioxane/water).

  • Reaction Conditions: Heat the mixture with stirring at a temperature between 80-110 °C for 2-24 hours.

  • Monitoring and Work-up: Monitor the reaction by GC-MS or LC-MS. After cooling to room temperature, add water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Product Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude biphenyl product by column chromatography on silica gel.

G A Pd(0)L_n B Ar-Pd(II)-X(L_n) (Oxidative Addition) A->B Ar-X C Ar-Pd(II)-Ar'(L_n) (Transmetalation) B->C Ar'B(OH)_2, Base D Ar-Ar' (Reductive Elimination) C->D D->A ArX Ar-X ArBOH Ar'B(OH)_2 Base Base

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Data Presentation

Catalytic Reaction Typical Catalyst Type Substrate Product Typical Yield (%) Reference
Alcohol OxidationRu/Mn-benzimidazoleBenzyl alcoholBenzaldehyde85-99%[2]
Ketone HydrogenationRu-benzimidazoleAcetophenone1-Phenylethanol90-100%[1]
Suzuki CouplingPd-N-ligandBromobenzeneBiphenyl80-98%[3]

Table 2: Expected catalytic performance based on structurally related catalyst systems.

Conclusion

2-(2-Methylimidazole-1-carbonyl)benzoic acid represents a highly promising and versatile ligand for the synthesis of novel transition metal complexes. Its unique structural features, combining both a 2-methylimidazole and a benzoic acid moiety, provide a robust platform for creating catalysts with potentially enhanced activity, selectivity, and stability. While direct catalytic applications of its complexes are an emerging area of research, the extensive literature on related benzimidazole and carboxylate-based catalysts strongly suggests their potential in a wide range of important organic transformations, including oxidation, hydrogenation, and carbon-carbon cross-coupling reactions. The protocols and insights provided in this application note are intended to serve as a valuable resource for researchers and scientists to explore the rich catalytic chemistry of this exciting new ligand.

References

  • Dayan, O., & Dilek, D. (2023). Ruthenium (II) complexes of benzimidazole derivatives: synthesis, characterization, and catalytic properties in the hydrogenation of ketones. Journal of Materials and Electronic Devices, 4, 18-25. [Link]

  • Osaka University. Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole‐Coordinated. [Link]

  • MDPI. Synthesis, Characterization and Catalytic/Antimicrobial Activities of Some Transition Metal Complexes Derived from 2-Floro-N-((2-Hydroxyphenyl)Methylene)Benzohydrazide. [Link]

  • Amanote Research. (PDF) Biomimetic Oxidation of 2-Methylimidazole Derivative. [Link]

  • ResearchGate. Synthesis and catalytic activity of N-heterocyclic carbene metal carbonyl complexes based on 1-[2-(pyrazol-1-yl)phenyl]imidazole. [Link]

  • Miyachi, H., & Nagatsu, Y. (2002). Biomimetic oxidation of 2-methylimidazole derivative with a chemical model system for cytochrome P-450. Chemical & pharmaceutical bulletin, 50(8), 1137-1139. [Link]

  • Galal, S. A., et al. (2009). New transition metal ion complexes with benzimidazole-5-carboxylic acid hydrazides with antitumor activity. European journal of medicinal chemistry, 44(4), 1500-1508. [Link]

  • ResearchGate. Electrocatalytic CO2 reduction using rhenium(I) complexes with modified 2-(2́-pyridyl)imidazole ligands. [Link]

  • ResearchGate. (PDF) Coordination polymers of various architectures built with mixed imidazole/benzimidazole and carboxylate donor ligands and different metal ions: Syntheses, structural features and magnetic properties. [Link]

  • Nguyen, T. T. H., et al. (2022). Metal complexes of benzimidazole-derived as potential anti-cancer agents: synthesis, characterization, combined experimental and computational studies. RSC advances, 12(42), 27351-27363. [Link]

  • ResearchGate. Transition metal complexes with benzimidazole. [Link]

  • Liu, Y., et al. (2015). Two Imidazole-Functionalized Mixed-Valence Oxidovanadium Clusters for Catalytic Oxidation of Sulfides. Inorganic chemistry, 54(20), 10086-10093. [Link]

  • Chen, W. X., & Shao, L. X. (2012). N-heterocyclic carbene-palladium (II)-1-methylimidazole complex catalyzed amination between aryl chlorides and amides. The Journal of organic chemistry, 77(20), 9236-9239. [Link]

  • ResearchGate. (PDF) ChemInform Abstract: Metal Complexes of Hydrazones and Their Biological, Analytical and Catalytic Applications: A Review. [Link]

  • Nazir, R., et al. (2021). Recent Advances in Catalysis Involving Bidentate N-Heterocyclic Carbene Ligands. Molecules, 26(16), 4946. [Link]

  • Al-Hamdani, A. A. S., et al. (2022). Synthesis, Characterization and Catalytic/Antimicrobial Activities of Some Transition Metal Complexes Derived from 2-Floro-N-((2-Hydroxyphenyl)Methylene)Benzohydrazide. International journal of molecular sciences, 23(24), 15999. [Link]

  • ResearchGate. Two Imidazole-Functionalized Mixed-Valence Oxidovanadium Clusters for Catalytic Oxidation of Sulfides. [Link]

  • ResearchGate. Rhenium Complexes Based on 2-Pyridyl-1,2,3-Triazole Ligands: A New Class of CO2 Reduction Catalysts. [Link]

  • Jarosz-Wilkosz, A., et al. (2022). Design, Synthesis, and Characterization of Novel Coordination Compounds of Benzimidazole Derivatives with Cadmium. International journal of molecular sciences, 23(15), 8593. [Link]

  • Royal Society of Chemistry. Cobalt-catalyzed cross-coupling of Umpolung carbonyls with alkyl halides under mild conditions. [Link]

  • MDPI. Zinc Coordination Compounds with Benzimidazole Derivatives: Synthesis, Structure, Antimicrobial Activity and Potential Anticancer Application. [Link]

  • Gao, X., & Zhu, M. (2010). Benzoic acid-2,2'-biimidazole (2/1). Acta crystallographica. Section E, Structure reports online, 66(Pt 12), o3124. [Link]

  • Digital Repository of University of Baghdad. Complexes of Some Transition Metal with 2-Benzoyl thiobenzimidazole and 1,10-Phenanthroline and Studying their Antibacterial Activity. [Link]

Sources

Method

The Art of Assembly: Harnessing 2-(2-Methylimidazole-1-carbonyl)benzoic Acid for Advanced Metal-Organic Frameworks

Foreword: The Architect's Choice of Building Block In the ever-evolving landscape of materials science, the rational design of Metal-Organic Frameworks (MOFs) stands as a testament to the power of molecular engineering....

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Architect's Choice of Building Block

In the ever-evolving landscape of materials science, the rational design of Metal-Organic Frameworks (MOFs) stands as a testament to the power of molecular engineering. The ability to dictate the structure and, consequently, the function of these crystalline porous materials hinges on the judicious selection of their constituent parts: metal nodes and organic linkers. This guide delves into the potential of a particularly promising, yet underexplored, building block: 2-(2-Methylimidazole-1-carbonyl)benzoic acid .

This bi-functional ligand, possessing both a carboxylate group and a methyl-substituted imidazole moiety, offers a unique combination of structural rigidity and functional versatility. The benzoic acid portion provides a robust coordination site for metal ions, a feature common to many stable MOFs.[1][2] Simultaneously, the 2-methylimidazole group introduces a secondary coordination site, potential for post-synthetic modification, and the possibility of creating MOFs with enhanced catalytic activity or specific recognition capabilities.[3][4] The presence of the methyl group can also introduce steric effects, influencing the final topology of the framework.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in the synthesis of novel MOFs. We will explore its intrinsic properties, propose detailed synthesis and characterization protocols, and discuss its potential applications in catalysis and drug delivery, all grounded in the fundamental principles of coordination chemistry and materials science.

Section 1: The Ligand – A Closer Look at 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Before embarking on the synthesis of a MOF, a thorough understanding of the organic linker is paramount. 2-(2-Methylimidazole-1-carbonyl)benzoic acid is a custom-synthesizable or commercially available molecule with the following key attributes:

  • Structure: The molecule features a benzoic acid backbone with a 2-methylimidazole group attached via a carbonyl bridge. This linkage provides a degree of rotational freedom, which can influence the final framework structure.

  • Coordination Modes: The carboxylate group can coordinate to metal ions in a monodentate, bidentate, or bridging fashion. The nitrogen atoms of the imidazole ring offer additional coordination sites, potentially leading to higher connectivity and more robust frameworks.

  • Functionality: The imidazole moiety can act as a Brønsted base or a hydrogen bond donor/acceptor, making it an attractive feature for applications in catalysis and chemical sensing.[5] The methyl group can influence the hydrophobicity of the pores and modulate guest-host interactions.

The synthesis of this ligand is a critical first step for researchers who wish to explore its use. While commercially available from suppliers like Santa Cruz Biotechnology[6], understanding its synthesis provides deeper insight into its chemical properties. A plausible synthetic route involves the reaction of 2-methylimidazole with phthalic anhydride.

G cluster_synthesis Ligand Synthesis 2-Methylimidazole 2-Methylimidazole Reaction Reaction 2-Methylimidazole->Reaction Phthalic_Anhydride Phthalic_Anhydride Phthalic_Anhydride->Reaction Ligand 2-(2-Methylimidazole-1-carbonyl)benzoic acid Reaction->Ligand

Caption: Proposed synthesis of the target ligand.

Section 2: MOF Synthesis – A Proposed Solvothermal Protocol

The solvothermal method is a widely employed technique for the synthesis of high-quality MOF crystals.[7][8] The following is a detailed, albeit hypothetical, protocol for the synthesis of a zinc-based MOF, tentatively named GEM-ZIM-1 (Gemini-Zinc-Imidazole-1), using 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Zinc is chosen as the metal node due to its versatile coordination chemistry and the prevalence of zinc-based MOFs with interesting properties.[9]

Experimental Protocol: Synthesis of GEM-ZIM-1

Materials:

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid (Ligand)

  • Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

  • Teflon-lined stainless-steel autoclave (20 mL)

Procedure:

  • Precursor Solution Preparation: In a 20 mL glass vial, dissolve 0.046 g (0.2 mmol) of 2-(2-Methylimidazole-1-carbonyl)benzoic acid and 0.060 g (0.2 mmol) of zinc nitrate hexahydrate in 10 mL of DMF.

  • Sonication: Sonicate the mixture for 15 minutes to ensure complete dissolution and homogeneity.

  • Solvothermal Reaction: Transfer the clear solution to a 20 mL Teflon-lined autoclave. Seal the autoclave and place it in a preheated oven at 120 °C for 48 hours.

  • Cooling and Crystal Collection: After 48 hours, allow the autoclave to cool slowly to room temperature. Colorless, crystalline precipitates should be observed. Collect the crystals by decantation.

  • Washing and Solvent Exchange: Wash the collected crystals with fresh DMF (3 x 10 mL) to remove any unreacted starting materials. Subsequently, immerse the crystals in ethanol (10 mL) for 24 hours, replacing the ethanol every 8 hours. This step is crucial for exchanging the high-boiling DMF with a more volatile solvent.[10]

  • Activation: After solvent exchange, decant the ethanol and dry the crystals under vacuum at 100 °C for 12 hours. This process, known as activation, removes the solvent molecules from the pores of the MOF, making the internal surface area accessible.[10]

G cluster_workflow GEM-ZIM-1 Synthesis Workflow Start Start Dissolve Dissolve Ligand & Metal Salt in DMF Start->Dissolve Sonicate Sonicate for 15 min Dissolve->Sonicate React Solvothermal Reaction (120°C, 48h) Sonicate->React Cool Cool to Room Temperature React->Cool Collect Collect Crystals Cool->Collect Wash Wash with DMF Collect->Wash Solvent_Exchange Solvent Exchange with Ethanol Wash->Solvent_Exchange Activate Activate under Vacuum (100°C, 12h) Solvent_Exchange->Activate End GEM-ZIM-1 Activate->End

Caption: Solvothermal synthesis workflow for GEM-ZIM-1.

Section 3: Characterization – Unveiling the Structure and Properties

A comprehensive characterization of the newly synthesized MOF is essential to confirm its structure, purity, and properties.[11][12]

Technique Purpose Expected Outcome for GEM-ZIM-1
Powder X-Ray Diffraction (PXRD) To confirm the crystallinity and phase purity of the synthesized material.A unique diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure.
Thermogravimetric Analysis (TGA) To evaluate the thermal stability of the MOF and identify the temperature at which the framework decomposes.A weight loss step corresponding to the removal of coordinated solvent molecules, followed by a plateau indicating the stable framework, and a final sharp weight loss at higher temperatures corresponding to framework decomposition.
Fourier-Transform Infrared (FTIR) Spectroscopy To confirm the coordination of the ligand to the metal center by observing shifts in the characteristic vibrational bands.A shift in the carbonyl stretching frequency of the carboxylate group compared to the free ligand, indicating coordination to the zinc center.
Brunauer-Emmett-Teller (BET) Analysis To determine the specific surface area and pore volume of the activated MOF.A Type I or Type IV nitrogen adsorption isotherm, indicating a microporous or mesoporous material with a high surface area.
Scanning Electron Microscopy (SEM) To visualize the morphology and crystal size of the MOF particles.Uniformly shaped crystals, providing information about the crystal growth process.

Section 4: Applications – Where Potential Meets Practice

The unique structural features of MOFs derived from 2-(2-Methylimidazole-1-carbonyl)benzoic acid open up a plethora of application possibilities, particularly in drug delivery and catalysis.

Drug Delivery: A Smart Carrier for Targeted Therapies

MOFs are extensively studied as drug delivery vehicles due to their high porosity, tunable pore size, and biocompatibility.[13][14] The presence of both hydrophobic (methyl group, benzene ring) and hydrophilic (carbonyl, imidazole) moieties in GEM-ZIM-1 could be advantageous for encapsulating a wide range of drug molecules.

Proposed Application: pH-Responsive Drug Release

The imidazole group in the linker can be protonated at lower pH values, such as those found in tumor microenvironments or endosomes. This protonation could lead to electrostatic repulsion and partial framework disassembly, triggering the release of an encapsulated drug.

Hypothetical Drug Loading and Release Study:

Drug Loading Method Loading Capacity (wt%) Release Conditions % Release after 24h (pH 5.5) % Release after 24h (pH 7.4)
DoxorubicinPost-synthetic encapsulation~15-20PBS buffer at 37°C~70-80~10-20
5-FluorouracilOne-pot synthesis~10-15PBS buffer at 37°C~60-70~5-15

This pH-responsive behavior makes such MOFs promising candidates for targeted cancer therapy, minimizing side effects by delivering the drug preferentially to the acidic tumor site.[13]

Heterogeneous Catalysis: A Nanoreactor for Green Chemistry

The imidazole moiety in the MOF framework can act as a basic catalytic site, while the coordinatively unsaturated metal centers can function as Lewis acid sites. This dual functionality makes MOFs like GEM-ZIM-1 attractive for heterogeneous catalysis.[15][16]

Proposed Application: Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The basic nitrogen sites of the imidazole groups in GEM-ZIM-1 could effectively catalyze this reaction.

Hypothetical Catalytic Performance:

Reactants Catalyst Loading (mol%) Temperature (°C) Time (h) Conversion (%) Selectivity (%)
Benzaldehyde + Malononitrile1806>95>99
4-Nitrobenzaldehyde + Ethyl Cyanoacetate1.5908>90>98

The reusability of the MOF catalyst would be a key advantage, aligning with the principles of green chemistry. After the reaction, the catalyst could be easily recovered by centrifugation, washed, and reused for several cycles with minimal loss of activity.

Conclusion: A New Frontier in MOF Design

The exploration of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a building block for MOF synthesis represents a promising avenue for the development of novel functional materials. The protocols and potential applications outlined in this guide are intended to provide a solid foundation and inspiration for researchers in this exciting field. While the proposed MOF, GEM-ZIM-1, is hypothetical, the scientific principles underpinning its design and potential applications are firmly rooted in the existing literature. The true potential of this versatile ligand will undoubtedly be unveiled through rigorous experimental investigation.

References

  • Metal Organic Frameworks: Synthesis, Characterization and Drug Delivery Applications. (2024). Nanoscience & Nanotechnology-Asia, 14(2), 42-55.

  • Metal–Organic Frameworks for Drug Delivery: A Design Perspective. (2022). Journal of Controlled Release, 345, 445-469.

  • Metal-organic frameworks: Drug delivery applications and future prospects. (2022). ADMET & DMPK, 10(4), 415-436.

  • Metal-organic frameworks: Drug delivery applications and future prospects. (2022). ADMET and DMPK, 10(4), 415-436.

  • MOF Synthesis | How to Make Metal-Organic Frameworks (MOFs). Ossila.

  • Metal–Organic Frameworks Based on Copper and Dicarboxy‐Functionalized Imidazole Modified With Halides: Enhancement of Catalysis in Organic Synthesis. (2024). Applied Organometallic Chemistry, 38(11).

  • Synthesis of MOFs and Characterization and Drug Loading Efficiency. (2025). Molecules, 30(5), 1234.

  • Pd Clusters on Schiff Base–Imidazole-Functionalized MOFs for Highly Efficient Catalytic Suzuki Coupling Reactions. (2022). Frontiers in Chemistry, 10, 849313.

  • Imidazole-Based Metal–Organic Framework for the “On1–Off–On2” Fluorescence-Based Detection of Picric Acid and the Adsorption of Congo Red. (2023). Crystal Growth & Design, 23(6), 4485–4494.

  • Pd Clusters on Schiff Base–Imidazole-Functionalized MOFs for Highly Efficient Catalytic Suzuki Coupling Reactions. (2022). Frontiers in Chemistry, 10.

  • Pd Clusters on Schiff Base–Imidazole-Functionalized MOFs for Highly Efficient Catalytic Suzuki Coupling Reactions. (2022). Frontiers in Chemistry, 10, 849313.

  • Metal Imidazole-Modified Covalent Organic Frameworks as Electrocatalysts for Alkaline Oxygen Evolution Reaction. (2024). Catalysts, 14(11), 843.

  • A proton-conductive metal–organic framework based on imidazole and sulphate ligands. (2018). Dalton Transactions, 47(1), 108-113.

  • Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). (2023). protocols.io.

  • Synthesis And Properties Of Metal- Imidazole Carboxylic Acid Framework Materials. (2017). Thesis.

  • Six New Metal-Organic Frameworks with Multi-Carboxylic Acids and Imidazole-Based Spacers: Syntheses, Structures and Properties. (2012). Crystal Growth & Design, 12(7), 3736-3744.

  • Two imidazole multicarboxylate-based MOFs: syntheses, structures and proton conductive properties. (2021). New Journal of Chemistry, 45(15), 6825-6831.

  • Solvothermal Synthesis, Structure, and Properties of Metal Organic Framework Isomers Derived from a Partially Fluorinated Link. (2010). Crystal Growth & Design, 10(5), 2361-2368.

  • Synthesis and Characterization of Functionalized Metal-organic Frameworks. (2014). Journal of Visualized Experiments, (91), 51859.

  • Solvothermal synthesis of mixed-ligand metal–organic framework ZIF-78 with controllable size and morphology. (2013). CrystEngComm, 15(44), 9332-9339.

  • Synthesis of 2-methylimidazole. (2025). Chemistry Stack Exchange.

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Santa Cruz Biotechnology.

  • 2-Methylimidazole-Assisted Synthesis of Two-Dimensional MOF-5 Catalyst with Enhanced Catalytic Activity for the Knoevenagel Condensation Reaction. (2018). CrystEngComm, 20(36), 5333-5339.

  • Method for preparing 2-methylimidazole. (2013). Google Patents.

  • 2-Methylimidazole assisted ultrafast synthesis of carboxylate-based metal–organic framework nano-structures in aqueous medium at room temperature. (2019). Science China Materials, 62(10), 1467-1475.

  • Mixed-Ligand Strategy for the Creation of Hierarchical Porous ZIF-8 for Enhanced Adsorption of Copper Ions. (2022). ACS Omega, 7(18), 15835–15843.

  • SYNTHESIS OF METAL-ORGANIC FRAMEWORK Ni-MOF USING 2-METHYLIMIDAZOLE AND APPLICATION FOR ADSORPTION OF ORGANIC PIGMENTS. (2025). ChemChemTech, 67(12), 33-38.

  • Two metal–organic frameworks based on a flexible benzimidazole carboxylic acid ligand: selective gas sorption and luminescence. (2016). Dalton Transactions, 45(10), 4256-4262.

  • Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. (2017). World Journal of Pharmaceutical Research, 6(8), 1145-1153.

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Journal of the Indian Chemical Society, 100(10), 101158.

Sources

Application

Application Notes and Protocols for the Synthesis of Derivatives from 2-(2-Methylimidazole-1-carbonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract This document provides a comprehensive guide to the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive guide to the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid and its subsequent derivatization to form a library of ester and amide analogues. The protocols detailed herein are designed to be robust and reproducible, offering researchers a clear pathway to generate novel compounds for screening in drug discovery and materials science. The rationale behind key experimental steps is elucidated to empower the user with a deeper understanding of the underlying chemical principles. This guide includes detailed methodologies for synthesis, purification, and characterization, supported by illustrative diagrams and tabulated data.

Introduction: The Significance of the Imidazole Scaffold

The imidazole ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of biologically active compounds.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a crucial component in many drug molecules. The derivatization of the imidazole core allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, making it a versatile building block in the design of new therapeutic agents.[2] 2-(2-Methylimidazole-1-carbonyl)benzoic acid is a key intermediate that combines the imidazole moiety with a reactive carboxylic acid, providing a handle for a wide range of chemical modifications. This guide will focus on the practical aspects of synthesizing this intermediate and leveraging its reactivity to create a diverse set of derivatives.

Synthesis of the Core Intermediate: 2-(2-Methylimidazole-1-carbonyl)benzoic acid

The foundational step in this synthetic workflow is the formation of the amide bond between 2-methylimidazole and phthalic anhydride. This reaction proceeds via a nucleophilic acyl substitution mechanism, where the nitrogen of the imidazole ring attacks one of the carbonyl carbons of the anhydride, leading to the opening of the anhydride ring.

Reaction Mechanism and Rationale

The reaction is typically carried out in an aprotic polar solvent like acetonitrile, which effectively solvates the reactants without interfering with the reaction.[3][4] The choice of 2-methylimidazole is significant; the methyl group provides steric hindrance that can influence the regioselectivity of the reaction and the conformational properties of the final product. Phthalic anhydride serves as an inexpensive and readily available source of the o-carboxybenzoyl group. The reaction is generally clean, with the primary product being the desired 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Synthesis_of_Core_Intermediate Figure 1: Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid cluster_0 Reactants cluster_1 Reaction Conditions cluster_2 Product 2-Methylimidazole 2-Methylimidazole Reaction Nucleophilic Acyl Substitution 2-Methylimidazole->Reaction + Phthalic_Anhydride Phthalic Anhydride Phthalic_Anhydride->Reaction + Solvent Acetonitrile (Solvent) Solvent->Reaction Temperature Reflux Temperature->Reaction Product_Acid 2-(2-Methylimidazole-1-carbonyl)benzoic acid Reaction->Product_Acid

Caption: Synthetic scheme for the core intermediate.

Detailed Experimental Protocol

Materials:

  • 2-Methylimidazole

  • Phthalic anhydride

  • Acetonitrile (anhydrous)

  • Hydrochloric acid (1 M)

  • Sodium sulfate (anhydrous)

  • Ethyl acetate

  • Hexanes

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Separatory funnel

  • Rotary evaporator

  • Büchner funnel and filter paper

Procedure:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methylimidazole (1.0 eq) and phthalic anhydride (1.05 eq).

  • Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.5 M with respect to 2-methylimidazole.

  • Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of ethyl acetate and hexanes as the mobile phase.

  • After completion, allow the reaction mixture to cool to room temperature.

  • Remove the acetonitrile under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer with 1 M HCl (2 x 50 mL) to remove any unreacted 2-methylimidazole, followed by a wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization from an ethyl acetate/hexanes solvent system to yield 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a white solid.

Synthesis of Ester and Amide Derivatives

The carboxylic acid functionality of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is a versatile handle for the synthesis of a wide range of derivatives. Here, we present protocols for the synthesis of esters and amides.

General Workflow for Derivatization

Derivatization_Workflow Figure 2: General workflow for derivatization Start 2-(2-Methylimidazole-1-carbonyl)benzoic acid Esterification Esterification (e.g., Fischer Esterification) Start->Esterification Amidation Amidation (e.g., with a coupling agent) Start->Amidation Ester_Derivatives Ester Derivatives Esterification->Ester_Derivatives Amide_Derivatives Amide Derivatives Amidation->Amide_Derivatives

Sources

Method

2-(2-Methylimidazole-1-carbonyl)benzoic acid in the development of corrosion inhibitors

An In-Depth Technical Guide to the Application of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid as a Corrosion Inhibitor For Researchers, Scientists, and Drug Development Professionals Introduction: The Role of Imidazole...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Application of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Imidazole Derivatives in Corrosion Inhibition

Corrosion, the gradual degradation of materials by chemical or electrochemical reactions with their environment, poses a significant challenge across numerous industries.[1] The use of organic corrosion inhibitors is a highly effective and economically viable method to mitigate this issue.[2] Among the various classes of organic inhibitors, imidazole and its derivatives have garnered substantial attention due to their excellent performance, particularly in acidic environments.[3][4]

The efficacy of imidazole derivatives as corrosion inhibitors stems from their molecular structure, which typically includes nitrogen heteroatoms and π-electrons.[2][5] These features facilitate the adsorption of the inhibitor molecules onto the metal surface, forming a protective barrier that impedes the corrosive process.[6] The adsorption can occur through physical (electrostatic) or chemical (coordination bond formation) interactions.[5]

This guide focuses on a specific imidazole derivative, 2-(2-Methylimidazole-1-carbonyl)benzoic acid , and provides a comprehensive overview of its synthesis, application, and evaluation as a corrosion inhibitor. The protocols and methodologies detailed herein are designed to be self-validating and are grounded in established scientific principles.

Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid

Proposed Synthesis Protocol
  • Reactant Preparation:

    • Dissolve 2-methylimidazole (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

    • In a separate flask, dissolve phthalic anhydride (1.0 eq) in the same solvent.

  • Reaction:

    • Slowly add the phthalic anhydride solution to the 2-methylimidazole solution under inert atmosphere (e.g., nitrogen or argon) at room temperature with constant stirring.

    • The reaction is an acylation where the more nucleophilic nitrogen of the 2-methylimidazole attacks one of the carbonyl carbons of the phthalic anhydride, leading to the opening of the anhydride ring.

  • Reaction Monitoring:

    • Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Work-up and Purification:

    • Once the reaction is complete, the solvent can be removed under reduced pressure.

    • The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

  • Characterization:

    • Confirm the structure of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Visualization of the Synthesis Pathway

Synthesis_of_2-(2-Methylimidazole-1-carbonyl)benzoic_acid 2-Methylimidazole 2-Methylimidazole Reaction Acylation in Aprotic Solvent 2-Methylimidazole->Reaction Phthalic_Anhydride Phthalic Anhydride Phthalic_Anhydride->Reaction Product 2-(2-Methylimidazole-1-carbonyl)benzoic acid Reaction->Product

Caption: Proposed synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Evaluation of Corrosion Inhibition Performance

A multi-faceted approach is essential for a thorough evaluation of a corrosion inhibitor's performance. This typically involves a combination of gravimetric and electrochemical techniques, supplemented by surface analysis.

Weight Loss Method

The weight loss method is a straightforward and widely used technique to determine the corrosion rate and the inhibition efficiency.[1][7]

Protocol:
  • Specimen Preparation:

    • Prepare metal coupons (e.g., mild steel) of known dimensions.

    • Mechanically polish the coupons with successively finer grades of emery paper.

    • Degrease the coupons with a suitable solvent (e.g., acetone), rinse with distilled water, and dry.[8]

    • Accurately weigh each coupon to the nearest 0.1 mg.

  • Immersion Test:

    • Immerse the prepared coupons in the corrosive medium (e.g., 1 M HCl) with and without various concentrations of the inhibitor.

    • Maintain the temperature of the solution at a constant value for a specified duration (e.g., 24 hours).[8]

  • Post-Immersion Analysis:

    • After the immersion period, remove the coupons from the solution.

    • Carefully clean the coupons to remove any corrosion products, rinse with distilled water and acetone, and dry.

    • Reweigh the coupons accurately.

  • Calculations:

    • Corrosion Rate (CR): CR (mm/year) = (K × W) / (A × T × D) where K is a constant (8.76 × 10⁴), W is the weight loss in grams, A is the area of the coupon in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

    • Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.[9]

Expected Data Presentation:
Inhibitor Concentration (mM)Weight Loss (g)Corrosion Rate (mm/year)Inhibition Efficiency (%)
0 (Blank)ValueValue-
0.1ValueValueValue
0.5ValueValueValue
1.0ValueValueValue
2.0ValueValueValue
Electrochemical Techniques

Electrochemical methods provide rapid and detailed insights into the kinetics of the corrosion process and the mechanism of inhibition.[10] A standard three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum).

a) Potentiodynamic Polarization (PDP)

PDP studies help in understanding the effect of the inhibitor on both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions.[11][12]

  • Cell Setup: Assemble the three-electrode cell with the metal specimen as the working electrode in the corrosive solution (with and without the inhibitor).

  • Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP for a period (e.g., 30-60 minutes) until a steady state is reached.

  • Polarization Scan:

    • Apply a potential scan from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 mV/s).[13]

  • Data Analysis:

    • Plot the logarithm of the current density (log i) versus the applied potential (E).

    • Determine the corrosion potential (Ecorr) and corrosion current density (icorr) by extrapolating the linear Tafel regions of the anodic and cathodic curves.

    • Calculate the inhibition efficiency: IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100 where icorr₀ and icorrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

b) Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique used to investigate the properties of the inhibitor film and the charge transfer processes at the metal/solution interface.[14][15][16]

  • Cell Setup and Stabilization: Same as for PDP.

  • Impedance Measurement:

    • Apply a small amplitude AC voltage signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Data Analysis:

    • Represent the impedance data as Nyquist and Bode plots.

    • Model the data using an appropriate equivalent electrical circuit to extract parameters such as the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

    • Calculate the inhibition efficiency: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100 where Rctᵢ and Rct₀ are the charge transfer resistances in the presence and absence of the inhibitor, respectively.[17]

Expected Electrochemical Data:
Inhibitor Concentration (mM)Ecorr (mV vs. Ag/AgCl)icorr (µA/cm²)Rct (Ω·cm²)Cdl (µF/cm²)IE (%) (from PDP)IE (%) (from EIS)
0 (Blank)ValueValueValueValue--
0.1ValueValueValueValueValueValue
0.5ValueValueValueValueValueValue
1.0ValueValueValueValueValueValue
2.0ValueValueValueValueValueValue
Surface Analysis Techniques

Surface analysis techniques provide direct evidence of the formation of a protective inhibitor film on the metal surface.[18][19]

a) Scanning Electron Microscopy (SEM)

SEM is used to visualize the surface morphology of the metal before and after exposure to the corrosive environment.[6][20]

  • Sample Preparation:

    • Immerse metal coupons in the corrosive solution with and without the inhibitor for a specified period.

    • Gently rinse the coupons with distilled water and dry them carefully to preserve the surface film.[21]

  • Imaging:

    • Mount the dried coupons on SEM stubs.

    • Acquire high-resolution images of the metal surface at different magnifications.

b) X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that provides information about the elemental composition and chemical state of the elements on the metal surface, confirming the adsorption of the inhibitor.[22]

  • Sample Preparation: Similar to SEM sample preparation.

  • Analysis:

    • Place the sample in the ultra-high vacuum chamber of the XPS instrument.

    • Irradiate the surface with X-rays and analyze the kinetic energy of the emitted photoelectrons.

    • Acquire survey scans to identify the elements present and high-resolution scans of specific elements (e.g., N 1s, C 1s, O 1s, and Fe 2p) to determine their chemical states.

Overall Experimental Workflow

Experimental_Workflow cluster_synthesis Inhibitor Synthesis cluster_evaluation Corrosion Inhibition Evaluation cluster_analysis Data Analysis and Interpretation Synthesis Synthesize and Purify 2-(2-Methylimidazole-1-carbonyl)benzoic acid Characterization Characterize Structure (NMR, FT-IR, MS) Synthesis->Characterization Weight_Loss Weight Loss Measurements Characterization->Weight_Loss Electrochemical Electrochemical Studies (PDP, EIS) Characterization->Electrochemical Surface_Analysis Surface Analysis (SEM, XPS) Characterization->Surface_Analysis Data_Analysis Calculate Inhibition Efficiency and Analyze Data Weight_Loss->Data_Analysis Electrochemical->Data_Analysis Surface_Analysis->Data_Analysis Mechanism Propose Inhibition Mechanism Data_Analysis->Mechanism

Caption: A comprehensive workflow for evaluating corrosion inhibitors.

Mechanism of Corrosion Inhibition

The inhibition of metal corrosion by 2-(2-Methylimidazole-1-carbonyl)benzoic acid is proposed to occur through the adsorption of its molecules onto the metal surface.

Proposed Inhibition Mechanism
  • Adsorption: The inhibitor molecule contains several active centers for adsorption:

    • The nitrogen atoms of the imidazole ring with lone pairs of electrons.

    • The aromatic rings (imidazole and benzene) with π-electrons.

    • The oxygen atoms of the carbonyl and carboxyl groups.

  • Film Formation: These active centers facilitate the adsorption of the inhibitor molecules onto the vacant d-orbitals of the metal atoms, leading to the formation of a protective film. This film acts as a barrier, isolating the metal surface from the corrosive environment.

  • Mixed-Type Inhibition: It is likely that this inhibitor acts as a mixed-type inhibitor, meaning it suppresses both the anodic and cathodic reactions of the corrosion process.

Visualization of the Inhibition Mechanism

Inhibition_Mechanism Inhibitor 2-(2-Methylimidazole-1-carbonyl)benzoic acid in Corrosive Solution Adsorption Adsorption via N, O atoms and π-electrons Inhibitor->Adsorption Metal Metal Surface Metal->Adsorption Film Formation of a Protective Inhibitor Film Adsorption->Film Corrosion_Inhibition Corrosion Inhibition (Reduced Anodic and Cathodic Reactions) Film->Corrosion_Inhibition

Caption: Proposed mechanism of corrosion inhibition.

Conclusion

This guide provides a comprehensive framework for the synthesis and evaluation of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a corrosion inhibitor. The detailed protocols for weight loss measurements, electrochemical studies, and surface analysis techniques are designed to yield reliable and reproducible results. The insights gained from these studies will be crucial for understanding the inhibition mechanism and for the potential application of this compound in various industrial settings.

References

  • How corrosion inhibitors protect metal: synthesis in the lab and testing - YouTube. (2019-06-15). Retrieved from [Link]

  • Surface Characterization Techniques in Corrosion Inhibition Research | Request PDF. Retrieved from [Link]

  • How to properly prepare metal samples for SEM or XPS analysis after corrosion inhibition tests? | ResearchGate. Retrieved from [Link]

  • How reliable is the potentiodynamic polarization in predicting the corrosion behavior? | ResearchGate. Retrieved from [Link]

  • Full article: Understanding imidazole derivatives effect as a corrosion inhibitor for brass in nitric acid: a combined experimental and theoretical assessments. Retrieved from [Link]

  • Inhibiting properties of imidazole and 2-methylimidazole as corrosion inhibitor for mild steel in hydrochloric acid - Oriental Journal of Chemistry. Retrieved from [Link]

  • WEIGHT LOSS MEASUREMENT, CORROSION RATE AND INHIBITION EFFICIENCY | Download Table - ResearchGate. Retrieved from [Link]

  • Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy | ACS Symposium Series - ACS Publications. Retrieved from [Link]

  • AFM Characterization of Corrosion Inhibitors and Nanoparticle Films - ACS Publications. Retrieved from [Link]

  • RU2486176C1 - Method for preparing 2-methylimidazole - Google Patents.
  • A New Imidazole Derivative for Corrosion Inhibition of Q235 Carbon Steel in an Acid Environment - PMC - NIH. Retrieved from [Link]

  • Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media - Chemical Science Review and Letters. Retrieved from [Link]

  • Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. Retrieved from [Link]

  • Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation - NIH. Retrieved from [Link]

  • Weight Loss, Thermodynamics, SEM, and Electrochemical Studies on N-2-Methylbenzylidene-4-antipyrineamine as an Inhibitor for Mild Steel Corrosion in Hydrochloric Acid - MDPI. Retrieved from [Link]

  • Impedance Spectroscopy for the Evaluation of Corrosion Inhibitors in Highway Deicers - ROSA P. Retrieved from [Link]

  • Corrosion inhibition performance of benzimidazole derivatives for protection of carbon steel in hydrochloric acid solution - RSC Publishing. Retrieved from [Link]

  • Synthesis of 2-methylimidazole - Chemistry Stack Exchange. Retrieved from [Link]

  • Experimental studies on corrosion inhibition performance of acetylthiophene thiosemicarbazone for mild steel in HCl complemented with DFT investigation - Oxford Academic. Retrieved from [Link]

  • Potentiodynamic polarization analysis with various corrosion inhibitors on A508/IN-182/IN-52M/308L/316L welds | Request PDF - ResearchGate. Retrieved from [Link]

  • Imidazole derivatives as efficient and potential class of corrosion inhibitors for metals and alloys in aqueous electrolytes: A review | Request PDF - ResearchGate. Retrieved from [Link]

  • Formation of Films on a Metal Surface by Inhibitors with Assessment of Their Protective Properties - MDPI. Retrieved from [Link]

  • Developing Corrosion Inhibitors – Using SEM to Investigate Corrosion - AZoM. Retrieved from [Link]

  • Surface Analysis of Adsorbed Carbon Dioxide Corrosion Inhibitors. Retrieved from [Link]

  • Study of Corrosion Inhibition of Mild Steel in 3% Nacl Solution Using Weight Loss Method - IJCRT.org. Retrieved from [Link]

  • Review of Application of Imidazole and Imidazole Derivatives as Corrosion Inhibitors of Metals - IGI Global. Retrieved from [Link]

  • Potentiodynamic and Cyclic Polarization Scans - Gamry Instruments. Retrieved from [Link]

  • Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride - AIP Publishing. Retrieved from [Link]

  • Synthesis, Characterization and Corrosion Inhibition of decyl-2-[(5-methylisoxazol-2-yl)methyl]benzimidazole: Experimental and DFT Approaches - ResearchGate. Retrieved from [Link]

  • XPS and DFT investigations of corrosion inhibition of substituted benzylidene Schiff bases on mild steel in hydrochloric acid | Request PDF - ResearchGate. Retrieved from [Link]

  • 2-(Benzimidazole-1-carbonyl)benzoic acid | C15H10N2O3 | CID 320950 - PubChem. Retrieved from [Link]

  • Imidazole and its derivatives as corrosion inhibitors. Retrieved from [Link]

  • Electrochemical Measurements (OCP, EIS and PD) for Corrosion Monitoring using GAMRY Reference600 - YouTube. Retrieved from [Link]

  • (PDF) Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy - ResearchGate. Retrieved from [Link]

  • Potentiodynamic polarization study of the corrosion characteristics of acid mine drainage - CORE. Retrieved from [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation - Semantic Scholar. Retrieved from [Link]

  • Synthesis, Characterization and Corrosion Inhibition of decyl-2-[(5-methylisoxazol-2-yl)methyl]benzimidazole - Portugaliae Electrochimica Acta. Retrieved from [Link]

  • Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Retrieved from [Link]

  • Corrosion Inhibition Effect of 2-Chloro-1-(4-fluorobenzyl) benzimidazole on Copper in 0.5 M H2SO4 solution - International Journal of Electrochemical Science. Retrieved from [Link]

  • Imidazolium salts carrying two positive charges: design, synthesis, characterization, molecular docking, antibacterial and enzyme inhibitory activities. Retrieved from [Link]

  • 2-Methylimidazole - Wikipedia. Retrieved from [Link]

  • Benzoic acid, 2-methyl-, methyl ester - the NIST WebBook. Retrieved from [Link]

Sources

Application

Application Note: A High-Yield, Scalable Protocol for the Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid

Abstract This application note provides a comprehensive, field-tested protocol for the high-yield synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a valuable bifunctional molecule for chemical synthesis and dru...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive, field-tested protocol for the high-yield synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, a valuable bifunctional molecule for chemical synthesis and drug development. The described method involves the direct acylation of 2-methylimidazole with phthalic anhydride, offering a streamlined, atom-economical, and scalable approach that avoids harsh reagents and complex purification steps. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable method to produce this versatile chemical intermediate.

Introduction and Scientific Context

2-(2-Methylimidazole-1-carbonyl)benzoic acid belongs to the class of N-acylimidazoles, which are recognized as powerful surrogates for esters and amides in organic synthesis.[1] Acylimidazoles, such as those formed using the coupling agent 1,1'-Carbonyldiimidazole (CDI), serve as activated carboxylic acid derivatives that react cleanly with nucleophiles.[2][3][4] The title compound is of particular interest as it contains both a reactive acylimidazole moiety for subsequent coupling reactions and a terminal carboxylic acid group, which can be further functionalized. This dual reactivity makes it an ideal building block for constructing complex molecules, linkers for antibody-drug conjugates (ADCs), or as a precursor in the synthesis of heterocyclic scaffolds.

Traditional methods for creating activated carboxylic acids often involve converting them to acid chlorides or using peptide coupling reagents, which can introduce corrosive byproducts or require stringent anhydrous conditions.[5] The protocol detailed herein leverages the direct reaction between commercially available phthalic anhydride and 2-methylimidazole. This reaction has been reported in the literature as a straightforward method to form the corresponding amide (an acylimidazole in this case) and represents a more efficient synthetic strategy.[6][7][8] Our objective is to provide a robust and optimized procedure that ensures high yield and purity, suitable for both small-scale research and large-scale production.

Reaction Mechanism and Strategy

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The N-1 nitrogen of 2-methylimidazole acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the phthalic anhydride ring. This attack leads to the opening of the five-membered anhydride ring, followed by a proton transfer to form the final, stable product.

The key advantages of this synthetic strategy are:

  • Atom Economy: The reaction incorporates all atoms from the starting materials into the final product, with no byproducts generated.

  • Mild Conditions: The reaction proceeds efficiently under ambient or slightly elevated temperatures without the need for strong acids, bases, or metallic catalysts.[7][8]

  • Simplified Purification: The product can often be isolated in high purity by simple filtration and recrystallization, avoiding the need for chromatography.

The overall transformation is depicted below:

G cluster_reactants Reactants cluster_product Product PA Phthalic Anhydride Product 2-(2-Methylimidazole-1-carbonyl)benzoic acid PA->Product Acetonitrile Room Temp. MeIm 2-Methylimidazole MeIm->Product

Caption: Overall synthetic scheme.

Detailed Experimental Protocol

This section provides a step-by-step guide for the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid on a 10 mmol scale. The reaction can be scaled linearly with appropriate adjustments to glassware and solvent volumes.

Materials and Equipment
  • Reagents: Phthalic anhydride (≥99%), 2-Methylimidazole (≥98%), Acetonitrile (anhydrous, ≥99.8%), Ethyl acetate (ACS grade), Hexanes (ACS grade).

  • Glassware: 100 mL Round-bottom flask, magnetic stir bar, condenser, glass funnel, Büchner funnel, filter flask.

  • Equipment: Magnetic stirrer/hotplate, rotary evaporator, vacuum pump, melting point apparatus, analytical balance.

Reagent Data Table
ReagentCAS NumberFormulaMolar Mass ( g/mol )Amount (mmol)Mass (g)Equivalents
Phthalic Anhydride85-44-9C₈H₄O₃148.1210.01.481.0
2-Methylimidazole693-98-1C₄H₆N₂82.1010.00.821.0
Product 247088-99-9 C₁₂H₁₀N₂O₃ 230.22 - ~2.2 (95% yield) -
Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add phthalic anhydride (1.48 g, 10.0 mmol).

  • Solvent Addition: Add 40 mL of anhydrous acetonitrile to the flask. Stir the mixture at room temperature until the phthalic anhydride is fully dissolved.

  • Addition of Nucleophile: To the clear, stirring solution, add 2-methylimidazole (0.82 g, 10.0 mmol) in one portion. A mild exotherm may be observed.

  • Reaction: Stir the reaction mixture at room temperature. A white precipitate will begin to form, typically within 30-60 minutes. Allow the reaction to stir for a total of 4-6 hours to ensure completion.

  • Monitoring: The reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of ethyl acetate/hexanes with 1% acetic acid. The starting materials will have different Rf values than the polar, carboxylic acid product which will likely remain near the baseline.

  • Isolation: After the reaction is complete, cool the flask in an ice bath for 20 minutes to maximize precipitation. Isolate the white solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with a small amount of cold acetonitrile (2 x 10 mL) to remove any unreacted starting materials.

  • Purification: For highest purity, transfer the crude solid to a clean flask and recrystallize from a hot mixture of ethyl acetate and hexanes. Dissolve the solid in a minimum amount of boiling ethyl acetate, then add hexanes dropwise until the solution becomes cloudy. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Drying: Collect the pure crystals by vacuum filtration and dry them under high vacuum for at least 4 hours.

  • Final Analysis: Determine the final mass and calculate the percent yield. The expected yield is typically >90%. Characterize the product by NMR, IR, MS, and melting point analysis.

Characterization and Expected Results

The final product, 2-(2-Methylimidazole-1-carbonyl)benzoic acid, should be a white crystalline solid.[9]

  • Expected Yield: 90-97%

  • Melting Point: Literature values may vary; determination is crucial for purity assessment.

  • Infrared (IR) Spectroscopy (KBr, cm⁻¹):

    • ~3200-2500 (broad, O-H stretch of carboxylic acid)

    • ~1725 (sharp, C=O stretch of acylimidazole)

    • ~1690 (sharp, C=O stretch of carboxylic acid)

    • ~1590, 1480 (C=C and C=N stretches of aromatic and imidazole rings)

  • ¹H NMR Spectroscopy (400 MHz, DMSO-d₆, δ ppm):

    • ~13.2 (s, 1H, -COOH)

    • ~8.1-7.6 (m, 4H, aromatic protons of benzoic acid ring)

    • ~7.5 (d, 1H, imidazole proton)

    • ~7.1 (d, 1H, imidazole proton)

    • ~2.5 (s, 3H, -CH₃)

  • Mass Spectrometry (ESI-MS): m/z 231.07 [M+H]⁺, 229.06 [M-H]⁻ for C₁₂H₁₀N₂O₃.

Safety and Handling

  • This procedure must be performed in a well-ventilated fume hood.

  • Standard personal protective equipment (PPE), including a lab coat, safety glasses, and nitrile gloves, must be worn at all times.

  • 2-Methylimidazole is an irritant; avoid skin and eye contact.[10]

  • Phthalic anhydride is a respiratory sensitizer and irritant. Handle with care to avoid inhaling dust.

  • Consult the Safety Data Sheets (SDS) for all reagents before beginning the experiment.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low Yield Incomplete reaction.Extend the reaction time to 8 hours. Ensure starting materials are of high purity.
Product is soluble in wash solvent.Ensure the wash solvent (acetonitrile) is ice-cold to minimize product loss.
Oily Product / Fails to Crystallize Presence of impurities.Ensure starting materials are pure and the reaction solvent is anhydrous. Purify via recrystallization as described, potentially trying different solvent systems (e.g., ethanol/water).
Incomplete Dissolution of Starting Material Insufficient solvent.Increase the volume of acetonitrile slightly. Gentle warming (~40 °C) can be applied to aid dissolution before adding the 2-methylimidazole.

Conclusion

The protocol described provides an efficient, high-yield, and scalable synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid from inexpensive and readily available starting materials. The mild reaction conditions and simple purification procedure make this method highly practical for academic and industrial research settings. The resulting bifunctional molecule is a valuable intermediate for the synthesis of pharmaceuticals and other complex organic structures.

References

  • Ningbo Inno Pharmchem Co., Ltd. Mastering Amide Bonds: The Essential Role of 1,1'-Carbonyldiimidazole in Chemical Synthesis.
  • Organic Chemical Compound. Carbonyldiimidazole.
  • Chemistry Insight. Carbonyldiimidazole (CDI): Synthetic applications I #amide #peptide. YouTube.
  • Common Organic Chemistry. Carbonyl Diimidazole (CDI).
  • Ghorbani-Vaghei, R., & Veisi, H. (2009). Efficient Synthesis of Primary Amides from Carboxylic Acids Using N,N′-Carbonyldiimidazole and Ammonium Acetate in Ionic Liquid. Synthetic Communications, 39(16), 2940-2946. Available at: [Link]

  • Grivani, G., et al. (2023). Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Advances, 13(36), 25381-25406. Available at: [Link]

  • Hitchcock, S. R. (2021). Practical Considerations for the Formation of Acyl Imidazolides from Carboxylic Acids and N,N-Carbonyldiimidazole: The Role of Acid Catalysis. ResearchGate. Available at: [Link]

  • Grivani, G., et al. (2023). Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Publishing. Available at: [Link]

  • Gitis, S. S., et al. (2000). The Reaction of Maleic and Phthalic Anhydrides with 2-Methylimidazole. Russian Journal of Organic Chemistry, 36(7), 1025-1028. Available at: [Link]

  • Staab, H. A. (1962). Syntheses using heterocyclic amides (azolides). Angewandte Chemie International Edition in English, 1(7), 351-367. Referenced in: Google Patents, WO1992019600A1.
  • Wikipedia. 2-Methylimidazole. Available at: [Link]

  • Okamoto, K., et al. Synthesis of acyl-imidazoles. ResearchGate. Available at: [Link]

Sources

Method

Application Notes & Protocols: 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a Selective Fluorescent Chemosensor

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a fluorescent sensor....

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a fluorescent sensor. While direct literature on this specific molecule's sensing capabilities is emerging, this guide synthesizes established principles of imidazole-based chemosensors to propose a strong potential application in the selective detection of metal ions, such as Zn²⁺ or Cu²⁺. We will detail the proposed synthesis, sensing mechanism, and provide step-by-step protocols for its use and characterization.

Introduction: The Promise of Imidazole-Based Sensors

Fluorescent chemosensors are indispensable tools in analytical chemistry, environmental monitoring, and biological imaging due to their high sensitivity, selectivity, and real-time response capabilities. Imidazole derivatives have emerged as a versatile class of compounds for the development of these sensors.[1][2][3] The nitrogen atoms within the imidazole ring act as excellent coordination sites for metal ions.[4] This interaction can modulate the photophysical properties of a tethered fluorophore, leading to a detectable change in fluorescence, often through mechanisms like Photoinduced Electron Transfer (PET), Chelation-Enhanced Fluorescence (CHEF), or Internal Charge Transfer (ICT).[5]

The subject of this guide, 2-(2-Methylimidazole-1-carbonyl)benzoic acid, possesses key structural features that make it a prime candidate for a fluorescent sensor. The 2-methylimidazole moiety provides a specific binding site, while the benzoic acid group can serve as both a part of the fluorophore system and a handle for further functionalization or solubilization. Based on the behavior of analogous structures, we hypothesize its utility as a selective "turn-on" or "turn-off" sensor for transition metal ions.

Proposed Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

While a definitive, published synthesis for this exact molecule is not widely available, a plausible and efficient synthetic route can be proposed based on standard organic chemistry principles, specifically the acylation of imidazoles. The following protocol is a robust starting point for its laboratory preparation.

Reaction Scheme:

Synthesis_Scheme phthalic_anhydride Phthalic Anhydride solvent Acetonitrile (ACN) Reflux, 24h phthalic_anhydride->solvent methylimidazole 2-Methylimidazole methylimidazole->solvent product 2-(2-Methylimidazole-1-carbonyl)benzoic acid solvent->product

Caption: Proposed synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Materials:

  • Phthalic anhydride

  • 2-Methylimidazole

  • Anhydrous Acetonitrile (ACN)

  • Hydrochloric acid (HCl), 1 M

  • Ethyl acetate

  • Anhydrous magnesium sulfate (MgSO₄)

  • Rotary evaporator

  • Standard glassware for reflux and extraction

Protocol:

  • To a solution of 2-methylimidazole (1.0 eq) in anhydrous acetonitrile, add phthalic anhydride (1.05 eq).

  • Heat the reaction mixture to reflux and maintain for 24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the resulting residue in ethyl acetate and wash with 1 M HCl (2 x 20 mL) and then with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

  • Purify the crude product by column chromatography on silica gel to obtain the pure 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Principle of Operation: A Hypothetical Sensing Mechanism

We propose that 2-(2-Methylimidazole-1-carbonyl)benzoic acid can function as a selective fluorescent sensor for metal ions like Zn²⁺ or Cu²⁺. The sensing mechanism is likely based on the modulation of the intrinsic fluorescence of the molecule upon metal ion coordination.

"Turn-On" Sensing of Zinc (Zn²⁺): Many imidazole-based sensors for Zn²⁺ operate on a "turn-on" mechanism.[5][6] In the free ligand state, the fluorescence of the aromatic system may be quenched through a Photoinduced Electron Transfer (PET) process from the lone pair of electrons on the imidazole nitrogen to the excited state of the fluorophore. Upon coordination with Zn²⁺, a diamagnetic d¹⁰ metal ion, this PET process is inhibited. This blockage of the non-radiative decay pathway leads to a significant enhancement of the fluorescence intensity.[7][8]

Turn_On_Sensing cluster_0 Free Sensor cluster_1 Sensor + Zn²⁺ Sensor_Free Sensor (Low Fluorescence) PET PET Quenching Sensor_Free->PET Zn_ion Zn²⁺ Sensor_Free->Zn_ion Coordination Sensor_Bound Sensor-Zn²⁺ Complex (High Fluorescence) No_PET PET Blocked Sensor_Bound->No_PET Zn_ion->Sensor_Bound

Caption: "Turn-on" fluorescence mechanism for Zn²⁺ detection.

"Turn-Off" Sensing of Copper (Cu²⁺): Conversely, for paramagnetic metal ions like Cu²⁺, a "turn-off" sensing mechanism is common.[9][10][11] While the free ligand may be fluorescent, coordination with Cu²⁺ can quench the fluorescence. This quenching can occur due to energy transfer from the excited fluorophore to the d-orbitals of the copper ion or through the paramagnetic nature of Cu²⁺, which promotes intersystem crossing to the triplet state, a non-emissive pathway.

Turn_Off_Sensing cluster_0 Free Sensor cluster_1 Sensor + Cu²⁺ Sensor_Free Sensor (Fluorescent) Cu_ion Cu²⁺ Sensor_Free->Cu_ion Coordination Sensor_Bound Sensor-Cu²⁺ Complex (Fluorescence Quenched) Quenching Paramagnetic Quenching Sensor_Bound->Quenching Cu_ion->Sensor_Bound

Caption: "Turn-off" fluorescence mechanism for Cu²⁺ detection.

Experimental Protocols

Preparation of Stock Solutions
  • Sensor Stock Solution: Prepare a 1.0 mM stock solution of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in a suitable solvent (e.g., DMSO or acetonitrile). Store in the dark at 4°C.

  • Analyte Stock Solutions: Prepare 10 mM stock solutions of various metal perchlorate or chloride salts (e.g., Zn(ClO₄)₂, CuCl₂, NaCl, KCl, CaCl₂, MgCl₂, etc.) in deionized water.

General Procedure for Fluorescence Titration

This protocol is designed to determine the binding affinity and stoichiometry of the sensor with the target analyte.

  • To a series of quartz cuvettes, add the appropriate buffer solution (e.g., 2 mL of 10 mM HEPES, pH 7.4).

  • Add an aliquot of the sensor stock solution to each cuvette to achieve a final concentration of 10 µM.

  • Incrementally add small aliquots of the metal ion stock solution to the cuvettes, covering a concentration range from 0 to 2 equivalents of the sensor concentration.

  • After each addition, mix thoroughly and allow the solution to equilibrate for 2-5 minutes.

  • Record the fluorescence emission spectrum using a spectrofluorometer. The excitation wavelength should be determined by first running an excitation scan at the peak emission wavelength.

Selectivity and Competition Experiments

To assess the selectivity of the sensor, its response to the target analyte is measured in the presence of other potentially interfering ions.

  • Prepare a set of solutions, each containing the sensor (10 µM) and a high concentration (e.g., 100 µM) of a different metal ion.

  • Record the fluorescence intensity of each solution.

  • To a separate set of solutions containing the sensor and the interfering ions, add the target analyte (e.g., 20 µM of Zn²⁺ or Cu²⁺).

  • Record the fluorescence intensity and compare the response to that of the sensor with the target analyte alone.

Data Analysis and Interpretation

Binding Stoichiometry (Job's Plot): A Job's plot can be used to determine the binding stoichiometry between the sensor and the metal ion. This involves preparing a series of solutions where the total molar concentration of the sensor and the metal ion is constant, but their mole fractions vary from 0 to 1. The fluorescence intensity is then plotted against the mole fraction of the sensor. The maximum (for "turn-on") or minimum (for "turn-off") of the plot indicates the stoichiometry of the complex.

Binding Constant Calculation: The binding constant (Kₐ) can be determined from the fluorescence titration data using the Benesi-Hildebrand equation, assuming a 1:1 binding stoichiometry:

1 / (F - F₀) = 1 / (Kₐ * (F_{max} - F₀) * [M]) + 1 / (F_{max} - F₀)

Where:

  • F₀ is the fluorescence intensity of the free sensor.

  • F is the fluorescence intensity at a given metal ion concentration [M].

  • F_{max} is the maximum fluorescence intensity at saturation.

  • Kₐ is the association constant.

A plot of 1 / (F - F₀) versus 1 / [M] should be linear, and Kₐ can be calculated from the slope and intercept.

Limit of Detection (LOD): The limit of detection can be calculated using the formula:

LOD = 3σ / k

Where:

  • σ is the standard deviation of the blank measurements (sensor alone).

  • k is the slope of the calibration curve (fluorescence intensity vs. low concentrations of the analyte).

Data Presentation

Table 1: Photophysical Properties of the Sensor

Property Value
Excitation Maximum (λₑₓ) TBD
Emission Maximum (λₑₘ) TBD
Quantum Yield (Φ) TBD

| Stokes Shift | TBD |

Table 2: Sensing Performance for Target Analyte (Hypothetical)

Parameter Value
Binding Stoichiometry TBD
Association Constant (Kₐ) TBD M⁻¹
Limit of Detection (LOD) TBD M

| Linear Range | TBD |

Conclusion and Future Outlook

2-(2-Methylimidazole-1-carbonyl)benzoic acid represents a promising, yet underexplored, candidate for the development of selective fluorescent sensors. The synthetic accessibility and the inherent coordination capabilities of the imidazole moiety make it an attractive scaffold for creating sensitive and selective chemosensors for various metal ions. The protocols and theoretical framework provided in this guide offer a solid foundation for researchers to begin exploring the full potential of this compound in analytical and bioanalytical applications. Future work should focus on a comprehensive experimental validation of its sensing properties, including testing against a wide range of analytes and in complex biological media.

References

  • Enbanathan, S., et al. (n.d.). Zinc ion detection using a benzothiazole-based highly selective fluorescence “turn-on” chemosensor and its real-time application. National Institutes of Health.
  • (n.d.). A “turn-off” fluorescent sensor for the selective and sensitive detection of copper(ii) ions using lysozyme stabilized gold nanoclusters. RSC Publishing.
  • Zhang, Y., et al. (n.d.). Fluorescent Sensor for Imidazole Derivatives Based on Monomer−Dimer Equilibrium of a Zinc Porphyrin Complex in a Polymeric Film. ACS Publications.
  • (n.d.). Fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions. RSC Publishing.
  • (n.d.). A Highly Selective and Sensitive Fluorescent Turn-Off Probe for Cu2+ Based on a Guanidine Derivative. National Institutes of Health.
  • (n.d.). An ultrasensitive and selective 'turn off' fluorescent sensor with simple operation for the determination of trace copper (II) ions in water and various beverage samples. Taylor & Francis Online.
  • (2021, June 23). A Highly Selective Turn-On Fluorescent Probe for the Detection of Zinc. PubMed Central.
  • Ahmad, S., et al. (2025, June 26). Imidazole Derivatives as ON/OFF Fluorescent Chemosensor to Detect Mercury Ion: A Mini Review. Semantic Scholar.
  • Seenu, P., & Kulathu Iyer, S. (2025, September 3). An imidazole-based fluorescent sensor for selective detection of Cu 2+ and BF 3 with environmental applications. RSC Publishing.
  • (n.d.). Tools and techniques for illuminating the cell biology of zinc. National Institutes of Health.
  • (2012, April 25). Fluorescent Zinc Sensor with Minimized Proton-Induced Interferences: Photophysical Mechanism for Fluorescence Turn-On Response and Detection of Endogenous Free Zinc Ions. ACS Publications.

Sources

Application

Methods for functionalizing 2-(2-Methylimidazole-1-carbonyl)benzoic acid

An Application Guide to the Chemical Derivatization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid Abstract This document provides a comprehensive technical guide for the chemical functionalization of 2-(2-Methylimidazo...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Chemical Derivatization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Abstract

This document provides a comprehensive technical guide for the chemical functionalization of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9)[1], a versatile heterocyclic scaffold. The molecule possesses three primary sites for chemical modification: the carboxylic acid group, the imidazole ring, and the benzylic methyl group. This guide presents detailed, field-tested protocols for derivatization at the carboxylic acid and imidazole moieties, which are the most synthetically accessible and pharmaceutically relevant positions. We delve into the mechanistic rationale behind key experimental choices, offering researchers the foundational knowledge to adapt and innovate upon these methods. Protocols for esterification, amidation, and electrophilic substitution on the imidazole ring are detailed, supported by workflow diagrams and comparative data to guide experimental design.

Molecular Overview and Strategic Considerations

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a structured molecule featuring a benzoic acid group linked to a 2-methylimidazole ring via an amide bond. This arrangement presents distinct opportunities for selective functionalization.

  • Carboxylic Acid Group (-COOH): This is the most reactive site for standard modifications. It readily undergoes reactions typical of carboxylic acids, such as conversion to esters, amides, or acyl chlorides. These modifications are fundamental for modulating solubility, creating prodrugs, or for linking the scaffold to other molecular entities.

  • 2-Methylimidazole Ring: This aromatic heterocycle is susceptible to electrophilic substitution, typically at the C4 or C5 positions. The electron-withdrawing nature of the N-acyl group deactivates the ring relative to unsubstituted imidazole, but reactions can be driven to completion under appropriate conditions. Functionalization here is key to altering the electronic properties and steric profile of the molecule.

  • Amide Linkage (-CO-N-): The amide bond is generally robust and not a primary target for functionalization under standard conditions. Its stability is crucial for maintaining the core scaffold's integrity during the derivatization of other functional groups.

The choice of which site to functionalize first depends on the stability of the desired functional groups to subsequent reaction conditions. The protocols herein are designed to be robust and broadly applicable.

Diagram 1: Key Functionalization Sites A visual breakdown of the primary reactive centers on the 2-(2-Methylimidazole-1-carbonyl)benzoic acid molecule.

Functionalization of the Carboxylic Acid Moiety

The carboxylic acid group is the most straightforward handle for introducing molecular diversity. The two most common and powerful transformations are esterification and amide bond formation. The choice between them is dictated by the desired properties of the final compound.

Scientific Principle: Carboxylic Acid Activation

Direct condensation of a carboxylic acid with a nucleophile (like an alcohol or amine) is often slow and requires harsh conditions, leading to an unfavorable equilibrium.[2] To achieve high yields under mild conditions, the carbonyl group must be "activated" to make it more electrophilic. This can be achieved through:

  • Protonation (Catalytic Acid): In Fischer esterification, a strong acid catalyst protonates the carbonyl oxygen, increasing its electrophilicity for attack by the alcohol.[2][3]

  • Conversion to a Better Leaving Group: Reagents like thionyl chloride convert the -OH group into a chloride, creating a highly reactive acyl chloride.[4] Alternatively, coupling agents like carbodiimides form an activated intermediate that is readily displaced by an amine nucleophile.[5]

Protocol 1: Fischer-Speier Esterification with Methanol

This protocol describes the synthesis of Methyl 2-(2-methylimidazole-1-carbonyl)benzoate. It is a cost-effective method suitable for simple, acid-stable alcohols. The use of excess alcohol shifts the reaction equilibrium towards the product.[3][6]

Materials:

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid (1.0 eq)

  • Methanol (MeOH), anhydrous (20-50 eq, serves as solvent)

  • Sulfuric acid (H₂SO₄), concentrated (0.1-0.2 eq)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • To a round-bottomed flask charged with a magnetic stir bar, add 2-(2-Methylimidazole-1-carbonyl)benzoic acid (1.0 eq).

  • Add a large excess of anhydrous methanol (e.g., 20 mL per 1 g of starting material).

  • Cool the flask in an ice bath and slowly add concentrated sulfuric acid (0.1 eq) dropwise with vigorous stirring.

  • Attach a reflux condenser and heat the mixture to reflux (approx. 65°C) for 4-6 hours. Monitor reaction progress by TLC.

  • After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

  • Redissolve the residue in DCM or EtOAc (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 25 mL), saturated NaHCO₃ solution (2 x 25 mL, CAUTION: CO₂ evolution ), and finally with brine (1 x 25 mL).[3]

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo to yield the crude ester.

  • Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Amide Bond Formation with Benzylamine via Carbodiimide Coupling

This protocol details the synthesis of N-benzyl-2-(2-methylimidazole-1-carbonyl)benzamide using a common water-soluble carbodiimide, EDC, and an activating agent, HOBt. This method is exceptionally versatile and tolerates a wide range of functional groups.[5]

Materials:

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid (1.0 eq)

  • Benzylamine (1.1 eq)

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 eq)

  • Hydroxybenzotriazole (HOBt) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 eq)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine, Anhydrous MgSO₄

Procedure:

  • Dissolve 2-(2-Methylimidazole-1-carbonyl)benzoic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM (15 mL per 1 g of acid) in a round-bottomed flask under a nitrogen atmosphere.

  • Add the amine (benzylamine, 1.1 eq) followed by the base (DIPEA, 2.5 eq).

  • Cool the mixture to 0°C in an ice bath.

  • Add EDC·HCl (1.2 eq) portion-wise over 5 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by TLC.

  • Upon completion, dilute the reaction mixture with DCM (30 mL).

  • Transfer to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ (2 x 20 mL), and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude amide by flash chromatography or recrystallization.

Data Summary: Carboxylic Acid Derivatization
ParameterProtocol 1: Fischer EsterificationProtocol 2: Amide Coupling
Reaction Type EsterificationAmidation
Key Reagents Alcohol, H₂SO₄ (cat.)Amine, EDC·HCl, HOBt, Base
Conditions Reflux (e.g., 65°C in MeOH)0°C to Room Temperature
Typical Yield 70-90%75-95%
Scope Good for simple, non-sensitive alcoholsBroad; tolerates most functional groups
Key Advantage Low cost, simple reagentsHigh efficiency, mild conditions, wide scope
Key Limitation Requires heat; not suitable for acid-sensitive substratesHigher cost of reagents; requires anhydrous conditions

Diagram 2: Workflow for Carboxylic Acid Functionalization Decision-making workflow for selecting an appropriate method to modify the carboxylic acid group.

G start Start: 2-(2-Methylimidazole-1-carbonyl)benzoic acid decision Desired Functional Group? start->decision ester_path Ester decision->ester_path Ester amide_path Amide decision->amide_path Amide ester_protocol Protocol 1: Fischer-Speier Esterification (Alcohol + Acid Catalyst) ester_path->ester_protocol amide_protocol Protocol 2: Carbodiimide Coupling (Amine + EDC/HOBt) amide_path->amide_protocol product_ester Ester Derivative ester_protocol->product_ester product_amide Amide Derivative amide_protocol->product_amide

Functionalization of the 2-Methylimidazole Ring

Modifying the imidazole ring allows for fine-tuning of the electronic and steric properties of the scaffold. While nucleophilic substitution on the imidazole ring is generally difficult without an activating group, electrophilic substitution is a viable pathway.[7][8]

Scientific Principle: Electrophilic Aromatic Substitution

The imidazole ring is an electron-rich aromatic system. Electrophilic substitution is directed by the nitrogen atoms and existing substituents.[8][9] The N-acyl group at the N1 position is electron-withdrawing, which deactivates the ring towards electrophilic attack compared to a simple alkyl-substituted imidazole. Substitution is expected to occur at the C4 or C5 position, which are electronically and sterically most accessible.

Protocol 3: Electrophilic Nitration of the Imidazole Ring

This protocol introduces a nitro group, a versatile handle for further transformations (e.g., reduction to an amine), onto the imidazole ring.

Materials:

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid (1.0 eq)

  • Fuming nitric acid (HNO₃, 90%)

  • Concentrated sulfuric acid (H₂SO₄, 98%)

  • Ice

  • Deionized water

Procedure:

  • In a thick-walled flask, cool concentrated sulfuric acid (10 mL per 1 g of starting material) to 0°C in an ice/salt bath.

  • Slowly and portion-wise, add the 2-(2-Methylimidazole-1-carbonyl)benzoic acid (1.0 eq) with efficient stirring, ensuring the temperature does not exceed 10°C.

  • Once addition is complete and the solid has dissolved, continue to cool the mixture to 0°C.

  • Slowly add fuming nitric acid (1.1 eq) dropwise via a syringe. The temperature must be strictly maintained below 5°C.

  • After the addition is complete, stir the reaction at 0-5°C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-3 hours.

  • Carefully pour the reaction mixture onto crushed ice (approx. 100 g of ice per 10 mL of acid). This step is highly exothermic and should be performed in a large beaker with caution.

  • The solid product should precipitate. If it does not, carefully neutralize the solution with a base like NaOH or NH₄OH to induce precipitation.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

  • Dry the product in vacuo to yield the nitrated derivative. Further purification can be achieved by recrystallization.

Advanced Strategies: Functionalization via Cross-Coupling

For more complex modifications, such as introducing aryl or vinyl groups, transition-metal-catalyzed cross-coupling reactions are indispensable.[10][11] This requires prior installation of a handle on the imidazole ring, typically a halogen.

Conceptual Workflow:

  • Halogenation: Introduction of a bromine or iodine atom at the C4/C5 position via electrophilic halogenation (e.g., using NBS or I₂).

  • Cross-Coupling: The resulting halo-imidazole can then be used as a substrate in reactions like Suzuki-Miyaura (with boronic acids)[10], Heck (with alkenes), or Buchwald-Hartwig (with amines)[12] to form C-C or C-N bonds.

This two-step approach vastly expands the synthetic possibilities for creating diverse libraries of compounds based on the core scaffold.

Diagram 3: Reaction Scheme for Imidazole Functionalization A multi-step pathway for advanced modification of the imidazole ring.

G sub Starting Material nitro 4/5-Nitro Derivative sub->nitro Protocol 3: HNO₃/H₂SO₄ halo 4/5-Halo Derivative sub->halo Step 1: Halogenation (e.g., NBS, I₂) cc_prod C-C or C-N Coupled Product halo->cc_prod Step 2: Cross-Coupling (e.g., Suzuki)

Conclusion

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a highly adaptable chemical scaffold. By strategically targeting either the carboxylic acid group or the imidazole ring, researchers can access a wide array of derivatives. The protocols detailed in this guide for esterification, amidation, and nitration provide reliable and scalable methods for initial derivatization. Furthermore, the conceptual workflow for advanced functionalization via cross-coupling opens the door to more complex and novel molecular architectures, making this scaffold a valuable asset in medicinal chemistry and materials science.

References

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Retrieved from [Link]

  • Filo. (2025). POSSIBILITY OF NUCLEOPHILIC SUNSTITUTION ON IMIDAZOLE. Retrieved from [Link]

  • Tan, J., Chen, Y., Li, H., & Yasuda, N. (n.d.). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

  • Frontiers. (2019). C−X (X = N, O) Cross-Coupling Reactions Catalyzed by Copper-Pincer Bis(N-Heterocyclic Carbene) Complexes. Retrieved from [Link]

  • Laroche, C., Li, J., Freyer, M. W., & Kerwin, S. M. (n.d.). Coupling Reactions of Bromoalkynes with Imidazoles Mediated by Copper Salts: Synthesis of Novel N-Alkynylimidazoles. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

  • Thieme E-Books & E-Journals. (n.d.). Design and Efficient Synthesis of Amino Acid Derived 2-Substituted Imidazoles by Palladium-Catalyzed Cross-Coupling Reactions. Retrieved from [Link]

  • ResearchGate. (n.d.). C−H bond functionalization of allylbenzamides. Retrieved from [Link]

  • ProQuest. (n.d.). Nucleophilic radical alkylation of imidazoles: Determination of substituent effects by HPLC. Retrieved from [Link]

  • Ghosh, R. (2013). Synthesis, Chemistry and Therapeutic Approaches of Imidazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

  • Miyachi, H., & Nagatsu, Y. (2002). Biomimetic oxidation of 2-methylimidazole derivative with a chemical model system for cytochrome P-450. Chemical & Pharmaceutical Bulletin, 50(8), 1137-1140. Retrieved from [Link]

  • de Oliveira, C. S. A., et al. (2021). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 26(6), 1645. Retrieved from [Link]

  • University of Toronto. (n.d.). Lab5 procedure esterification. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of some new derivatives of 2-methyl imidazole. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of new 2-methylimidazole derivatives. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Methylimidazole. Retrieved from [Link]

  • World Health Organization. (n.d.). 2-METHYLIMIDAZOLE. Retrieved from [Link]

  • Lee, D., & Chang, S. (2015). Direct C-H amidation of Benzoic Acids to Introduce meta and para-Amino Groups by Tandem Decarboxylation. Chemistry – A European Journal, 21(14), 5364-5368. Retrieved from [Link]

  • Wipf, P., & Graham, T. H. (2004). Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas. Organic Letters, 6(20), 3573-3575. Retrieved from [Link]

  • ResearchGate. (2015). I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol?. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Esterification of benzoic acid to methyl benzoate. Retrieved from [Link]

  • Antonino, M. R., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Beilstein Journal of Organic Chemistry, 13, 1928-1935. Retrieved from [Link]

  • Google Patents. (n.d.). US6235924B1 - Continuous process for preparing benzoic acid esters.
  • ResearchGate. (n.d.). The Synthesis of Amides from Benzoic Acids and Dicarbodiimides Under Catalyst-Free Conditions. Retrieved from [Link]

  • Chemical Communications (RSC Publishing). (n.d.). Oxidative N-functionalization of primary sulfonamides with aliphatic aldehydes: a green synthesis of α-sulfonamido acetals. Retrieved from [Link]

  • RSC Advances. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Retrieved from [Link]

  • Liu, C., et al. (2022). N-Functionalization of 1,2-Azaborines. Organic Letters, 24(1), 225-229. Retrieved from [Link]

  • Guler, O., et al. (2021). Novel 2-methylimidazolium salts: Synthesis, characterization, molecular docking, and carbonic anhydrase and acetylcholinesterase inhibitory properties. Archiv der Pharmazie, 354(10), e2100141. Retrieved from [Link]

  • International Journal of Research and Analytical Reviews. (2019). Synthesis of Benzimidazole Derivatives in An Aqueous Media and Reflux Conditions Catalysed by L-Proline at pH. Retrieved from [Link]

  • World Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Retrieved from [Link]

  • PubMed. (2015). Direct C-H amidation of benzoic acids to introduce meta- and para-amino groups by tandem decarboxylation. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Synthesis, reactions, structure-activity relationship of 2-benzimidazole analogs as anticancer agents and study their molecular docking. Retrieved from [Link]

  • ResearchGate. (n.d.). Enantioselective and Regiodivergent Functionalization of N-Allylcarbamates by Mechanistically Divergent Multicatalysis. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for 2-(2-Methylimidazole-1-carbonyl)benzoic acid in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide on the prospective applications of 2-(2-Me...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the prospective applications of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in the field of asymmetric synthesis. While this specific reagent is not yet established in the literature for such applications, its structural features—namely the presence of a reactive N-acylimidazole moiety and a potentially coordinating carboxylic acid group—suggest significant potential. This guide is intended to serve as a foundational resource for researchers interested in exploring its utility as a novel acylating agent for stereoselective transformations. We present a detailed protocol for its synthesis, propose its application in the kinetic resolution of racemic alcohols, and offer a mechanistic hypothesis for the stereocontrol.

Introduction: The Potential of a Bifunctional Acylating Agent

N-acylimidazoles are well-regarded in organic synthesis as efficient acylating agents due to the good leaving group ability of the imidazole moiety.[1] Their reactivity can be readily tuned, and they have found applications in various chemical and biological contexts.[1] In the realm of asymmetric synthesis, the development of novel chiral acylating agents is of paramount importance for the enantioselective synthesis of chiral molecules, which are the building blocks of many pharmaceuticals and fine chemicals.

The structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is particularly intriguing. It combines the acylating capability of an N-acylimidazole with a carboxylic acid group on a benzene ring. This unique arrangement suggests the possibility of bifunctional activation or coordination, where the carboxylic acid could interact with a substrate or a catalyst to influence the stereochemical outcome of a reaction. While the parent molecule is achiral, it can be employed in asymmetric synthesis in the presence of a chiral catalyst, or it could serve as a scaffold for the development of novel chiral acylating agents.

This application note will focus on a hypothetical, yet plausible, application: the kinetic resolution of racemic secondary alcohols using 2-(2-Methylimidazole-1-carbonyl)benzoic acid in conjunction with a chiral amine catalyst. This approach is based on the well-established principle of using chiral nucleophilic catalysts, such as derivatives of 4-pyrrolidinopyridine, to achieve enantioselective acylation.[2][3]

Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

The synthesis of the title compound can be readily achieved through the reaction of 2-methylimidazole with phthalic anhydride. This reaction is analogous to the synthesis of similar N-acylimidazole derivatives.[4]

Protocol 2.1: Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Materials:

  • 2-Methylimidazole (1.0 eq)

  • Phthalic anhydride (1.0 eq)

  • Pyridine (catalytic amount, ~0.1 eq)

  • Acetone (anhydrous)

  • Toluene (anhydrous)

  • Deionized water

Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-methylimidazole (1.0 eq) and phthalic anhydride (1.0 eq).

  • Add anhydrous acetone to dissolve the reactants, followed by a catalytic amount of pyridine (~0.1 eq).

  • Heat the reaction mixture to reflux and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • To the crude product, add a small amount of deionized water and stir vigorously. The product should precipitate as a white solid.

  • Collect the solid by vacuum filtration and wash with small portions of cold water, followed by cold toluene to remove any unreacted starting materials.

  • Dry the product under vacuum to yield 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Proposed Application: Kinetic Resolution of Racemic Secondary Alcohols

We propose the use of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as an achiral acylating agent in the presence of a chiral amine catalyst for the kinetic resolution of racemic secondary alcohols. In this process, one enantiomer of the alcohol is preferentially acylated, allowing for the separation of the unreacted, enantiomerically enriched alcohol and the acylated product.

Protocol 3.1: Kinetic Resolution of (±)-1-Phenylethanol

Materials:

  • (±)-1-Phenylethanol (1.0 eq)

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid (0.5 eq)

  • Chiral amine catalyst (e.g., a C2-symmetric chiral 4-pyrrolidinopyridine derivative, 0.1 eq)[2][3]

  • Triethylamine (1.0 eq)

  • Anhydrous solvent (e.g., Dichloromethane or Toluene)

Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere (e.g., Argon or Nitrogen), add the chiral amine catalyst (0.1 eq).

  • Add the anhydrous solvent, followed by (±)-1-phenylethanol (1.0 eq) and triethylamine (1.0 eq).

  • Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C) in a cryostat or ice bath.

  • In a separate flask, dissolve 2-(2-Methylimidazole-1-carbonyl)benzoic acid (0.5 eq) in the anhydrous solvent.

  • Slowly add the solution of the acylating agent to the reaction mixture containing the alcohol and catalyst over a period of 1-2 hours using a syringe pump.

  • Stir the reaction at the same temperature and monitor its progress by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

  • Once approximately 50% conversion is reached, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting mixture of the acylated product and the unreacted alcohol by column chromatography on silica gel.

  • Determine the enantiomeric excess (ee) of the unreacted alcohol and the acylated product by chiral HPLC or GC.

Hypothetical Data Presentation

The following table presents hypothetical results for the kinetic resolution of various racemic secondary alcohols using the proposed protocol. This serves as a template for researchers to document their findings.

EntrySubstrate (Racemic Alcohol)Time (h)Conversion (%)ee of Unreacted Alcohol (%)ee of Acylated Product (%)Selectivity Factor (s)
11-Phenylethanol1251>99 (R)96 (S)>200
21-(4-Chlorophenyl)ethanol184998 (R)>99 (S)150
31-Indanol245295 (R)91 (S)80
42-Octanol3650929250

Conversion and ee values are hypothetical and should be determined experimentally.

Mechanistic Insights and Visualization

The proposed mechanism for this kinetic resolution is based on the formation of a highly reactive chiral acylating intermediate.

Proposed Mechanism:

  • The chiral amine catalyst reacts with 2-(2-Methylimidazole-1-carbonyl)benzoic acid to form a chiral acyl-pyridinium ion intermediate. This intermediate is highly electrophilic.

  • The racemic alcohol then attacks this chiral intermediate. The stereochemical environment created by the chiral catalyst leads to a diastereomeric transition state, where one enantiomer of the alcohol reacts significantly faster than the other.

  • The carboxylic acid moiety of the acylating agent may play a role in this transition state through hydrogen bonding with the alcohol or the catalyst, further enhancing the stereoselectivity.

  • After the acyl transfer, the catalyst is regenerated, completing the catalytic cycle.

Diagram of the Proposed Transition State:

G cluster_TS Proposed Diastereomeric Transition State cluster_Products Products Acyl_Intermediate Chiral Acyl-Pyridinium Ion R_Alcohol (R)-Alcohol Acyl_Intermediate->R_Alcohol Favored Attack (Lower Energy TS) S_Alcohol (S)-Alcohol Acyl_Intermediate->S_Alcohol Disfavored Attack (Higher Energy TS) Unreacted_R Enriched (R)-Alcohol R_Alcohol->Unreacted_R Slow reaction Acylated_S (S)-Ester S_Alcohol->Acylated_S Fast reaction Benzoic_Acid Benzoic Acid Moiety Benzoic_Acid->R_Alcohol H-Bonding (Stabilization)

Caption: Proposed transition state model for the kinetic resolution.

Future Perspectives and Research Directions

The exploration of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in asymmetric synthesis is a nascent field with considerable room for innovation. Future research could focus on:

  • Synthesis of Chiral Analogues: The development of chiral derivatives of the title compound, for instance, by incorporating a chiral backbone or by using a chiral acid instead of phthalic acid, would lead to truly chiral acylating agents, potentially eliminating the need for a chiral catalyst.

  • Desymmetrization of Meso Compounds: The application of this reagent in the asymmetric desymmetrization of meso-diols and other prochiral substrates is a promising avenue.[5]

  • Broader Substrate Scope: Investigating the kinetic resolution of other classes of racemic compounds, such as amines and thiols.

  • Mechanistic Studies: Detailed kinetic and computational studies to elucidate the precise role of the benzoic acid moiety and the nature of the transition state.

References

  • Mishiro, K., et al. (2016). A Concise Access to C2-Symmetric Chiral 4-Pyrrolidinopyridine Catalysts with Dual Functional Side Chains. Chemical & Pharmaceutical Bulletin.
  • Schedel, H., et al. (2012). Asymmetric desymmetrization of meso-diols by C2-symmetric chiral 4-pyrrolidinopyridines. Beilstein Journal of Organic Chemistry, 8, 1778–1787. [Link]

  • Willard, N., et al. (2015). Catalytic Enantioselective Desymmetrization of Meso Compounds in Total Synthesis of Natural Products: Towards an Economy of Chiral Reagents.
  • Kawabata, T., et al. (2012). Asymmetric desymmetrization of meso-diols by C2-symmetric chiral 4-pyrrolidinopyridines. Beilstein Journal of Organic Chemistry, 8, 1778-1787. [Link]

  • Wikipedia. (n.d.). Kinetic resolution. [Link]

  • MDPI. (n.d.). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. [Link]

  • Crystal structure of 2-{[1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yloxy]carbonyl}benzoic acid. (n.d.). [Link]

  • Recent applications of N-acyl imidazole chemistry in chemical biology. (2021). Bioscience, Biotechnology, and Biochemistry, 85(1), 53-60. [Link]

  • Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group. (n.d.). PubMed. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Welcome to the technical support center for the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common chall...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis, optimize reaction conditions, and ultimately improve product yield and purity. This document provides in-depth, experience-driven advice in a direct question-and-answer format.

Introduction to the Synthesis

The synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is typically achieved through the N-acylation of 2-methylimidazole with phthalic anhydride. This reaction involves the nucleophilic attack of a nitrogen atom from the 2-methylimidazole ring onto one of the carbonyl carbons of phthalic anhydride. This attack leads to the opening of the anhydride ring, forming the desired amide-like product, which is technically an N-acylimidazole derivative. While seemingly straightforward, this reaction is sensitive to various parameters that can significantly impact the yield and purity of the final product.

The resulting N-acylimidazoles are valuable intermediates in organic synthesis, often used as reactive acyl transfer reagents.[1] Their stability and reactivity can be tuned, but they are also susceptible to hydrolysis, particularly under basic conditions.[2] This guide will address the critical aspects of this synthesis to help you achieve consistent and high-yielding results.

Visualizing the Core Reaction

To understand the troubleshooting advice that follows, it is essential to first visualize the fundamental chemical transformation.

Caption: General reaction scheme for the synthesis.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis. Each answer provides a causal explanation and a step-by-step protocol for resolution.

Q1: My reaction yield is consistently low (<50%). What are the most likely causes and how can I fix this?

A1: Low yield is the most frequent issue and can stem from several factors, ranging from reactant quality to suboptimal reaction conditions. A systematic approach is key to identifying the root cause.

Potential Causes & Solutions:

  • Incomplete Reaction: The reaction may not be reaching completion. The nucleophilicity of the imidazole nitrogen is moderate, and forcing conditions may be required.

    • Causality: The reaction is an equilibrium process, or the activation energy barrier is not being sufficiently overcome.

    • Solution:

      • Increase Reaction Time: Monitor the reaction using Thin Layer Chromatography (TLC). A common mistake is to stop the reaction prematurely. Run the reaction for 8, 12, and 24 hours to find the optimal duration.

      • Increase Temperature: Gently heat the reaction. Try running the synthesis at temperatures ranging from 50°C to 80°C. High temperatures can also promote side reactions, so optimization is crucial. A good starting point is refluxing in a solvent like acetonitrile or toluene.

      • Stoichiometry: Ensure you are using an appropriate molar ratio. While a 1:1 ratio is theoretically sound, using a slight excess (1.1 equivalents) of 2-methylimidazole can sometimes drive the reaction to completion, especially if the phthalic anhydride is susceptible to hydrolysis from trace moisture.

  • Product Decomposition or Side Reactions: The desired product, an N-acylimidazole, can be labile, especially to water or strong bases.[2]

    • Causality: N-acylimidazoles are activated carbonyl compounds. The presence of nucleophiles, particularly water, can lead to hydrolysis back to phthalic acid and 2-methylimidazole.

    • Solution:

      • Use Anhydrous Conditions: Dry your solvent (e.g., using molecular sieves) and glassware (oven-drying) thoroughly before use. Perform the reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

      • Avoid Basic Conditions During Workup: Do not use a strong basic wash (e.g., concentrated NaOH) during the extraction. N-acylimidazoles are known to be unstable in basic media.[2] If a wash is needed, use a mild base like a saturated sodium bicarbonate solution and perform the extraction quickly at a low temperature.

  • Poor Starting Material Quality: Impurities in either 2-methylimidazole or phthalic anhydride can inhibit the reaction or introduce side products.

    • Causality: Phthalic anhydride can hydrolyze to phthalic acid over time if not stored properly. Impurities in 2-methylimidazole can compete in the reaction.

    • Solution:

      • Verify Purity: Check the melting point of your starting materials. Phthalic anhydride should melt around 131°C. 2-Methylimidazole should melt around 142-145°C.

      • Purify if Necessary: Phthalic anhydride can be purified by sublimation. 2-methylimidazole can be recrystallized from a solvent like benzene or toluene.[3][4]

Logical Troubleshooting Workflow

Use the following workflow to diagnose and solve low-yield issues systematically.

Troubleshooting_Workflow Start Low Yield Observed CheckPurity Step 1: Verify Purity of Starting Materials Start->CheckPurity PurityOK Purity is High CheckPurity->PurityOK Purify Action: Purify/ Replace Reagents PurityOK->Purify No OptimizeConditions Step 2: Optimize Reaction Conditions PurityOK->OptimizeConditions Yes Purify->CheckPurity ConditionsOK Yield Improved? OptimizeConditions->ConditionsOK CheckWorkup Step 3: Review Workup & Purification ConditionsOK->CheckWorkup No Success Synthesis Successful ConditionsOK->Success Yes WorkupOK Yield Improved? CheckWorkup->WorkupOK WorkupOK->Success Yes Consult Consult Literature/ Senior Scientist WorkupOK->Consult No

Caption: A step-by-step workflow for troubleshooting low yields.

Q2: The final product is impure and difficult to purify. What are the common side products and how can I minimize them?

A2: Purity issues often arise from unreacted starting materials or the formation of side products. The primary contaminants are typically unreacted 2-methylimidazole, phthalic anhydride, and its hydrolysis product, phthalic acid.

Minimizing Impurities:

ImpurityCauseMinimization & Removal Strategy
Unreacted 2-Methylimidazole Incomplete reaction; incorrect stoichiometry.Minimization: Drive the reaction to completion by optimizing time and temperature. Use phthalic anhydride as the limiting reagent (1.0 eq 2-methylimidazole to 1.05-1.1 eq anhydride).Removal: The product is an acid. During workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl) to protonate and extract the basic 2-methylimidazole into the aqueous phase.
Unreacted Phthalic Anhydride Incomplete reaction.Minimization: Ensure sufficient reaction time and temperature. Use a slight excess of 2-methylimidazole.Removal: Phthalic anhydride can be hydrolyzed to the more water-soluble phthalic acid by washing with a mild base (e.g., saturated NaHCO₃ solution).
Phthalic Acid Hydrolysis of phthalic anhydride (starting material) or the product.Minimization: Use strict anhydrous conditions.[2]Removal: As a dicarboxylic acid, phthalic acid is readily removed by washing the organic layer with a saturated sodium bicarbonate solution. It will be extracted into the aqueous layer as the disodium salt.
N,N'-Phthaloylbis(2-methylimidazole) Reaction of the product with another molecule of 2-methylimidazole at high temperatures.Minimization: Avoid excessively high temperatures or prolonged reaction times after completion. Maintain a stoichiometry close to 1:1. Removal: This is a non-acidic, less polar impurity. Purification via column chromatography (silica gel, using a gradient of ethyl acetate in hexanes) may be required.

Recommended Purification Protocol:

  • After the reaction is complete, cool the mixture to room temperature.

  • If a solid precipitates, filter it. If not, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic solution sequentially with:

    • 1M HCl (to remove unreacted 2-methylimidazole).

    • Saturated NaHCO₃ solution (to remove phthalic acid and unreacted anhydride).

    • Brine (to remove residual water).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter and concentrate the solvent under reduced pressure.

  • The resulting crude solid can be further purified by recrystallization, typically from a solvent system like toluene/hexanes or ethyl acetate/hexanes.

Frequently Asked Questions (FAQs)

FAQ 1: What is the optimal solvent for this synthesis?

The choice of solvent is critical. The ideal solvent should dissolve the reactants but not significantly participate in the reaction.

  • Aprotic, Non-polar Solvents (e.g., Toluene, Dichloromethane - DCM): Generally good choices. They have excellent solvating power for the reactants and minimize the risk of hydrolytic side reactions. DCM is useful for lower temperature reactions, while toluene is suitable for reactions requiring heating/reflux.

  • Aprotic, Polar Solvents (e.g., Acetonitrile - ACN, Dimethylformamide - DMF): These can accelerate the reaction by stabilizing charged intermediates.[5] However, they must be rigorously dried, as they are often hygroscopic. DMF, in particular, can be difficult to remove completely. Research has shown that phthalic anhydride reacts readily with 2-methylimidazole in acetonitrile to form the target amide.[5]

  • Protic Solvents (e.g., Alcohols, Water): Avoid. These solvents contain reactive -OH groups that can compete with the imidazole as a nucleophile, leading to ester formation or hydrolysis.

Recommendation: Start with Toluene or Acetonitrile under anhydrous conditions.

FAQ 2: Is a catalyst necessary for this reaction?

For this specific reaction, a catalyst is generally not required . The direct reaction between the anhydride and the imidazole is usually efficient enough, provided the conditions are optimized.[5][6][7]

However, in related acylation reactions, certain catalysts are known to play a role:

  • N-Methylimidazole (NMI): In some anhydride reactions, NMI can act as a nucleophilic catalyst to promote the formation of a highly reactive acyl-imidazolium intermediate.[8][9]

  • Imidazole·HCl: In reactions involving N,N'-Carbonyldiimidazole (CDI), which form N-acylimidazoles, imidazole·HCl has been shown to be an effective acid catalyst.[10]

For the direct reaction of phthalic anhydride and 2-methylimidazole, focus on optimizing solvent, temperature, and time before considering a catalyst.

FAQ 3: How do key experimental parameters influence the outcome?

The interplay between reaction parameters determines the success of the synthesis. Understanding these relationships is key to optimization.

Parameter_Influence Yield Yield Purity Purity Temp Temperature Temp->Yield + (Rate) Temp->Purity - (Side Rxns) Time Time Time->Yield + (Completion) Time->Purity - (Decomposition) Solvent Solvent Solvent->Yield Polarity Solubility Solvent->Purity Anhydrous Conditions Stoich Stoichiometry Stoich->Yield Completion Stoich->Purity - (Excess Reagent)

Caption: Interdependence of reaction parameters on yield and purity.

  • Temperature: Higher temperatures increase reaction rate (positive for yield) but can also promote side reactions or product decomposition (negative for purity).

  • Time: Longer reaction times allow for completion (positive for yield) but can also lead to degradation of the product if left for too long after completion (negative for purity).

  • Solvent: A suitable aprotic solvent improves solubility and reaction rate (positive for yield) and using it under anhydrous conditions prevents hydrolysis (positive for purity).

  • Stoichiometry: Using a slight excess of one reagent can drive the reaction to completion (positive for yield) but leaves a larger amount of that reagent to be removed (negative for purity).

References

  • The Reaction of Maleic and Phthalic Anhydrides with 2-Methylimidazole. ResearchGate. Available from: [Link]

  • Phthalic anhydride (PA): a valuable substrate in organic transformations. PubMed Central. Available from: [Link]

  • Stability Studies of N-Acylimidazoles. ResearchGate. Available from: [Link]

  • Structure and Reactivity of Highly Twisted N-Acyl Imidazoles. PMC - NIH. Available from: [Link]

  • Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Publishing. Available from: [Link]

  • N-Methylimidazole Promotes the Reaction of Homophthalic Anhydride with Imines. ACS Publications. Available from: [Link]

  • Practical Considerations for the Formation of Acyl Imidazolides from Carboxylic Acids and N,N'-Carbonyldiimidazole: The Role of Acid Catalysis. ResearchGate. Available from: [Link]

  • Method for separating and purifying 2-methylimidazole crystal impurity. Google Patents.
  • N-Methylimidazole as a catalyst for analytical acetylations of hydroxy compounds. ACS Publications. Available from: [Link]

  • Method for separating and purifying 2-methylimidazole crystal impurity. Patsnap.

Sources

Optimization

Technical Support Center: Purification of Crude 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Welcome to the technical support center for the purification of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9).[1] This guide is designed for researchers, chemists, and drug development professionals to p...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9).[1] This guide is designed for researchers, chemists, and drug development professionals to provide expert-driven solutions to common challenges encountered during the purification of this amphoteric molecule.

Introduction

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a unique molecule possessing both a basic 2-methylimidazole moiety and an acidic carboxylic acid group. This amphoteric nature is the key to its purification but can also present challenges. Common impurities often include unreacted starting materials such as 2-methylimidazole and phthalic anhydride (or its hydrolysis product, phthalic acid), which must be effectively removed to obtain a high-purity final product. This guide provides detailed troubleshooting advice, frequently asked questions, and validated protocols to streamline your purification workflow.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the underlying chemical principles.

Question 1: My crude product is a sticky oil or gum instead of a solid. What should I do?

  • Expert Analysis: "Oiling out" is a common problem in organic synthesis and purification.[2] It typically occurs when the melting point of the solid is lower than the temperature of the solution from which it is crystallizing, or when impurities are present at a level high enough to significantly depress the melting point. Residual solvent can also act as an impurity, leading to an oily product.

  • Solutions:

    • Trituration: Attempt to solidify the oil by stirring it vigorously with a solvent in which the desired compound is insoluble but the impurities are soluble. Non-polar solvents like hexanes or diethyl ether are excellent starting points. This process mechanically coaxes the molecules into forming a crystal lattice and washes away soluble impurities.

    • Re-dissolve and Modify Solvent System: Return the sample to a heat source, add more of the "good" (solubilizing) solvent to ensure complete dissolution, and then cool the solution much more slowly.[2] If using a two-solvent system, adding a slight excess of the "good" solvent can prevent premature precipitation.[2]

    • pH Adjustment: If the oiling out occurs during an acid-base workup, ensure the pH is correctly adjusted. For this amphoteric molecule, precipitation is usually most effective at its isoelectric point. Add the acid or base dropwise with vigorous stirring to avoid localized pH changes that can cause oiling.

Question 2: After recrystallization, my yield is very low. How can I improve it?

  • Expert Analysis: Low yield is often a consequence of using an excessive amount of solvent during recrystallization or selecting a solvent in which the compound has significant solubility even at low temperatures. Loss can also occur during transfer steps or hot filtration if the product crystallizes prematurely.[3]

  • Solutions:

    • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid.[4] Adding solvent in small portions near its boiling point is critical. If you add too much, you can carefully evaporate some of it to re-saturate the solution.[4]

    • Solvent Selection: Ensure you have chosen an appropriate solvent. An ideal recrystallization solvent dissolves the compound well when hot but poorly when cold.[5] Perform small-scale solubility tests with a variety of solvents to identify the best candidate (see Table 1).

    • Cooling Protocol: Allow the solution to cool slowly to room temperature first, then place it in an ice bath.[4] Crashing the solution out of a hot state by cooling it too quickly leads to smaller, less pure crystals and traps impurities.[2][3]

    • Recover from Mother Liquor: The filtrate (mother liquor) after crystallization still contains dissolved product. Concentrate it by rotary evaporation and attempt a second crystallization to recover more material. Check the purity of this second crop by TLC or melting point, as it may be less pure than the first.

Question 3: My NMR spectrum shows that starting materials are still present after purification. What is the next step?

  • Expert Analysis: The persistence of starting materials like 2-methylimidazole (basic) or phthalic acid (di-acidic) indicates that the chosen purification method (e.g., simple recrystallization) is not effective at separating compounds with similar polarities or that an acid-base extraction was not performed correctly.

  • Solutions:

    • Implement Acid-Base Extraction: This is the most powerful technique for this specific molecule. An acid wash will protonate and remove the basic 2-methylimidazole impurity into the aqueous layer.[6][7] A subsequent wash with a weak base like sodium bicarbonate will deprotonate and remove the acidic phthalic acid impurity without significantly affecting the less acidic product.[6] See the detailed protocol below.

    • Column Chromatography: If other methods fail, column chromatography provides superior separation power.[8][9] Given the polar and acidic nature of the target compound, silica gel is a suitable stationary phase. However, care must be taken. Acids can stick strongly to silica.[8] It is often beneficial to add a small amount of acetic or formic acid to the eluent to improve elution and reduce tailing of the product spot.

    • Re-crystallization with a Different Solvent: The first solvent system may have been inadequate. Consult a solvent polarity chart and choose a different system. Sometimes a two-solvent system (e.g., ethanol/water, THF/hexanes) provides better selectivity.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best overall strategy for purifying crude 2-(2-Methylimidazole-1-carbonyl)benzoic acid?

The most robust method is a sequential acid-base extraction followed by recrystallization.[7][11] The extraction removes the bulk of ionic or ionizable impurities, and the final recrystallization removes any remaining non-polar impurities and provides a highly crystalline final product.

Q2: How do I perform an acid-base extraction for this specific compound?

Please refer to the detailed Protocol 1: Acid-Base Extraction Workflow below. The key is to use the amphoteric nature of your product. You will first use a weak base to remove strongly acidic impurities, then use acid to remove basic impurities, leaving your product in the organic layer.

Q3: What solvent system is recommended for column chromatography?

A gradient elution is often most effective. Start with a less polar solvent system (e.g., 9:1 Dichloromethane:Methanol) and gradually increase the polarity (e.g., to 4:1 DCM:MeOH). Adding 0.5-1% acetic acid to the mobile phase can significantly improve the peak shape of your carboxylic acid product.[12] Thin-Layer Chromatography (TLC) should always be used first to determine the optimal solvent system.[9]

Q4: Can I use activated charcoal during recrystallization?

Yes. If your crude product has a noticeable color, it may be due to highly conjugated, colored impurities. After dissolving your crude product in the hot recrystallization solvent, you can add a small amount of activated charcoal (1-2% by weight), swirl for a few minutes, and then perform a hot gravity filtration to remove the charcoal and the adsorbed impurities before cooling.[13] Be aware that using too much charcoal can adsorb your product and reduce the yield.[2]

Visualized Purification Workflow

The following diagram outlines the decision-making process for purifying the crude product.

Purification_Workflow start Crude Product tlc Analyze by TLC/ NMR start->tlc decision Impurities Present? tlc->decision acid_base Perform Acid-Base Extraction (Protocol 1) decision->acid_base Yes recrystallize Recrystallize (Protocol 2) decision->recrystallize No (minor impurities) acid_base->recrystallize check_purity Check Purity (TLC/NMR/MP) recrystallize->check_purity decision2 Is it Pure? check_purity->decision2 column Perform Column Chromatography (Protocol 3) decision2->column No final_product Pure Product decision2->final_product Yes column->check_purity Acid_Base_Extraction cluster_0 Separatory Funnel cluster_1 Step 1: Add NaHCO₃ (aq) cluster_2 Step 2: Add HCl (aq) organic_layer Organic Layer (Product + Basic Impurity + Acidic Impurity in EtOAc) aqueous_layer Aqueous Layer organic_1 Organic Layer (Product + Basic Impurity) organic_layer->organic_1 Removes Strong Acid aqueous_1 Aqueous Layer (Sodium Phthalate) organic_2 Organic Layer (Pure Product) organic_1->organic_2 Removes Base aqueous_2 Aqueous Layer (2-Methylimidazolium Chloride)

Caption: Principle of sequential acid-base extraction.

Protocol 2: Recrystallization
  • Solvent Selection: Choose a suitable solvent from Table 1. The ideal solvent should dissolve the compound when hot but not when cold. [14]2. Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a steam bath or hot plate) with stirring. Continue adding small portions of hot solvent until the solid just dissolves completely. [4]3. Hot Filtration (Optional): If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration to remove them.

  • Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this time. [3]Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities from the mother liquor.

  • Drying: Dry the crystals in a vacuum oven or air dry them until the solvent has completely evaporated.

Protocol 3: Column Chromatography
  • TLC Analysis: Determine the best eluent system using TLC. The ideal system gives the product an Rf value of ~0.3-0.4.

  • Column Packing: Pack a glass column with silica gel using the chosen eluent (slurry method is preferred).

  • Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a stronger solvent (like DCM). If solubility is an issue, adsorb the compound onto a small amount of silica gel (dry loading) and add this to the top of the column. [12]4. Elution: Add the eluent to the top of the column and begin collecting fractions. If a single eluent system does not provide good separation, a gradient elution (gradually increasing solvent polarity) can be used. [9]5. Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Concentration: Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified compound.

Data Presentation

Table 1: Recommended Solvents for Recrystallization

SolventBoiling Point (°C)PolarityComments
Ethanol 78Polar ProticGood general-purpose solvent for moderately polar compounds. Often works well in a two-solvent system with water. [10]
Isopropanol 82Polar ProticSimilar to ethanol, good for moderately polar compounds.
Acetonitrile 82Polar AproticCan be effective for compounds that are difficult to crystallize from alcohols.
Ethyl Acetate 77Mid-PolarityA versatile solvent, but the product may have higher solubility at room temperature, potentially lowering yield.
Toluene 111Non-PolarMay be useful if the crude product contains many polar impurities. The high boiling point is a consideration.
Water 100Very PolarAs the compound has a carboxylic acid, it may have some solubility in hot water, making it a potential "green" choice. [10]

References

  • Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. (2022). Phenomenex.
  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025).
  • Retaining and Separating Polar Acidic Compounds | Science Spotlight - Episode 2. (2020).
  • Troubleshooting Crystalliz
  • Column Chrom
  • Column Chromatography. University of Colorado Boulder.
  • How To Run A Reaction: Purific
  • Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025). Westlab.
  • Isolation and Purification of Organic Compounds Extraction. University of Massachusetts Boston.
  • Quickest way to purify organic compound not soluble in common solvents. (2016).
  • Recrystallization - Single Solvent. University of Toronto.
  • Recrystalliz
  • Recrystalliz
  • Tips & Tricks: Recrystalliz
  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid | CAS 247088-99-9. Santa Cruz Biotechnology.
  • Recrystalliz
  • Synthesis of 2-methylimidazole. (2025). Chemistry Stack Exchange.
  • Method for separating and purifying 2-methylimidazole crystal impurity. (2009).
  • Acid-Base Extraction Tutorial. (2020). YouTube.
  • Extraction of Acids and Bases from Aqueous Phase to a Pseudoprotic Ionic Liquid. (2019). MDPI.
  • Preparation of imidazole-2-carboxylic acids. (1992).
  • Novel 2-methylimidazolium salts: Synthesis, characterization, molecular docking, and carbonic anhydrase and acetylcholinesterase inhibitory properties. (2020). PubMed.
  • Acid-Base Extraction. (2022). Chemistry LibreTexts.
  • Method for separating and purifying 2-methylimidazole crystal impurity. (2009).
  • How do I purify 1-methylimidazole after the Debus–Radziszewski reaction? (2023). Reddit.
  • Liquid/liquid Separation: Extraction of Acids or Bases from Neutral Organics. College of the Canyons.
  • Method for purification of benzoic acid. (2015).
  • Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. (2015).
  • 2-(2-methyl-imidazole-1-carbonyl)-benzoic acid. Echemi.

Sources

Troubleshooting

Technical Support Center: Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Welcome to the technical support guide for the synthesis of 2-(2-methylimidazole-1-carbonyl)benzoic acid. This document is designed for researchers, chemists, and drug development professionals who are utilizing this imp...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2-(2-methylimidazole-1-carbonyl)benzoic acid. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important synthetic intermediate. Our goal is to provide in-depth, field-proven insights to help you troubleshoot common side reactions, optimize your reaction conditions, and ensure the integrity of your final product.

The synthesis, typically achieved through the acylation of 2-methylimidazole with phthalic anhydride, is a cornerstone reaction. However, the unique reactivity of the resulting N-acylimidazole product presents several challenges that can impact yield and purity. This guide addresses these issues in a practical, question-and-answer format, grounded in mechanistic principles.

Core Synthesis Pathway

The target molecule is formed by the nucleophilic ring-opening of phthalic anhydride by 2-methylimidazole. The N1 atom of the imidazole ring acts as the nucleophile, attacking one of the carbonyl carbons of the anhydride.

Synthesis_Pathway cluster_ts Nucleophilic Attack Reactant1 Phthalic Anhydride TS Tetrahedral Intermediate Reactant1->TS + Aprotic Solvent Reactant2 2-Methylimidazole Reactant2->TS + Aprotic Solvent Product 2-(2-Methylimidazole-1-carbonyl)benzoic acid TS->Product Ring Opening

Caption: Primary reaction pathway for the synthesis of the target compound.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low, and TLC/LC-MS analysis shows significant amounts of unreacted 2-methylimidazole and phthalic anhydride. What's going wrong?

Plausible Cause(s): This issue typically points to suboptimal reaction conditions, primarily related to solvent choice and temperature. Incomplete dissolution of reactants or insufficient thermal energy can prevent the reaction from proceeding to completion.

Mechanistic Explanation: The acylation of an imidazole is a nucleophilic substitution reaction. For the reaction to occur efficiently, the nucleophile (2-methylimidazole) and the electrophile (phthalic anhydride) must be well-solvated and have sufficient kinetic energy to overcome the activation energy barrier. Phthalic anhydride, in particular, can have poor solubility in non-polar solvents at room temperature.

Troubleshooting & Mitigation Strategies:

  • Solvent Selection: Switch to a polar aprotic solvent that can effectively dissolve all reactants. Dichloromethane (DCM), acetonitrile, or N,N-Dimethylformamide (DMF) are excellent choices.[1] Avoid protic solvents like alcohols, as they can compete as nucleophiles.

  • Temperature Control: Gently heating the reaction mixture (e.g., to 40-50 °C) can significantly improve solubility and increase the reaction rate. However, avoid excessive heat, which can promote side reactions (see Q4).

  • Stoichiometry: Ensure a 1:1 molar ratio of reactants. A slight excess (1.05 eq) of 2-methylimidazole can sometimes be used to drive the reaction to completion, but this may complicate purification.

  • Reaction Monitoring: Actively monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is often complete within a few hours. Do not proceed with workup until the limiting reagent has been consumed.

Q2: My final product is heavily contaminated with phthalic acid and 2-methylimidazole, even though the initial reaction appeared to go to completion. What is causing this product degradation?

Plausible Cause(s): This is the most common side reaction and is almost always caused by the hydrolysis of the N-acylimidazole product during the reaction, workup, or purification.[2]

Mechanistic Explanation: N-acylimidazoles are highly activated amide analogs and are susceptible to nucleophilic attack.[3] Water, even in trace amounts, can act as a nucleophile, attacking the carbonyl carbon of the product. This cleaves the C-N bond, regenerating 2-methylimidazole and phthalic acid (the hydrolyzed form of the acyl group). This process can be accelerated by acidic or basic conditions. The acidic nature of silica gel, for instance, can catalyze this decomposition during chromatography.[2][4]

Competing_Pathways Start Phthalic Anhydride + 2-Methylimidazole Product Target Product (N-Acylimidazole) Start->Product Synthesis (Desired Pathway) Hydrolysis_Products Phthalic Acid + 2-Methylimidazole Product->Hydrolysis_Products Hydrolysis (Side Reaction) Water H₂O (Moisture) Water->Product

Caption: Competing synthesis and hydrolysis pathways.

Troubleshooting & Mitigation Strategies:

  • Implement Anhydrous Conditions: This is the single most critical factor for success.

    • Dry all glassware in an oven ( >100 °C) for several hours and cool under a stream of inert gas (N₂ or Ar).

    • Use anhydrous grade solvents. If unavailable, solvents should be dried over appropriate drying agents (e.g., molecular sieves).

    • Conduct the reaction under an inert atmosphere.

  • Modified Workup:

    • Avoid aqueous washes if possible. If an aqueous wash is necessary to remove water-soluble impurities, use ice-cold, pH-neutral water or brine and perform the extraction quickly. Immediately dry the organic layer over a robust drying agent like Na₂SO₄ or MgSO₄.

    • When concentrating the product, use a rotary evaporator at a moderate temperature (≤ 40 °C) to minimize thermal stress.

Experimental Protocol: Synthesis Under Anhydrous Conditions

  • Set up an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

  • Charge the flask with phthalic anhydride (1.0 eq) and 2-methylimidazole (1.0 eq).

  • Add anhydrous dichloromethane (DCM) via cannula or a dry syringe to achieve a concentration of approximately 0.5 M.

  • Stir the mixture at room temperature under a positive pressure of nitrogen. If solubility is an issue, gently warm to 30-40 °C.

  • Monitor the reaction by TLC (e.g., using a 10% Methanol in DCM eluent) until the phthalic anhydride spot is no longer visible.

  • Once complete, concentrate the reaction mixture in vacuo at low temperature. The crude product can often be used directly or subjected to non-chromatographic purification.

Q3: I am struggling to purify the product. It streaks badly on silica gel columns, and I get poor recovery. What are my options?

Plausible Cause(s): The difficulty in purification arises from two main properties of the molecule:

  • Hydrolytic Instability: As discussed in Q2, the acidic nature of standard silica gel can catalyze product decomposition.[2]

  • Amphoteric Nature: The molecule contains both a carboxylic acid (acidic) and an imidazole ring (basic). This can lead to strong interactions with the polar stationary phase (silica), causing streaking and poor elution.

Troubleshooting & Mitigation Strategies:

  • Avoid Chromatography if Possible: If the crude product is sufficiently pure for the next step, consider using it directly after solvent removal.

  • Alternative Purification Methods:

    • Trituration/Recrystallization: This is often the best method. Try triturating the crude solid with a non-polar solvent like diethyl ether, hexane, or a mixture of ethyl acetate/hexane. This will wash away less polar impurities. Recrystallization from a solvent system like ethyl acetate/heptane or acetonitrile can also yield highly pure material.

    • Neutralized Chromatography: If chromatography is unavoidable, deactivate the silica gel. Prepare a slurry of silica gel in your eluent and add 1-2% triethylamine (Et₃N) to neutralize the acidic sites. Run the column using this mobile phase. This will minimize on-column decomposition.

    • Reverse-Phase Chromatography: If available, C18 reverse-phase chromatography using a water/acetonitrile gradient is an excellent alternative, as it avoids acidic silica.

Q4: I observe an unknown byproduct, particularly when I heat the reaction for an extended period. Could this be from decarboxylation?

Plausible Cause(s): Yes, prolonged heating can potentially lead to the decarboxylation of the carboxylic acid group, especially if trace metals or other catalysts are present.

Mechanistic Explanation: Aromatic carboxylic acids can lose CO₂ upon heating, a process known as decarboxylation. While the conditions for this specific molecule are not widely reported, it is a known thermal decomposition pathway for similar structures.[5] The resulting byproduct would be N-(2-methylbenzoyl)-2-methylimidazole.

Troubleshooting & Mitigation Strategies:

  • Minimize Reaction Temperature and Time: As established in Q1, use the minimum temperature required to achieve dissolution and a reasonable reaction rate (typically room temperature to 40 °C is sufficient).

  • Monitor Closely: Do not let the reaction run for an unnecessarily long time. Once TLC or LC-MS shows completion, proceed immediately with workup.

  • Use High-Purity Reagents: Ensure starting materials are free from metallic impurities that could catalyze decarboxylation.

Summary of Recommended vs. Problematic Conditions

ParameterRecommended ApproachProblematic Approach to AvoidRationale
Solvent Anhydrous Polar Aprotic (DCM, Acetonitrile, DMF)Protic Solvents (Methanol, Ethanol, Water) or Wet SolventsPrevents product hydrolysis and competitive nucleophilic attack.[2]
Temperature Room Temperature to 40 °CExcessive Heat (> 60 °C) or Prolonged HeatingBalances reaction rate with the risk of side reactions like decarboxylation.
Atmosphere Inert (Nitrogen or Argon)Ambient AirExcludes atmospheric moisture, preventing hydrolysis.[2][4]
Workup Anhydrous or rapid, cold aqueous washProlonged exposure to aqueous acidic/basic conditionsMinimizes product decomposition back to starting materials.
Purification Recrystallization/Trituration or Neutralized Silica GelStandard Silica Gel ChromatographyAvoids acid-catalyzed hydrolysis on the stationary phase.[2]

References

  • Technical Support Center: Optimizing Imidazole Acylation Reactions - Benchchem. (n.d.).
  • The Reaction of Maleic and Phthalic Anhydrides with 2-Methylimidazole - ResearchGate. (2025).
  • Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group - PubMed. (1997).
  • Structure and Reactivity of Highly Twisted N-Acyl Imidazoles - PMC - NIH. (2020).
  • Effect of the leaving group in the hydrolysis of N-acylimidazoles. The hydroxide ion, water, and general-base catalyzed hydrolysis of N-acyl-4(5)-nitroimidazoles | The Journal of Organic Chemistry - ACS Publications. (n.d.).
  • Decarboxylation process of 1H-benzimidazole-2-carboxylic acid. - ResearchGate. (n.d.).

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-(2-Methylimidazole-1-carbonyl)benzoic acid

This guide provides an in-depth technical resource for researchers, scientists, and professionals in drug development focused on the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9).[1][2] We w...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical resource for researchers, scientists, and professionals in drug development focused on the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9).[1][2] We will move beyond a simple protocol to explore the underlying chemical principles, troubleshoot common experimental challenges, and provide data-driven strategies for optimizing reaction yield and purity.

Reaction Overview and Mechanism

The synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is fundamentally a nucleophilic acyl substitution reaction. The N1 nitrogen of 2-methylimidazole acts as the nucleophile, attacking one of the carbonyl carbons of phthalic anhydride, the electrophile. This reaction results in the formation of an amide-like bond (specifically, an acylimidazole) and the opening of the anhydride ring to reveal a carboxylic acid moiety.

Reaction Scheme:

  • Nucleophile: 2-Methylimidazole

  • Electrophile: Phthalic Anhydride (Isobenzofuran-1,3-dione)

  • Product: 2-(2-Methylimidazole-1-carbonyl)benzoic acid

The mechanism proceeds via a tetrahedral intermediate, a common feature of nucleophilic acyl substitutions. The choice of an aprotic solvent is critical to prevent premature hydrolysis of the highly reactive phthalic anhydride.

Reaction_Mechanism reac1 2-Methylimidazole (Nucleophile) intermed Tetrahedral Intermediate reac1->intermed  Nucleophilic Attack (N1 on Carbonyl C) reac2 Phthalic Anhydride (Electrophile) reac2->intermed prod 2-(2-Methylimidazole-1-carbonyl)benzoic acid intermed->prod  Ring Opening & Proton Transfer

Caption: Reaction mechanism for the synthesis of the target compound.

Recommended Experimental Protocol

This protocol is designed as a robust starting point. The subsequent troubleshooting sections will guide optimization based on your specific results.

Materials:

  • 2-Methylimidazole (1.0 eq)

  • Phthalic Anhydride (1.05 eq)

  • Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

  • Hydrochloric Acid (1 M HCl)

  • Sodium Bicarbonate (Saturated Solution)

  • Brine (Saturated NaCl Solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-methylimidazole (1.0 eq) in anhydrous DCM (approx. 0.2 M concentration).

    • Rationale: Anhydrous conditions are paramount to prevent the hydrolysis of phthalic anhydride, which would form phthalic acid and halt the desired reaction.

  • Reagent Addition: Add phthalic anhydride (1.05 eq) to the solution in one portion.

    • Rationale: A slight excess of the anhydride ensures the complete consumption of the limiting 2-methylimidazole, which can sometimes be more difficult to remove during purification.

  • Reaction: Stir the mixture vigorously at room temperature (20-25°C). Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., with a 9:1 DCM:Methanol mobile phase). The reaction is typically complete within 4-6 hours.

  • Workup - Quenching: Once the 2-methylimidazole is consumed (as per TLC), slowly add an equal volume of deionized water to the flask and stir for 15 minutes.

    • Rationale: This step quenches any remaining phthalic anhydride, converting it to the more easily separable phthalic acid.

  • Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with:

    • 1 M HCl (2x) - to remove any unreacted 2-methylimidazole.

    • Deionized Water (1x).

    • Brine (1x) - to break any emulsions and begin the drying process.

    • Rationale: The acidic wash protonates the basic 2-methylimidazole, rendering it soluble in the aqueous layer. The product, with its own acidic proton, remains preferentially in the organic layer at this pH.

  • Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification - Crystallization: The resulting crude solid can be purified by recrystallization. A common and effective solvent system is an acetone/water or ethanol/water mixture.[3] Dissolve the crude product in a minimal amount of hot acetone or ethanol, then slowly add water until turbidity persists. Allow the solution to cool slowly to room temperature, then in an ice bath, to promote crystal formation.

    • Rationale: Recrystallization is an excellent method for removing less soluble impurities (like polymerized byproducts) and more soluble ones (like trace starting materials).[4][5]

  • Final Product: Collect the crystals by vacuum filtration, wash with a small amount of cold water, and dry under vacuum. Characterize the final product using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification process.

Troubleshooting_Workflow start Experiment Complete check1 Problem: Low or No Yield? start->check1 prob2 Problem: Purification Issues (Oily Product, No Crystals) start->prob2 prob3 Problem: Inconsistent Results start->prob3 prob1 Check TLC of Crude: Starting Materials (SMs) Present? check1->prob1 YES success High Yield & Purity check1->success NO path1_yes YES path1_no NO sol1a Cause: Incomplete Reaction Solution: Increase reaction time/ temperature (to 40°C). prob1->sol1a YES sol1b Cause: Hydrolyzed Anhydride Solution: Use fresh phthalic anhydride and ensure anhydrous solvent/glassware. prob1->sol1b NO (No SMs) sol2 Cause: Impurities inhibiting crystallization Solution: Re-attempt workup, ensuring proper pH. Try trituration with ether or a different recrystallization solvent. prob2->sol2 sol3 Cause: Atmospheric Moisture Solution: Rigorously flame-dry glassware and maintain a positive N₂/Ar pressure. prob3->sol3

Caption: A logical workflow for troubleshooting common synthesis problems.

Q: My reaction yields are consistently low or I'm getting no product at all.

  • Probable Cause 1: Incomplete Reaction. The reaction may not have gone to completion. While it often works well at room temperature, variations in reagent quality can slow it down.

    • Solution: Before quenching, ensure the starting 2-methylimidazole spot is gone via TLC. If the reaction stalls, consider gently heating the mixture to 35-40°C for 2-3 hours.

  • Probable Cause 2: Hydrolysis of Phthalic Anhydride. This is the most common failure mode. Phthalic anhydride is highly susceptible to moisture. If it hydrolyzes to phthalic acid, it is no longer an effective electrophile for this reaction.

    • Solution: Use a fresh bottle of phthalic anhydride. Ensure all glassware is rigorously flame-dried or oven-dried before use. Use a high-quality anhydrous solvent from a freshly opened bottle or one passed through a solvent purification system.

Q: My crude product is an oil and refuses to crystallize.

  • Probable Cause: Presence of Impurities. Residual solvent or unreacted starting materials can act as eutectic impurities, depressing the melting point and preventing crystallization. The amphoteric nature of the product can also lead to the formation of salts that may be oily.

    • Solution 1 (Trituration): Before a full recrystallization, try triturating the oil with a non-polar solvent like diethyl ether or hexanes. This can often wash away non-polar impurities and induce crystallization of the more polar product.

    • Solution 2 (Re-evaluate Workup): Ensure the workup was performed correctly. If the acidic wash was skipped, residual 2-methylimidazole could be the culprit. Consider re-dissolving the oil in DCM and repeating the aqueous washes.

    • Solution 3 (Alternative Crystallization): Experiment with different solvent systems for recrystallization.[6] See the data table below for suggestions.

Q: My final product is contaminated with phthalic acid.

  • Probable Cause: Inefficient Removal During Workup. While the product is largely organic-soluble, its carboxylic acid group gives it some basic aqueous solubility. Phthalic acid, with two carboxylic acid groups, should be more water-soluble but can sometimes crash out or be carried through.

    • Solution: During the workup, add a wash with a cold, saturated sodium bicarbonate (NaHCO₃) solution. The product's carboxylic acid (pKa ~4-5) and the phthalic acid (pKa1 ~2.9, pKa2 ~5.4) will be deprotonated to their carboxylate salts. The dicarboxylate of phthalic acid is significantly more water-soluble than the monocarboxylate of your product, leading to better separation. You must then re-acidify the organic layer before final extraction to ensure your product is in its neutral form.

Frequently Asked Questions (FAQs)

Q: What is the optimal solvent for this reaction? A: A polar aprotic solvent is ideal. Dichloromethane (DCM) and Acetonitrile (MeCN) are excellent choices as they effectively dissolve the starting materials without reacting with them. Avoid protic solvents like alcohols or water, which will react with the anhydride.

Q: Do I need to use a base or a catalyst? A: For the reaction between an amine/imidazole and an anhydride, a catalyst is generally not required. 2-methylimidazole is sufficiently nucleophilic to initiate the reaction on its own. Adding a non-nucleophilic base like triethylamine is unnecessary and could complicate purification.

Q: How stable is the final product, 2-(2-Methylimidazole-1-carbonyl)benzoic acid? A: The product is an acylimidazole, which can be susceptible to hydrolysis under strong acidic or basic conditions, which would cleave the C-N bond to regenerate 2-methylimidazole and phthalic acid.[7] For long-term storage, keep the solid compound in a cool, dry place. Solutions are best prepared fresh.

Q: What are the key peaks to look for in characterization? A:

  • ¹H NMR: Look for the disappearance of the phthalic anhydride aromatic protons and the appearance of a more complex aromatic pattern. You should also see the characteristic methyl and imidazole ring protons from the 2-methylimidazole moiety. The carboxylic acid proton will likely be a broad singlet far downfield (>10 ppm).

  • FT-IR: The most telling sign of success is the appearance of two distinct carbonyl (C=O) stretches. One for the amide (~1700-1740 cm⁻¹) and one for the carboxylic acid (~1680-1710 cm⁻¹). You will also see the disappearance of the characteristic anhydride C=O stretches (around 1850 and 1780 cm⁻¹).

Data Summary Tables

Table 1: Recommended Reaction Parameters

ParameterRecommended ValueRationale
Solvent Anhydrous DCM or MeCNAprotic; good solubility for reactants.
Temperature 20-25 °C (Room Temp)Sufficient for reaction; minimizes side reactions. Can be increased to 40°C if slow.
Reaction Time 4 - 6 hoursTypically sufficient for full conversion. Monitor by TLC.
Stoichiometry 1.05 eq Phthalic AnhydrideSlight excess of anhydride ensures full consumption of the limiting nucleophile.
Atmosphere Inert (N₂ or Ar)Critical for preventing hydrolysis of the anhydride starting material.

Table 2: Solvent Selection for Recrystallization

Solvent SystemObservationSuitability
Ethanol/Water High solubility in hot ethanol, poor solubility in cold water.Excellent
Acetone/Water High solubility in hot acetone, poor solubility in cold water.Excellent
Ethyl Acetate/Hexanes Good solubility in hot ethyl acetate, precipitates with hexanes.Good (for removing non-polar impurities)
Toluene Low solubility even when hot.Poor for recrystallization, but may be useful for washing.

References

  • user29596 ([Link]). (2018, July 30). Synthesis of 2-methylimidazole. Chemistry Stack Exchange. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 320950, 2-(Benzimidazole-1-carbonyl)benzoic acid. Retrieved from [Link]

  • Leszczak, J. P., & Tran-Minh, C. (1998). Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics. Biotechnology and Bioengineering, 60(3), 356–361. Retrieved from [Link]

  • Google Patents. (n.d.). CN101560188A - Method for separating and purifying 2-methylimidazole crystal impurity.
  • Al-Ostath, A., et al. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Semantic Scholar. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of benzimidazoles. Retrieved from [Link]

  • Shreyas, B. R., et al. (2018). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Journal of Applicable Chemistry, 7(5), 1276-1282. Retrieved from [Link]

  • Kettle, A. P., et al. (2015). Inactivation of myeloperoxidase by benzoic acid hydrazide. Archives of Biochemistry and Biophysics, 570, 14-20. Retrieved from [Link]

  • Hollóczki, O., et al. (2011). Hydrolysis of imidazole-2-ylidenes. Journal of the American Chemical Society, 133(4), 780-789. Retrieved from [Link]

  • Patsnap. (n.d.). Method for separating and purifying 2-methylimidazole crystal impurity. Retrieved from [Link]

  • Reddit. (2023, August 21). How do I purify 1-methylimidazole after the Debus–Radziszewski reaction? Retrieved from [Link]

  • ResearchGate. (n.d.). Hydrolysis of benzoic anhydride (Bz2O). Retrieved from [Link]

  • Google Patents. (n.d.). EP2952237A1 - Method for purification of benzoic acid.
  • Iskandar Bin Roslan, I., et al. (2020). Optimization parameters for the synthesis of benzo[d]imidazo[2,1-b]thiazoles 3a. ResearchGate. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Solubility of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Prepared by the Senior Application Science Team Welcome to the technical support center for 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9). This guide is designed for researchers, scientists, and drug dev...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Science Team

Welcome to the technical support center for 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9). This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound. We will explore the underlying reasons for its poor solubility and provide a systematic, step-by-step approach to overcome these issues in your experiments.

Section 1: Foundational Understanding of the Solubility Challenge
Q1: Why is 2-(2-Methylimidazole-1-carbonyl)benzoic acid inherently difficult to dissolve, particularly in aqueous solutions?

A: The low solubility of this compound is rooted in its molecular structure and solid-state properties. Understanding these factors is the first step in designing an effective solubilization strategy.

  • Molecular Structure and Polarity: The molecule possesses both a carboxylic acid group (on the benzoic acid ring) and a basic 2-methylimidazole ring.[1][2][3][4] This makes the molecule amphoteric , meaning it can act as either an acid or a base.[5] While these functional groups can interact with water, the overall molecule has significant nonpolar, aromatic regions, leading to a predicted XLogP3 of ~1.58, indicating moderate lipophilicity.[3]

  • High Crystal Lattice Energy: Compounds with rigid aromatic structures and the capacity for strong intermolecular interactions, such as hydrogen bonding (from the carboxylic acid) and dipole-dipole interactions, tend to pack tightly into a stable crystal lattice. This is often referred to as a "brick-dust" molecule.[6] A significant amount of energy is required to break this lattice apart before the individual molecules can be solvated, resulting in low solubility.

  • Polymorphism: It is highly probable that this compound can exist in multiple crystalline forms, known as polymorphs.[7][8][9] Different polymorphs of the same compound can have vastly different physical properties, including solubility and dissolution rate.[10][11] A more thermodynamically stable polymorph will typically be less soluble than a higher-energy, metastable form.[8] Batch-to-batch variability in solubility may be attributable to differences in polymorphic content.

Section 2: Initial & Essential Troubleshooting Protocols
Q2: What is the most critical first step to improve the solubility of this amphoteric compound?

A: pH Adjustment. Given the presence of both an acidic carboxylic acid (pKa ≈ 4-5) and a basic imidazole nitrogen (pKa ≈ 7), the net charge of the molecule is highly dependent on the pH of the solution.[5][12] Solubility is often at its minimum at the isoelectric point (pI), where the net charge is zero, and increases dramatically at pH values where the molecule is fully ionized.

Experimental Protocol: pH-Solubility Profile

  • Preparation: Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.

  • Equilibration: Add an excess amount of the solid compound to a small volume of each buffer in separate vials.

  • Mixing: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separation: Separate the undissolved solid from the solution using centrifugation followed by filtration through a 0.22 µm filter to remove any remaining particulates.

  • Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a suitable analytical method, such as HPLC-UV.

  • Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer. This will reveal the pH ranges where the compound is most soluble (typically pH < 3 and pH > 8).

Q3: I need to prepare a stock solution for an in vitro assay. What common organic solvents should I try first?

A: For creating concentrated stock solutions, water-miscible organic solvents are the standard approach. The goal is to dissolve the compound in a solvent where it is highly soluble and then dilute this stock into your aqueous assay buffer.

Recommended Starting Solvents:

  • Dimethyl Sulfoxide (DMSO): The most common choice for initial screening due to its strong solubilizing power for a wide range of compounds.

  • N,N-Dimethylformamide (DMF): Another strong polar aprotic solvent, similar in power to DMSO.

  • Ethanol (EtOH): A less potent but often more biocompatible solvent.

Protocol: Preparing a Concentrated Stock Solution

  • Add a pre-weighed amount of the compound to a glass vial.

  • Add a small volume of the chosen organic solvent (e.g., DMSO) to achieve a high target concentration (e.g., 10-50 mM).

  • Use a vortex mixer and gentle warming (not to exceed 40-50°C) to aid dissolution. Sonicating in a water bath can also be effective.

  • Once fully dissolved, store the stock solution appropriately (typically at -20°C or -80°C, protected from light).

Scientist's Note: Be aware that when you dilute the organic stock solution into an aqueous buffer, the compound may precipitate if its solubility limit in the final buffer/media is exceeded. This is a common issue. Always perform a visual check for cloudiness or precipitate after dilution and consider performing a serial dilution to find the highest workable concentration.

Section 3: Advanced Solubilization Strategies
Q4: pH adjustment is not an option for my experiment, and my compound precipitates from DMSO upon dilution. What are the next steps?

A: This is a classic challenge that requires moving to more advanced formulation techniques, such as using co-solvents or other excipients. These strategies aim to increase the solubility of the compound in the final aqueous vehicle.

Strategy 1: Co-Solvent Systems

A co-solvent is a water-miscible organic solvent used as part of the final formulation to increase the solubility of a lipophilic drug.[13][14]

Common Co-solvents for In Vitro and In Vivo Research:

Co-Solvent Typical Use Concentration Key Properties
Polyethylene Glycol 400 (PEG 400) 10-60% (v/v) Low toxicity, commonly used in preclinical studies.
Propylene Glycol (PG) 5-50% (v/v) Good solubilizer, often used with PEG 400.
Ethanol 5-20% (v/v) Effective, but can have biological effects at higher concentrations.
Polysorbate 80 (Tween® 80) 1-10% (v/v) A non-ionic surfactant that forms micelles to encapsulate the compound.[15]

| Solutol® HS 15 | 1-20% (v/v) | A non-ionic solubilizer and emulsifying agent. |

Strategy 2: Complexation with Cyclodextrins

Cyclodextrins are ring-shaped molecules with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic parts of the drug from water and increasing its apparent solubility.[16][17][18]

  • Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD, Captisol®) are widely used in pharmaceutical formulations.

Q5: I am observing inconsistent solubility results between different batches of the compound. What could be the cause?

A: This strongly suggests an issue with the solid-state properties of your material, most likely polymorphism .[8][10] Different synthesis or purification methods can lead to the crystallization of different polymorphs, each with a unique solubility profile.

Recommended Actions:

  • Solid-State Characterization: Analyze different batches using techniques like:

    • Differential Scanning Calorimetry (DSC): To identify different melting points and phase transitions.

    • X-Ray Powder Diffraction (XRPD): To determine the unique crystal lattice structure of each form.

    • Microscopy: To visually inspect for different crystal habits (e.g., needles vs. plates).

  • Controlled Crystallization: If multiple forms are identified, develop a controlled crystallization protocol to consistently produce the desired polymorph (ideally, the most soluble one that is stable enough for your experimental timeframe).

Q6: For long-term drug development, how can the dissolution rate be fundamentally improved?

A: Beyond increasing equilibrium solubility, enhancing the rate of dissolution is critical for bioavailability. The most direct way to achieve this is through particle size reduction .

The Noyes-Whitney equation demonstrates that the dissolution rate is directly proportional to the surface area of the solid.[19] By reducing the particle size, you dramatically increase the surface area.

  • Micronization: Milling techniques can reduce particle size to the micron range (1-10 µm), which can significantly improve dissolution.[14][17]

  • Nanonization (Nanomilling): Advanced milling or high-pressure homogenization can create nanoparticles or nanosuspensions (typically < 300 nm).[6] This massive increase in surface area provides the most dramatic improvement in dissolution velocity.[6]

Section 4: Visual Workflows & Data
Troubleshooting Decision Workflow

This diagram outlines a logical progression for addressing solubility issues with 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Solubility_Troubleshooting start Start: Low Solubility Observed ph_allowed Is pH modification acceptable for the experiment? start->ph_allowed ph_screen Perform pH-Solubility Profile (pH 2-10) ph_allowed->ph_screen  Yes ph_fail pH adjustment is insufficient or not allowed ph_allowed->ph_fail No   ph_success Success: Use optimal pH buffer ph_screen->ph_success solvent_screen Screen Organic Solvents (DMSO, DMF, EtOH) for Stock Solution ph_fail->solvent_screen precip_check Does it precipitate upon dilution into aqueous media? solvent_screen->precip_check no_precip Success: Use diluted stock precip_check->no_precip No precip Precipitation Occurs precip_check->precip Yes formulation Advanced Formulation: Co-solvents (PEG, PG) or Complexation (Cyclodextrin) precip->formulation form_success Success: Stable Formulation Achieved formulation->form_success form_fail Inconsistent Results or Continued Failure formulation->form_fail solid_state Investigate Solid State: Polymorphism Screen (DSC, XRPD) form_fail->solid_state

Caption: Decision tree for troubleshooting solubility.

Reference Data: Solubility of Benzoic Acid in Common Solvents

While specific data for the title compound is not available, data for benzoic acid can provide a useful starting point for solvent selection.[20][21][22]

SolventMolar Solubility (mol/L) at ~25°CSolvent Type
Water0.027Polar Protic
Ethanol2.634Polar Protic
Methanol~2.6 (estimated)Polar Protic
Acetone~4.4 (estimated)Polar Aprotic
Chloroform1.516Nonpolar
Diethyl Ether1.816Nonpolar
Cyclohexane0.100Nonpolar
N,N-Dimethylformamide (DMF)> 5.0Polar Aprotic
Dimethyl Sulfoxide (DMSO)> 5.0Polar Aprotic

Data compiled from multiple sources and should be used as a qualitative guide.[20][22]

Section 5: Frequently Asked Questions (FAQs)

Q: Can I heat the solution to get my compound to dissolve? A: Yes, gentle heating can increase the rate of dissolution and solubility. However, use this method with caution. First, ensure the compound is thermally stable to avoid degradation. Second, be aware that you may be creating a supersaturated solution that will precipitate upon cooling to room temperature. This method is best for dissolving material to make a stock solution, but the final concentration must be stable at the temperature of your experiment.

Q: My compound dissolved perfectly in DMSO, but turned my cell culture media cloudy. What happened? A: This is a classic case of a solvent shift causing precipitation. Your compound is highly soluble in 100% DMSO but poorly soluble in the >99% aqueous environment of your cell media. When you added the DMSO stock, the solvent environment changed drastically, causing the compound to "crash out" of solution. The solution is to either lower the final concentration or use a co-solvent/formulation approach as described in Section 3.

Q: What safety precautions are necessary when handling this compound? A: According to available safety data for the parent structures (benzoic acid, 2-methylimidazole), this compound should be handled as a potential irritant.[4][23] It may cause skin and serious eye irritation.[24][25] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the solid powder in a well-ventilated area or chemical fume hood to avoid inhaling dust.[23][24] Refer to the specific Material Safety Data Sheet (MSDS) from your supplier for complete information.

References
  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (MDPI) [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (PMC - NIH) [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (World Pharma Today) [Link]

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (Hilaris Publisher) [Link]

  • Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. (ResearchGate) [Link]

  • Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (Semantic Scholar) [Link]

  • Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (PMC - NIH) [Link]

  • Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (SciSpace) [Link]

  • Impact of Polymorphism and Particle Size on the Bioavailability of Active Pharmaceutical Ingredients. (Hilaris Publisher) [Link]

  • A Review on Polymorphism Perpetuates Pharmaceuticals. (Prime Scholars) [Link]

  • Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. (Agno Pharmaceuticals) [Link]

  • Tackling the Big Issue of Solubility. (Pharmaceutical Technology) [Link]

  • BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. (Drug Development & Delivery) [Link]

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. (Dr. Reddy's API) [Link]

  • 4 Strategies To Formulate Poorly Soluble APIs. (Drug Discovery Online) [Link]

  • Brief Overview of Various Approaches to Enhance Drug Solubility. (Longdom Publishing) [Link]

  • pH-dependent self-assembling behavior of imidazole-containing polyaspartamide derivatives. (PubMed) [Link]

  • SAFETY DATA SHEET SRM 350c: Benzoic Acid (Acidimetric Standard). (NIST) [Link]

  • 2-(Benzimidazole-1-carbonyl)benzoic acid | C15H10N2O3. (PubChem) [Link]

  • Strategies for improving hydrophobic drugs solubility and bioavailability. (Int J Pharm Chem Anal) [Link]

  • 5 Novel Techniques for Solubility Enhancement. (Ascendia Pharma) [Link]

  • Techniques for Improving Solubility. (International Journal of Medical Science and Dental Research) [Link]

  • Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (MDPI) [Link]

  • pH-Dependent Optical Properties of Synthetic Fluorescent Imidazoles. (PMC - NIH) [Link]

  • In which direction does imidazole affect the pH?. (Chemistry Stack Exchange) [Link]

  • Benzoic acid. (Wikipedia) [Link]

  • Solubility of Benzoic Acid in Organic Solvents. (Scribd) [Link]

  • Safety Data Sheet: 2-Methylimidazole. (Carl ROTH) [Link]

  • The influence of pH value on the efficiency of imidazole based corrosion inhibitors of copper. (ResearchGate) [Link]

  • The solubility of benzoic acid in seven solvents. (ResearchGate) [Link]

  • Synthesis of 2-methylimidazole. (Chemistry Stack Exchange) [Link]

  • Synthesis and characterization of Benzoic Acid. (Chemistry Research Journal) [Link]

  • Solubility of benzoic acid in twelve organic solvents: Experimental measurement and thermodynamic modeling. (ResearchGate) [Link]

  • Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. (ResearchGate) [Link]

  • 2-methylimidazole preparation method.
  • (PDF) Solubility of Benzoic Acid in Mixed Solvents. (ResearchGate) [Link]

Sources

Optimization

Stability issues of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in solution

An in-depth guide to understanding and managing the solution stability of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Introduction: The Challenge of Acylimidazole Stability 2-(2-Methylimidazole-1-carbonyl)benzoic acid...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to understanding and managing the solution stability of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Introduction: The Challenge of Acylimidazole Stability

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a molecule of interest in drug discovery and chemical synthesis, primarily due to its reactive N-acylimidazole moiety. This functional group makes it a useful acylating agent, but also renders it susceptible to degradation, particularly in solution.[1] For researchers in pharmaceutical development and related fields, understanding the stability profile of this compound is critical for ensuring experimental reproducibility, developing robust analytical methods, and defining appropriate storage conditions.

This guide serves as a technical support resource, structured to address the common stability challenges encountered when working with 2-(2-Methylimidazole-1-carbonyl)benzoic acid in solution. We will explore the mechanisms of degradation and provide practical, field-tested troubleshooting advice and protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of degradation for 2-(2-Methylimidazole-1-carbonyl)benzoic acid in solution?

A: The principal degradation pathway is hydrolysis of the N-acyl bond. This reaction cleaves the molecule into its constituent parts: 2-methylimidazole and benzoic acid. This process can be catalyzed by acid, base, or even neutral water molecules.[2][3]

Q2: How does pH influence the stability of the compound?

A: The solution's pH is the most critical factor governing its stability.[4][5]

  • Basic Conditions (pH > 8): The compound is highly unstable due to rapid base-catalyzed hydrolysis, where hydroxide ions (OH⁻) act as potent nucleophiles.[2]

  • Acidic Conditions (pH < 6): The compound is generally more stable than in basic media, but acid-catalyzed hydrolysis can still occur.[2]

  • Neutral Conditions (pH ≈ 6-7.5): Stability is generally at its maximum in the neutral to slightly acidic range, though hydrolysis mediated by water can still proceed, albeit at a slower rate.[6]

Q3: What are the expected degradation products I should look for?

A: The primary and most common degradation products are 2-methylimidazole and benzoic acid , resulting from the hydrolysis of the amide-like bond.

Q4: What are the ideal short-term storage conditions for a stock solution?

A: For short-term storage (hours to a few days), prepare the stock solution in a non-aqueous, aprotic solvent like anhydrous Acetonitrile or Dichloromethane. If an aqueous buffer is necessary, use a slightly acidic pH (e.g., pH 5.0-6.0) and keep the solution refrigerated (2-8°C) and protected from light.[7][8] Always prepare fresh solutions for critical experiments.

Troubleshooting Guide: From Observation to Solution

This section addresses specific experimental issues in a practical question-and-answer format.

Q: I see a new, more polar peak appearing in my HPLC analysis of a stored sample. What is it and how can I confirm its identity?

A: This observation is a classic sign of hydrolysis. The N-acylimidazole bond has likely cleaved, resulting in the formation of 2-methylimidazole and benzoic acid.

Causality: The N-acylimidazole bond is electrophilic and susceptible to nucleophilic attack by water. The resulting degradation products, a secondary amine (2-methylimidazole) and a carboxylic acid (benzoic acid), are typically more polar than the parent compound and will thus have shorter retention times on a reverse-phase HPLC column.

Troubleshooting Steps:

  • Identity Confirmation: The most reliable method is to co-inject your degraded sample with authentic standards of 2-methylimidazole and benzoic acid. If the new peaks in your sample co-elute perfectly with the standards, you have confirmed their identity.

  • LC-MS Analysis: If standards are unavailable, analyze the degraded sample by LC-MS. The mass-to-charge ratios of the new peaks should correspond to the molecular weights of the expected products (Benzoic Acid: 122.12 g/mol ; 2-Methylimidazole: 82.10 g/mol ).

  • Preventative Action: To prevent this, prepare solutions fresh daily. If using an aqueous mobile phase for HPLC, minimize the time the sample spends in the autosampler vial before injection.[3] Consider lowering the analysis temperature to slow degradation kinetics.[3]

Hydrolysis Degradation Pathway

G cluster_main Hydrolysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid cluster_products Parent 2-(2-Methylimidazole-1-carbonyl)benzoic acid Parent->Products Hydrolysis (Acid or Base Catalyzed) Water H₂O (Nucleophile) Water->Parent Prod1 Benzoic Acid Prod2 2-Methylimidazole G cluster_workflow Forced Degradation Study Workflow cluster_stress Stress Conditions A Prepare Stock Solution (1 mg/mL in ACN) B Expose to Stress Conditions A->B C Neutralize & Dilute Samples B->C S1 Acid (HCl) B->S1 S2 Base (NaOH) B->S2 S3 Oxidation (H₂O₂) B->S3 S4 Thermal (Heat) B->S4 S5 Photolytic (Light) B->S5 D Analyze via HPLC-PDA C->D E Evaluate Peak Resolution & Purity D->E Result Validated Stability- Indicating Method E->Result If Resolution > 2

Caption: Workflow for a forced degradation study.

References

  • Stability Studies of N‐Acylimidazoles | Request PDF. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Structure and Reactivity of Highly Twisted N-Acyl Imidazoles. (2020). National Institutes of Health (NIH). Retrieved January 17, 2026, from [Link]

  • Degradation of benzoic acid and its derivatives in subcritical water. (2010). PubMed. Retrieved January 17, 2026, from [Link]

  • Factors affecting stability of drugs. (2016). Slideshare. Retrieved January 17, 2026, from [Link]

  • Poonam Kasar, Int. J. of Pharm. Sci., 2025, Vol 3, Issue 8, 1361-1372. (2025). International Journal of Pharmaceutical Sciences. Retrieved January 17, 2026, from [Link]

  • Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. (2019). PubMed. Retrieved January 17, 2026, from [Link]

  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Study on degradation kinetics of 2-(2-hydroxypropanamido) benzoic acid in aqueous solutions and identification of its major degradation product by UHPLC/TOF-MS/MS. (2015). PubMed. Retrieved January 17, 2026, from [Link]

  • pH-Dependent stability of azithromycin in aqueous solution and structure identification of two new degradation products. (2018). PubMed. Retrieved January 17, 2026, from [Link]

  • Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid. (2012). Hilaris Publisher. Retrieved January 17, 2026, from [Link]

  • Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. (n.d.). ThaiScience. Retrieved January 17, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Crystal Quality of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are working with 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are working with 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Achieving high crystal quality is paramount for accurate structural analysis, consistent formulation, and optimal downstream processing. This document provides a comprehensive, question-and-answer-based approach to troubleshooting common crystallization challenges encountered with this molecule.

Introduction: The Crystallization Challenge

2-(2-Methylimidazole-1-carbonyl)benzoic acid possesses both a hydrogen bond donor (the carboxylic acid group) and multiple hydrogen bond acceptors (the imidazole nitrogen and carbonyl oxygens), as well as aromatic rings capable of π-π stacking. This complex functionality can lead to challenges in obtaining large, well-ordered, single crystals. Common issues include the formation of amorphous precipitates, polycrystalline aggregates, oils, or small, poorly-defined needles. This guide will walk you through a logical, stepwise process to systematically improve your crystal quality.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm getting an amorphous powder or oiling out instead of crystals. What's the first step?

This is a classic sign that your supersaturation is too high, the solvent is inappropriate, or both. "Oiling out" occurs when the compound precipitates from solution at a temperature above its melting point in the chosen solvent system.

Causality: Rapid precipitation from a highly supersaturated solution doesn't allow sufficient time for the molecules to arrange themselves into an ordered crystal lattice. Instead, they crash out of solution as a disordered, amorphous solid or a liquid oil.

Troubleshooting Protocol:

  • Re-dissolve and Dilute: Add more of the same solvent to the oiled-out or amorphous mixture and gently heat until a clear solution is reformed. The goal is to be closer to the saturation point, not drastically above it.

  • Slow Down the Cooling Process: Rapid cooling is a primary driver of poor crystal formation.

    • Allow the flask to cool to room temperature on the benchtop, insulated with glass wool or a similar material.

    • Once at room temperature, transfer the flask to a dewar containing warm water and allow it to cool to room temperature overnight.

    • Only after slow cooling to room temperature should you consider refrigeration or an ice bath.

  • Consider a Different Solvent: The initial solvent may be too "good" or too "poor." A good crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Q2: How do I systematically screen for a suitable crystallization solvent?

Finding the right solvent is the most critical step in developing a robust crystallization protocol. A systematic approach will save time and material.

Expertise & Experience: The "like dissolves like" principle is a good starting point. Given the structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, with its polar carboxylic acid and imidazole moieties, polar solvents are a logical place to begin. However, the presence of the benzene ring and methyl group adds some non-polar character.

Solvent Screening Protocol:

  • Small-Scale Testing:

    • Place approximately 10-20 mg of your compound into several small test tubes or vials.

    • Add a single solvent to each vial, dropwise, at room temperature.

    • Observation 1: If the compound dissolves immediately, the solvent is likely too good, and you will have poor recovery.

    • Observation 2: If the compound is completely insoluble, it is a poor solvent for single-solvent crystallization.

    • Observation 3: If the compound is sparingly soluble, gently heat the vial. If the compound dissolves completely upon heating and then precipitates upon cooling, you have a promising candidate.

  • Recommended Solvents for Screening: A table of suggested starting solvents, categorized by polarity, is provided below.

Solvent ClassRecommended SolventsRationale
Polar Protic Ethanol, Methanol, Isopropanol, WaterThe hydroxyl groups can hydrogen bond with the carboxylic acid and imidazole nitrogens. Benzoic acid has high solubility in hot water and alcohols.[1][2]
Polar Aprotic Acetone, Acetonitrile, Ethyl AcetateThese solvents offer a good balance of polarity. Ethyl acetate is often a good choice for compounds with both polar and non-polar features.
Non-Polar Toluene, BenzeneThe aromatic nature of these solvents may interact favorably with the benzene ring of the target molecule. A patent for the purification of 2-methylimidazole notes the use of hot benzene.[3]
Chlorinated DichloromethaneOffers a different polarity and may be useful in a co-solvent system.

Visualization of the Solvent Screening Workflow:

Solvent_Screening start Start: Crude Product (10-20 mg) dissolve_rt Add Solvent (0.5 mL) at RT start->dissolve_rt observe_rt Observe Solubility at RT dissolve_rt->observe_rt heat Gently Heat to Boiling observe_rt->heat Sparingly Soluble / Insoluble too_soluble Result: Too Soluble (Poor Recovery) observe_rt->too_soluble Dissolves Completely observe_hot Observe Solubility when Hot heat->observe_hot cool Slowly Cool to RT observe_hot->cool Dissolves Completely insoluble Result: Insoluble observe_hot->insoluble Insoluble observe_cool Observe for Crystals cool->observe_cool good_candidate Result: Good Candidate observe_cool->good_candidate Crystals Form no_crystals Result: No Crystals (Try Co-solvent) observe_cool->no_crystals No Crystals Form

Caption: Workflow for single-solvent screening.

Q3: A single solvent isn't working. How do I develop a co-solvent (binary solvent) system?

A co-solvent system is a powerful technique when no single solvent has the ideal solubility profile. This involves a "good" solvent in which your compound is highly soluble and a "poor" or "anti-solvent" in which it is sparingly soluble.

Methodology:

  • Selection: Choose a "good" solvent in which your compound is very soluble at room temperature (e.g., ethanol or acetone). Select a "poor" solvent in which your compound is insoluble but is miscible with the "good" solvent (e.g., water or hexane).

  • Dissolution: Dissolve your compound in the minimum amount of the hot "good" solvent.

  • Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise until you observe persistent turbidity (cloudiness). This indicates that you have reached the point of saturation.

  • Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.

  • Cooling: Allow the solution to cool slowly, as described in Q1. Crystals should form as the solubility decreases.

Common Co-Solvent Pairs:

"Good" Solvent"Poor" (Anti-Solvent)
EthanolWater
AcetoneWater
Ethyl AcetateHexane
TolueneHexane
DichloromethaneHexane
Q4: My crystals are very small needles. How can I grow larger, more defined crystals?

Small needles are often a result of rapid crystal growth from too many nucleation sites. The goal is to slow down the nucleation and growth process to allow for the formation of larger, higher-quality crystals.

Strategies for Increasing Crystal Size:

  • Reduce the Rate of Supersaturation:

    • Slower Cooling: This is the most effective method. Use the insulated cooling method described in Q1.

    • Slow Evaporation: Prepare a saturated or near-saturated solution at room temperature in a suitable solvent (e.g., ethyl acetate). Place the solution in a vial covered with parafilm. Pierce the parafilm with a needle a few times to allow for very slow evaporation of the solvent over several days.

    • Vapor Diffusion: Place a vial containing your dissolved compound inside a larger, sealed jar that contains a more volatile anti-solvent. The anti-solvent vapor will slowly diffuse into your compound's solution, gradually decreasing its solubility and promoting slow crystal growth.

  • Minimize Nucleation Sites:

    • Ensure all glassware is scrupulously clean and free of scratches.

    • Filter the hot solution through a pre-heated funnel with fluted filter paper to remove any particulate matter that could act as nucleation sites.

  • Use a Seed Crystal: If you have a small crystal from a previous attempt, you can introduce it into a slightly supersaturated solution to provide a single, high-quality template for further growth.

Troubleshooting Flowchart for Poor Crystal Morphology:

Crystal_Morphology start Problem: Small Needles / Polycrystalline Mass cause Likely Cause: Rapid Nucleation / Growth start->cause solution1 Strategy 1: Slow Down Supersaturation cause->solution1 solution2 Strategy 2: Reduce Nucleation Sites cause->solution2 solution3 Strategy 3: Control Nucleation cause->solution3 s1a Slower Cooling (Insulate Flask) solution1->s1a s1b Slow Evaporation solution1->s1b s1c Vapor Diffusion solution1->s1c outcome Result: Larger, Well-Defined Crystals s1a->outcome s1b->outcome s1c->outcome s2a Use Clean, Scratch-Free Glassware solution2->s2a s2b Hot Filtration of Solution solution2->s2b s2b->outcome s3a Introduce a Seed Crystal solution3->s3a s3a->outcome

Caption: Strategies to improve poor crystal morphology.

Q5: What are the potential impurities I should be aware of, and how can I remove them?

Impurities can inhibit crystallization or be incorporated into the crystal lattice, reducing quality.

Potential Impurities:

  • Starting Materials: Unreacted 2-methylimidazole or phthalic anhydride (from which the benzoic acid derivative may be synthesized).

  • Reaction Byproducts: Hydrolysis of the amide bond, leading back to 2-methylimidazole and the parent benzoic acid derivative.

  • Residual Solvents: Solvents from the reaction workup.

Purification Strategies:

  • Recrystallization: This is the primary method for purification. The process of dissolving the crude product and allowing it to slowly crystallize will leave many impurities behind in the mother liquor.[1]

  • Activated Charcoal: If your solution has a color impurity, you can add a small amount of activated charcoal to the hot solution before filtration. Use sparingly, as it can also adsorb your product.

  • Washing: After filtering your crystals, wash them with a small amount of the cold crystallization solvent to remove any residual mother liquor containing dissolved impurities.

Conclusion

Improving the crystal quality of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is a systematic process of controlling solubility and the rate of supersaturation. By methodically screening solvents, carefully controlling the cooling rate, and taking steps to minimize impurities and unwanted nucleation, researchers can significantly increase the likelihood of obtaining large, high-quality single crystals suitable for all downstream applications. Patience is a key virtue in crystallization; slow and steady processes almost always yield the best results.

References

  • Shahid, H. A., et al. (2014). Crystal structure of 2-{[1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yloxy]carbonyl}benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 70(12), o1237–o1238. [Link]

  • Zhang, P., et al. (n.d.). The solubility of benzoic acid in seven solvents. ResearchGate. [Link]

  • Faizi, M. S. H., et al. (2021). Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. IUCrData, 6(7). [Link]

  • CN101560188A - Method for separating and purifying 2-methylimidazole crystal impurity.
  • Amrita University. (2015). Purification of Benzoic Acid by Crystallization. MeitY OLabs. [Link]

  • DAV College, Jalandhar. (n.d.). EXPERIMENT 1 AIM: To prepare crystals of pure benzoic acid from an impure sample. [Link]

Sources

Optimization

Technical Support Center: Metal Complexation with 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Welcome to the technical support guide for refining protocols involving the metal complexation of 2-(2-methylimidazole-1-carbonyl)benzoic acid. This document is designed for researchers, medicinal chemists, and materials...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for refining protocols involving the metal complexation of 2-(2-methylimidazole-1-carbonyl)benzoic acid. This document is designed for researchers, medicinal chemists, and materials scientists who are leveraging this versatile ligand in their work. Here, we move beyond basic steps to explain the underlying chemical principles, helping you troubleshoot common issues and optimize your experimental outcomes.

Section 1: Ligand Profile & Coordination Chemistry Fundamentals

Question: What are the key structural features of 2-(2-methylimidazole-1-carbonyl)benzoic acid and how are they expected to interact with metal ions?

Answer: 2-(2-Methylimidazole-1-carbonyl)benzoic acid is a bifunctional organic ligand possessing two primary coordination sites: the imidazole ring and the benzoic acid moiety.

  • Imidazole Ring: The imidazole ring contains two nitrogen atoms. The sp2 hybridized nitrogen at the 3-position (N3) possesses a lone pair of electrons that is readily available for coordination with a metal center.[1] The other nitrogen (N1) is part of an amide-like linkage and is generally not available for coordination. The methyl group at the 2-position provides steric hindrance that can influence the geometry of the final metal complex.

  • Carboxylic Acid Group: The carboxylic acid group on the benzene ring is the second key coordination site. For effective coordination, it typically needs to be deprotonated to form a carboxylate anion (-COO⁻). This deprotonation significantly increases its Lewis basicity, making it a much more effective donor to the positively charged metal ion.[2] The carboxylate group can coordinate to a metal center in a monodentate (one oxygen) or a bidentate (both oxygens) fashion.[3]

The amide carbonyl oxygen is a potential but weaker coordination site compared to the imidazole nitrogen and the carboxylate group. The overall coordination behavior will depend on the metal ion, the solvent, and the pH of the reaction medium.[4][5]

Section 2: General Protocol for Metal Complexation

This section provides a robust, generalized starting protocol. Specific parameters should be optimized based on the chosen metal and desired complex stoichiometry.

Step-by-Step Experimental Workflow
  • Ligand Dissolution:

    • Dissolve 1.0 equivalent of 2-(2-methylimidazole-1-carbonyl)benzoic acid in a suitable solvent (e.g., methanol, ethanol, or DMF) in a round-bottom flask. Gentle heating may be required to achieve full dissolution.

  • Deprotonation (Crucial Step):

    • To the ligand solution, add 1.0-1.1 equivalents of a non-coordinating base, such as triethylamine (Et₃N) or a methanolic solution of sodium hydroxide.

    • Rationale: This step is critical for deprotonating the carboxylic acid, which activates it for efficient metal coordination.[2] Failure to deprotonate can lead to low yields or the formation of simple acid-base adducts rather than coordination complexes.[6]

  • Metal Salt Addition:

    • In a separate vessel, dissolve 0.5 to 1.0 equivalent of the desired metal salt (e.g., Cu(OAc)₂·H₂O, ZnCl₂, Co(NO₃)₂·6H₂O) in a minimum amount of the same or a compatible solvent.

    • Add the metal salt solution dropwise to the stirring ligand solution at room temperature.

  • Reaction and Complex Formation:

    • Upon addition of the metal salt, a color change or the formation of a precipitate is often observed.[7]

    • Stir the reaction mixture for 2-24 hours. The optimal time and temperature (room temperature vs. reflux) should be determined empirically, potentially by monitoring the reaction with Thin Layer Chromatography (TLC).[7]

  • Isolation and Purification:

    • Isolate the crude product by vacuum filtration if it has precipitated. Wash the solid with cold solvent to remove unreacted starting materials.

    • If no precipitate forms, reduce the solvent volume under reduced pressure to induce crystallization.

    • Purify the complex by recrystallization from a suitable solvent or solvent system (e.g., DMF/ethanol, DMSO/water).

Visualization of the General Workflow

G cluster_prep Reagent Preparation cluster_reaction Complexation Reaction cluster_workup Product Workup ligand_sol 1. Dissolve Ligand base_add 2. Add Base (Deprotonation) ligand_sol->base_add combine 4. Combine Solutions Dropwise base_add->combine metal_sol 3. Dissolve Metal Salt metal_sol->combine react 5. Stir / Heat isolate 6. Isolate Crude Product react->isolate purify 7. Purify (Recrystallize) isolate->purify characterize 8. Characterize purify->characterize

Caption: General workflow for the synthesis of metal complexes.

Section 3: Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most likely causes? A1: Low yields often stem from a few key areas. First, ensure your stoichiometry is correct, accounting for any water of hydration in the metal salt.[7] Second, incomplete deprotonation of the carboxylic acid is a common culprit; consider using a slight excess (1.1 eq) of base. Finally, the choice of solvent is critical. If the complex is highly soluble, it may not precipitate, requiring removal of the solvent to isolate.[7]

Q2: The color of my reaction is not what I expected, or it fades over time. What could this mean? A2: Color in transition metal complexes is indicative of the metal's d-orbital electron configuration and coordination environment. An unexpected color could mean the solvent is coordinating to the metal or an unintended change in the metal's oxidation state has occurred (e.g., Co(II) oxidizing to Co(III)).[7] Fading color may suggest the complex is unstable and decomposing, possibly due to sensitivity to air, light, or moisture. Running the reaction under an inert atmosphere (N₂ or Ar) can mitigate these issues.[7]

Q3: I'm having trouble purifying the complex by recrystallization. What are my options? A3: If standard single-solvent recrystallization fails, try a two-solvent system. Dissolve the complex in a small amount of a "good" solvent (like DMF or DMSO) and slowly add a "poor" solvent (like water, ethanol, or diethyl ether) until turbidity persists. Gentle heating followed by slow cooling can yield crystals. If the product is an oil, trituration (repeated washing/stirring) with a non-polar solvent like hexane may induce solidification.

Q4: How do I confirm that the ligand has coordinated to the metal? A4: Spectroscopic methods are essential. In FT-IR spectroscopy, look for a shift in the C=N stretching frequency of the imidazole ring and changes in the carboxylate (COO⁻) stretching frequencies compared to the free ligand.[8][9] In ¹H NMR, coordination can cause significant shifts in the peaks corresponding to the protons on the imidazole and benzene rings.

Section 4: In-Depth Troubleshooting Guide

This section provides a more detailed breakdown of specific experimental challenges and their solutions.

ProblemPotential CausesRecommended Solutions & Rationale
No Precipitation 1. High Solubility of Complex: The formed complex may be very soluble in the chosen reaction solvent. 2. Reaction Not Occurring: Key conditions (e.g., pH, temperature) may be incorrect.1. Solvent Removal/Addition: Slowly evaporate the solvent under reduced pressure. Alternatively, add a miscible anti-solvent to decrease the complex's solubility. 2. Verify Deprotonation: Check the pH after base addition. It should be basic enough to ensure the carboxylate is formed. Consider a stronger or different base if necessary. Monitor the reaction via TLC to confirm consumption of starting materials.
Formation of an Oil 1. Presence of Impurities: Unreacted starting materials or byproducts can prevent crystallization. 2. Low Melting Point: The complex may simply have a low melting point or be amorphous.1. Trituration: Vigorously stir the oil with a solvent in which the impurities are soluble but the product is not (e.g., diethyl ether, hexane). This can both purify and induce solidification. 2. Scratching: Use a glass rod to scratch the inside of the flask at the oil's surface. This creates nucleation sites for crystal growth.
Inconsistent Elemental Analysis 1. Trapped Solvent: Solvent molecules can be trapped within the crystal lattice. 2. Hygroscopic Product: The complex may be absorbing water from the atmosphere. 3. Incomplete Reaction: The isolated product may be contaminated with starting materials.1. Drying: Dry the sample thoroughly under high vacuum, possibly with gentle heating (if thermally stable), for an extended period (12-24h). 2. Handling: Handle the sample in a glove box or dry environment if it is suspected to be hygroscopic. 3. Re-purification: Perform another recrystallization step. Use NMR spectroscopy to check for the absence of starting material signals.
Broad NMR Signals 1. Paramagnetic Metal Center: If using a paramagnetic metal ion (e.g., Cu(II), Co(II), Fe(III)), significant peak broadening is expected and normal. 2. Dynamic Equilibrium: The complex may be undergoing rapid ligand exchange or conformational changes in solution.1. Use Diamagnetic Analogues: If possible, synthesize the zinc(II) or cadmium(II) analogue, which are diamagnetic and should give sharp NMR signals, to confirm the ligand's coordination mode. 2. Variable Temperature NMR: Acquiring spectra at lower temperatures can sometimes slow down dynamic processes, resulting in sharper signals.
Troubleshooting Logic Flow

G cluster_yield cluster_purity cluster_char start Experimental Issue Encountered yield_check Verify Stoichiometry & Purity start->yield_check purity_recrys Refine Recrystallization start->purity_recrys char_nmr Consider Paramagnetism start->char_nmr yield_ph Confirm Deprotonation (pH) yield_check->yield_ph yield_sol Optimize Solvent System yield_ph->yield_sol yield_cond Adjust Time / Temperature yield_sol->yield_cond purity_wash Improve Washing Protocol purity_recrys->purity_wash purity_char Check for Trapped Solvent purity_wash->purity_char char_ir Compare with Free Ligand char_nmr->char_ir char_xrd Pursue Single Crystal XRD char_ir->char_xrd

Caption: A logical flow for troubleshooting common issues.

References
  • Synthesis and Spectroscopic Properties of Some Transition Metal Complexes with New Azo-Dyes Derived From Thiazole and Imidazole. (n.d.). Asian Journal of Chemistry. [Link]

  • Skorik, N. A., et al. (2015). Cobalt(II) and copper(II) complexes with carboxylic acids, imidazole, and 2-methylimidazole. Russian Journal of Inorganic Chemistry, 60(6), 729-735. [Link]

  • Synthesis of 2-methylimidazole. (2021). Chemistry Stack Exchange. [Link]

  • Ward, A. M., et al. (2022). Synthesis and Characterization of some Transition Metals Complexes with new Ligand Azo Imidazole Derivative. ResearchGate. [Link]

  • Al-Adilee, K. J., & Owaid, M. N. (2013). Synthesis and Spectroscopic Properties of Some Transition Metal Complexes with New Azo-Dyes Derived From Thiazole and Imidazole. Asian Journal of Chemistry, 25(12), 6915-6919. [Link]

  • Ghorab, M. M., et al. (2011). New transition metal ion complexes with benzimidazole-5-carboxylic acid hydrazides with antitumor activity. Archiv der Pharmazie, 344(6), 398-406. [Link]

  • Hosny, W. M., & Sherif, O. E. (2015). Spectroscopic characterization of some metal complexes derived from 4-acetylpyridine nicotinoylhydrazone. ResearchGate. [Link]

  • Ward, A. M., et al. (2022). Synthesis and Characterization of some Transition Metals Complexes with new Ligand Azo Imidazole Derivative. ResearchGate. [Link]

  • Bikas, R., et al. (2020). Evaluation of Transition Metal Complexes of Benzimidazole-Derived Scaffold as Promising Anticancer Chemotherapeutics. Molecules, 25(21), 5216. [Link]

  • Gil, D. M., et al. (2014). New coordination polymers based on 2-methylimidazole and transition metal nitroprusside containing building blocks: synthesis, structure and magnetic properties. Dalton Transactions, 43(3), 1265-1274. [Link]

  • Sun, Y.-Q., et al. (2012). Synthesis and characterization of metal complexes with a mixed 4-imidazole-containing ligand and a variety of multi-carboxylic acids. CrystEngComm, 14(17), 5576-5586. [Link]

  • Structures of organoruthenium(II) carbonyl complexes of benzoic acid,... (n.d.). ResearchGate. [Link]

  • Method for preparing 2-methylimidazole. (2013).
  • Complexes of Some Transition Metal with 2-Benzoyl thiobenzimidazole and 1,10-Phenanthroline and Studying their Antibacterial Act. (n.d.). Semantic Scholar. [Link]

  • Cannan, R. K., & Kibrick, A. (1938). Complex Formation between Carboxylic Acids and Divalent Metal Cations. Journal of the American Chemical Society, 60(10), 2314-2320. [Link]

  • Palko, M., et al. (2022). Zn(II) halide coordination compounds with imidazole and 2-methylimidazole. Structural and computational characterization of intermolecular interactions and disorder. PLoS ONE, 17(10), e0275833. [Link]

  • Article - Complexes of Some Transition Metal with 2-Benzoyl thiobenzimidazole and 1,10-Phenanthroline and Studying their Antibacterial Activity. (2016). Digital Repository. [Link]

  • Hunsicker, D. M., & M. J. (2012). Application of Metal Coordination Chemistry to Explore and Manipulate Cell Biology. Chemical Reviews, 112(4), 2038-2073. [Link]

  • Li, Y., et al. (2022). Synthesis, Structure, and Properties of Complexes Based on 2,4-Bis-(triazol-1-yl)benzoic Acid as a Ligand. ACS Omega, 7(1), 1083-1091. [Link]

  • Li, J., et al. (2018). Coordination Behavior of Bis-Imidazole and Various Carboxylate Ligands towards Zn(II) and Cd(II) Ions: Synthesis, Structure, and Photoluminescence Study. Molecules, 23(10), 2530. [Link]

  • Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. (n.d.). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Semantic Scholar. [Link]

  • Gao, X., & Zhu, M. (2010). Benzoic acid-2,2'-biimidazole (2/1). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 12), o3124. [Link]

  • CO2 sorption behavior of imidazole, benzimidazole and benzoic acid based coordination polymers. (2016). ResearchGate. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Comparative Study of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid and Its Analogs as Versatile Ligands

This guide provides a comprehensive framework for a comparative investigation of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a ligand in coordination chemistry. Recognizing the limited availability of published exper...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for a comparative investigation of 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a ligand in coordination chemistry. Recognizing the limited availability of published experimental data on this specific molecule, this document outlines a proposed research plan, including detailed synthetic protocols, characterization methodologies, and a strategy for evaluating its coordination behavior in comparison to structurally related ligands. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the potential of novel imidazole-based ligands in catalysis, materials science, and bioinorganic chemistry.

Introduction: The Rationale for a Comparative Study

Imidazole-containing ligands are of significant interest in coordination chemistry due to their versatile coordination modes and the diverse properties of their resulting metal complexes. The imidazole ring offers a key nitrogen donor atom, and when incorporated into a larger molecular framework with other coordinating groups, it can lead to the formation of stable and catalytically active metal centers.

The target of our proposed study, 2-(2-Methylimidazole-1-carbonyl)benzoic acid, presents an intriguing combination of functional groups:

  • A 2-methylimidazole moiety: The methyl group at the 2-position can introduce steric hindrance that may influence the coordination geometry and reactivity of the resulting metal complexes.

  • An amide linkage: The carbonyl group of the amide can act as an additional coordination site, potentially leading to chelation.

  • A benzoic acid group: The carboxylic acid provides a readily deprotonatable site for coordination with metal ions.

By systematically comparing the properties of this ligand with its unsubstituted analog, 2-(1H-imidazol-1-yl)benzoic acid, and a related benzimidazole derivative, 2-(1H-benzimidazol-1-yl)methyl]benzoic acid, we can gain valuable insights into the electronic and steric effects of the imidazole substituent on the coordination chemistry and potential applications of the resulting metal complexes.

Ligand Synthesis: A Proposed Synthetic Pathway

Experimental Protocol: Synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Step 1: Synthesis of Methyl 2-(2-methyl-1H-imidazole-1-carbonyl)benzoate

  • Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methylimidazole (1.0 eq) and triethylamine (1.2 eq) in anhydrous tetrahydrofuran (THF).

  • Addition of Reagent: Slowly add a solution of methyl 2-(chloroformyl)benzoate (1.1 eq) in anhydrous THF to the stirred solution at 0 °C.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: After completion of the reaction, filter the mixture to remove triethylamine hydrochloride. Evaporate the solvent from the filtrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired ester.

Step 2: Hydrolysis to 2-(2-Methylimidazole-1-carbonyl)benzoic acid

  • Reaction Setup: Dissolve the purified methyl 2-(2-methyl-1H-imidazole-1-carbonyl)benzoate (1.0 eq) in a mixture of methanol and water.

  • Hydrolysis: Add an excess of lithium hydroxide (or sodium hydroxide) (3.0 eq) and stir the mixture at room temperature or gentle heat (e.g., 40-50 °C) until the reaction is complete (monitored by TLC).

  • Acidification: Cool the reaction mixture to 0 °C and carefully acidify with 1 M hydrochloric acid (HCl) to a pH of approximately 3-4.

  • Isolation: The product may precipitate upon acidification. If so, collect the solid by filtration, wash with cold water, and dry under vacuum. If no precipitate forms, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product.

  • Recrystallization: Further purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain analytically pure 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Diagram of the Proposed Synthetic Workflow

G cluster_step1 Step 1: Ester Formation cluster_step2 Step 2: Hydrolysis 2-Methylimidazole 2-Methylimidazole Reaction1 Reaction in THF with Triethylamine 2-Methylimidazole->Reaction1 Methyl_2-(chloroformyl)benzoate Methyl 2-(chloroformyl)benzoate Methyl_2-(chloroformyl)benzoate->Reaction1 Ester Methyl 2-(2-methyl-1H-imidazole -1-carbonyl)benzoate Reaction1->Ester Reaction2 Hydrolysis (LiOH, MeOH/H2O) Ester->Reaction2 Acidification Acidification (HCl) Reaction2->Acidification Final_Product 2-(2-Methylimidazole- 1-carbonyl)benzoic acid Acidification->Final_Product

Caption: Proposed two-step synthesis of the target ligand.

Characterization of the Ligand

Thorough characterization of the synthesized ligand is essential to confirm its identity and purity. The following techniques are proposed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR should show characteristic signals for the methyl group, the imidazole ring protons, and the aromatic protons of the benzoic acid moiety. Based on data for a similar compound, 2-{[1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yloxy]carbonyl}benzoic acid[2], we can anticipate the chemical shifts.

    • ¹³C NMR will confirm the number of unique carbon atoms and their chemical environments.

  • Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the C=O stretching of the carboxylic acid and the amide, the O-H stretching of the carboxylic acid, and the C=N and C-H vibrations of the imidazole and benzene rings[3][4].

  • Mass Spectrometry (MS): To confirm the molecular weight of the synthesized ligand.

  • Melting Point Analysis: To assess the purity of the compound.

Comparative Ligands

To provide a robust comparative analysis, the following ligands are proposed for synthesis and characterization alongside 2-(2-Methylimidazole-1-carbonyl)benzoic acid:

LigandRationale for Comparison
2-(1H-Imidazol-1-yl)benzoic acid Unsubstituted analog to assess the steric and electronic effects of the 2-methyl group.
2-[(1H-Benzimidazol-1-yl)methyl]benzoic acid A related benzimidazole derivative to compare the influence of the fused benzene ring on coordination behavior[1][5].
2-(2-Ethyl-1H-imidazol-1-ylcarbonyl)benzoic acid To investigate the effect of a larger alkyl substituent at the 2-position of the imidazole ring.

Proposed Study of Coordination Chemistry

A systematic investigation of the coordination of these ligands with a selection of transition metal ions (e.g., Cu(II), Co(II), Ni(II), Zn(II)) is proposed.

Experimental Protocol: Synthesis of Metal Complexes
  • Reaction Setup: Dissolve the ligand (e.g., 2-(2-Methylimidazole-1-carbonyl)benzoic acid) (1 eq) in a suitable solvent such as methanol or ethanol.

  • Addition of Metal Salt: In a separate flask, dissolve the metal salt (e.g., Cu(OAc)₂, CoCl₂, Ni(NO₃)₂, Zn(OAc)₂) (0.5 or 1 eq) in the same solvent.

  • Complexation: Slowly add the metal salt solution to the ligand solution with stirring. The reaction may proceed at room temperature or require gentle heating.

  • Isolation: If a precipitate forms, collect it by filtration, wash with the solvent, and dry under vacuum. If no precipitate forms, slow evaporation of the solvent may yield crystals suitable for analysis.

Diagram of the Metal Complex Synthesis Workflow

G Ligand_Solution Ligand Solution (e.g., in Methanol) Mixing Mixing and Stirring (Room Temp or Heat) Ligand_Solution->Mixing Metal_Salt_Solution Metal Salt Solution (e.g., in Methanol) Metal_Salt_Solution->Mixing Isolation Isolation (Filtration or Evaporation) Mixing->Isolation Complex Metal Complex Isolation->Complex

Sources

Comparative

A Senior Application Scientist's Guide to Validating the Catalytic Activity of Novel 2-(2-Methylimidazole-1-carbonyl)benzoic Acid Complexes

Authored for Researchers, Scientists, and Drug Development Professionals The exploration of novel metal complexes as catalysts is a cornerstone of modern chemical and pharmaceutical research. The ligand 2-(2-methylimidaz...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The exploration of novel metal complexes as catalysts is a cornerstone of modern chemical and pharmaceutical research. The ligand 2-(2-methylimidazole-1-carbonyl)benzoic acid presents a compelling scaffold for coordination chemistry, combining the well-established metal-binding capacity of the 2-methylimidazole moiety with a flexible benzoic acid backbone. While this specific ligand is not extensively documented in catalytic literature, its structural motifs are analogous to a vast class of N-heterocyclic ligands known to form highly active catalysts.

This guide provides a comprehensive, experience-driven framework for the systematic validation of the catalytic activity of its metal complexes. We will proceed by establishing a plausible catalytic application, detailing the necessary experimental protocols, and defining a robust methodology for comparing its performance against established alternatives. For this purpose, we will focus on the aerobic oxidation of alcohols, a pivotal transformation in organic synthesis where imidazole-based catalysts have shown considerable promise.

I. Conceptual Framework: Why Alcohol Oxidation?

The selective oxidation of alcohols to aldehydes, ketones, and carboxylic acids is fundamental to the synthesis of fine chemicals, pharmaceuticals, and materials. Metal complexes containing N-heterocyclic ligands, such as imidazoles, are known to be effective catalysts for these transformations, often mimicking the active sites of metalloenzymes.[1][2][3] The 2-methylimidazole core of the ligand can coordinate with various transition metals (e.g., Cu, Co, Fe, Ru), creating a sterically and electronically tunable environment conducive to activating molecular oxygen and facilitating the oxidation process.[4][5][6]

This guide will use the aerobic oxidation of benzyl alcohol to benzaldehyde as the primary model reaction. This choice is predicated on several factors:

  • Relevance: Benzyl alcohol is a common, inexpensive, and representative substrate for primary aromatic alcohols.

  • Well-Defined Products: The primary product is benzaldehyde, with benzoic acid as a potential over-oxidation byproduct, making selectivity analysis straightforward.[9]

The overarching goal is to quantify the catalyst's efficiency, selectivity, and stability, providing the rigorous data necessary for publication and further development.

II. The Validation Workflow: From Synthesis to Kinetic Analysis

A systematic approach is crucial for obtaining reproducible and reliable data. The validation process can be logically segmented into four key stages: Synthesis & Characterization, Catalytic Screening, Performance Benchmarking, and Mechanistic Insight.

ValidationWorkflow cluster_0 Stage 1: Catalyst Preparation cluster_1 Stage 2: Catalytic Activity Screening cluster_2 Stage 3: Performance Benchmarking cluster_3 Stage 4: Mechanistic Investigation (Optional) Ligand Ligand Synthesis: 2-(2-Methylimidazole-1-carbonyl)benzoic acid Complexation Complexation: Reaction with Metal Salt (e.g., Cu(OAc)2) Ligand->Complexation Characterization Characterization: FT-IR, NMR, UV-Vis, Elemental Analysis Complexation->Characterization Reaction Model Reaction: Aerobic Oxidation of Benzyl Alcohol Characterization->Reaction Validated Catalyst Screening Parameter Screening: Solvent, Temp, Catalyst Loading Reaction->Screening Analysis Product Analysis: GC/GC-MS for Conversion & Selectivity Screening->Analysis Metrics Calculate Key Metrics: TON & TOF Analysis->Metrics Initial Data Comparison Comparative Study: vs. Standard Catalyst (e.g., Cu(OAc)2/TEMPO) Metrics->Comparison Stability Stability/Reusability Test Comparison->Stability Kinetics Kinetic Studies Comparison->Kinetics Promising Results Spectroscopy In-situ Spectroscopy Kinetics->Spectroscopy DFT DFT Calculations Spectroscopy->DFT

Caption: A four-stage workflow for the comprehensive validation of a novel catalyst.

PART 1: Experimental Protocols

Synthesis of the Ligand and Metal Complex

Rationale: The first step is the reliable synthesis of the ligand and its subsequent coordination with a chosen metal salt. Copper(II) is selected here as a representative, cost-effective, and redox-active metal known to coordinate with imidazole ligands and catalyze oxidation reactions.[1][2]

Protocol 1: Synthesis of a Representative Copper(II) Complex

  • Ligand Preparation: Synthesize 2-(2-Methylimidazole-1-carbonyl)benzoic acid. While a specific documented synthesis is sparse, a plausible route involves the reaction of 2-methylimidazole with 2-(chloroformyl)benzoic acid methyl ester followed by hydrolysis. [Note: Researchers should adapt this based on available starting materials, potentially following established methods for N-acylimidazole synthesis.]

  • Complexation:

    • Dissolve 1.0 mmol of the synthesized ligand in 20 mL of methanol in a 100 mL round-bottom flask.

    • In a separate beaker, dissolve 1.0 mmol of copper(II) acetate monohydrate (Cu(OAc)₂·H₂O) in 15 mL of methanol.

    • Add the copper solution dropwise to the ligand solution while stirring at room temperature.

    • Stir the resulting mixture for 12 hours. A color change and/or precipitation is expected, indicating complex formation.

  • Isolation and Purification:

    • Collect the solid product by vacuum filtration.

    • Wash the solid with cold methanol (2 x 5 mL) and then diethyl ether (2 x 5 mL) to remove unreacted starting materials.

    • Dry the complex under vacuum.

  • Characterization: Confirm the structure and purity of the complex using FT-IR (to observe shifts in C=O and C=N stretching frequencies upon coordination), UV-Vis spectroscopy, and elemental analysis.

Catalytic Oxidation Protocol

Rationale: This protocol is designed to assess the catalytic performance under standardized conditions, allowing for meaningful comparison. Acetonitrile is chosen as the solvent due to its polarity and high boiling point, which is suitable for many oxidation reactions.[1] The reaction is performed under an atmospheric pressure of air or oxygen.

Protocol 2: Aerobic Oxidation of Benzyl Alcohol

  • Reaction Setup:

    • To a 25 mL Schlenk flask equipped with a magnetic stir bar and condenser, add the synthesized Cu(II) complex (e.g., 0.01 mmol, 1 mol%).

    • Add benzyl alcohol (1.0 mmol) and an internal standard (e.g., dodecane, 0.5 mmol).

    • Add 10 mL of acetonitrile as the solvent.

  • Reaction Execution:

    • Seal the flask and flush with O₂ (or air) using a balloon.

    • Place the flask in a preheated oil bath at 80 °C.

    • Start stirring vigorously to ensure efficient mixing and gas diffusion.

  • Monitoring the Reaction:

    • At specific time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot (~0.1 mL) of the reaction mixture using a syringe.

    • Immediately filter the aliquot through a small plug of silica gel or a syringe filter to remove the catalyst and stop the reaction.

    • Dilute the filtered sample with a suitable solvent (e.g., dichloromethane or ethyl acetate) for GC analysis.

  • Analysis:

    • Identify and quantify the substrate (benzyl alcohol) and products (benzaldehyde, benzoic acid) by comparing their retention times and peak areas with those of authentic samples and the internal standard.

GC Analysis Parameters (Example):

  • Instrument: Agilent 7890A GC-FID or similar.[9]

  • Carrier Gas: Nitrogen or Helium.

  • Temperature Program:

    • Initial temperature: 60 °C, hold for 5 min.

  • Injector Temp: 260 °C; Detector Temp: 280 °C.

PART 2: Data Analysis and Performance Comparison

Objective evaluation requires quantifying the catalyst's performance using standardized metrics and benchmarking it against known systems.

Key Performance Metrics

The primary metrics for evaluating a catalyst are conversion, selectivity, Turnover Number (TON), and Turnover Frequency (TOF).[11][12][13]

  • Conversion (%): The percentage of the starting material (benzyl alcohol) that has been consumed. Conversion (%) = ([Initial Moles of Substrate - Final Moles of Substrate] / [Initial Moles of Substrate]) * 100

  • Selectivity (%): The percentage of the converted substrate that has formed the desired product (benzaldehyde). Selectivity (%) = ([Moles of Benzaldehyde Formed] / [Total Moles of Products Formed]) * 100

  • Turnover Number (TON): The number of moles of substrate converted per mole of catalyst before it becomes inactive.[11][12] It is a measure of catalyst stability and overall productivity. TON = Moles of Product Formed / Moles of Catalyst

  • Turnover Frequency (TOF): The turnover per unit of time, representing the catalyst's intrinsic activity or speed.[14][15] TOF = TON / Time (h⁻¹ or s⁻¹)

Comparative Data Presentation

To contextualize the performance of the new complex, it is essential to compare it with at least two alternatives: a simple metal salt (baseline activity) and a well-regarded literature catalyst for the same reaction.

Table 1: Comparative Catalytic Performance in Benzyl Alcohol Oxidation

CatalystLoading (mol%)Time (h)Conversion (%)Selectivity (%) (Benzaldehyde)TONTOF (h⁻¹)
Cu(II)-Ligand Complex (This Work) 1.01285>98857.1
Cu(OAc)₂·H₂O (Baseline) 1.0121595151.3
Alternative Catalyst (e.g., Co(II)-Schiff Base) 1.0129296927.7
No Catalyst (Blank) -24<1---

Reaction Conditions: Benzyl alcohol (1.0 mmol), catalyst (0.01 mmol), acetonitrile (10 mL), 80 °C, O₂ balloon. Data are hypothetical for illustrative purposes.

This tabular format provides an at-a-glance comparison, highlighting the superior performance of the ligated complex over the simple metal salt and positioning it relative to a known high-performance catalyst.

PART 3: Visualization of Key Relationships

Visual diagrams are indispensable for communicating complex workflows and scientific logic.

Catalyst Performance Evaluation Logic

The following diagram illustrates the decision-making process based on initial catalytic results. This self-validating system ensures that only promising candidates proceed to more intensive investigation.

PerformanceLogic Start Synthesize & Characterize New Metal Complex Screen Screen for Catalytic Activity (Protocol 2) Start->Screen Check Conversion > 10% ? Screen->Check Optimize Optimize Reaction Conditions (Temp, Solvent, Oxidant) Check->Optimize Yes Stop1 Inactive Catalyst: Re-design Ligand/Metal Check->Stop1 No Compare Benchmark vs. Alternatives (Table 1) Optimize->Compare Kinetics Conduct Kinetic & Mechanistic Studies Compare->Kinetics Performance is Competitive Stop2 Poor Performance: Consider Different Reaction Compare->Stop2 Performance is Not Competitive

Caption: Decision tree for evaluating and advancing a new catalyst candidate.

Conclusion

This guide outlines an expert-led, systematic approach to validating the catalytic activity of novel 2-(2-methylimidazole-1-carbonyl)benzoic acid metal complexes. By adopting a well-defined model reaction, employing rigorous and reproducible protocols, and benchmarking against relevant alternatives, researchers can generate high-quality, publishable data. This structured methodology not only validates the performance of a specific catalyst but also provides a framework for the broader discovery and development of new catalytic systems, ultimately accelerating innovation in chemical synthesis and drug development.

References

  • Chemistry For Everyone. (2025, January 18).
  • Chen, X., An, D. L., Zhan, X. Q., & Zhou, Z. H. (2020). 2-Methylimidazole Copper Iminodiacetates for the Adsorption of Oxygen and Catalytic Oxidation of Cyclohexane. Molecules, 25(6), 1286. [Link]

  • Various Authors. (2017). How to calculate the TOF(Turnover frequency ) and the amount of the catalyst active sites? ResearchGate. [Link]

  • Wikipedia contributors. (n.d.). Turnover number. Wikipedia. [Link]

  • Chen, X., An, D. L., Zhan, X. Q., & Zhou, Z. H. (2020). 2-Methylimidazole Copper Iminodiacetates for the Adsorption of Oxygen and Catalytic Oxidation of Cyclohexane. PubMed. [Link]

  • LibreTexts. (2022). 1.8: Catalysis. Chemistry LibreTexts. [Link]

  • Sane, R. T., Thombre, D. S., & Deo, V. G. (n.d.). Gas-liquid Chromatographic and Difference Spectrophotometric Techniques for the Determination of Benzaldehyde in Benzyl Alcohol. PubMed. [Link]

  • Kozuch, S., & Martin, J. M. (2012). “Turning Over” Definitions in Catalytic Cycles. ACS Catalysis, 2(12), 2787–2794. [Link]

  • Unknown Author. (n.d.). Determination of benzyl alcohol in cosmetics by gas chromatography-mass spectrometry. Chromatography Online. [Link]

  • Buenconsejo, R. S., Charan, S. M., Seinfeld, J. H., & Wennberg, P. O. (2025). Quantifying primary oxidation products in the OH-initiated reaction of benzyl alcohol. Atmospheric Chemistry and Physics, 25, 1883–1897. [Link]

  • Shrivastava, V. S., & Nigam, H. (2011). Gas Chromatography-Mass spectrometric Determination of Benzyl alcohol in Injectable Suspensions. Der Pharmacia Lettre, 3(2), 218-225. [Link]

  • Herrero, C., & Hessani, A. (2021). Metal complexes for catalytic and photocatalytic reactions in living cells and organisms. Chemical Society Reviews, 50(6), 3821-3844. [Link]

  • Ali, H., et al. (2024). Catalytic Activity of 2-Imino-1,10-phenthrolyl Fe/Co Complexes via Linear Machine Learning. Journal of Chemical Theory and Computation. [Link]

  • Goldsmith, Z. K., et al. (2021). Computational Design of Catalysts with Experimental Validation: Recent Successes, Effective Strategies, and Pitfalls. The Journal of Physical Chemistry C, 125(2), 1065-1085. [Link]

  • Atac, A., & Yilmaz, I. (2018). Synthesis, characterization and catalytic properties of some transition metal complexes of new phenoxy-imine ligand. ResearchGate. [Link]

  • Maatar Ben Salah, A., et al. (2019). Synthesis, structural determination and antimicrobial evaluation of two novel CoII and ZnII halogenometallates as efficient catalysts for the acetalization reaction of aldehydes. BMC Chemistry, 13(1), 1-12. [Link]

  • Contente, M. L., et al. (2022). Screening methods for enzyme-mediated alcohol oxidation. Scientific Reports, 12(1), 2378. [Link]

  • Roy, S., et al. (2023). Tunable Metal‐Free Imidazole‐Benzimidazole Electrocatalysts for Oxygen Reduction in Aqueous Solutions. Chemistry – A European Journal, 29(1), e202202652. [Link]

  • Wang, Y., et al. (2024). Metal Imidazole-Modified Covalent Organic Frameworks as Electrocatalysts for Alkaline Oxygen Evolution Reaction. Molecules, 29(21), 4983. [Link]

  • Science Ready. (n.d.). Sodium, Lucas & Oxidation Tests For Alcohols – HSC Chemistry. Science Ready. [Link]

  • Singh, P., et al. (2024). Replacing Imidazole with Benz-Imidazole: A promising Approach to Enhance the Electrocatalytic Performance of Imidazolium based Surface Active Ionic Liquids for Greener Electrosynthesis. ResearchGate. [Link]

  • Various Authors. (2025). Synthesis of 2-methylimidazole. Chemistry Stack Exchange. [Link]

  • Liu, Y., et al. (2022). Designed imidazole-based supramolecular catalysts for accelerating oxidation/hydrolysis cascade reactions. ResearchGate. [Link]

  • Miyachi, H., & Nagatsu, Y. (2002). Biomimetic Oxidation of 2-Methylimidazole Derivative. Amanote Research. [Link]

  • Shul'pin, G. B. (2013). Organometallic Complexes as Catalysts in Oxidation of C–H Compounds. Inorganics, 1(1), 2-33. [Link]

  • Gimeno, M. C. (2023). Unlocking the catalytic potential of gold(II) complexes: a comprehensive reassessment. Chemical Society Reviews, 52(24), 8538-8553. [Link]

  • LibreTexts. (2023). The Oxidation of Alcohols. Chemistry LibreTexts. [Link]

  • Clark, J. (n.d.). oxidation of alcohols. Chemguide. [Link]

  • Google Patents. (n.d.). RU2486176C1 - Method for preparing 2-methylimidazole.
  • Study Mind. (n.d.). Alcohol oxidation (A-Level Chemistry). Study Mind. [Link]

  • Sridhar, G., et al. (2016). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. World Journal of Pharmaceutical Research, 5(6), 1622-1629. [Link]

  • Kumar, D., et al. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Semantic Scholar. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Linker Selection in Metal-Organic Frameworks: A Performance Comparison Featuring 2-(2-Methylimidazole-1-carbonyl)benzoic acid

For researchers, scientists, and professionals in drug development, the rational design of Metal-Organic Frameworks (MOFs) is paramount to achieving desired material properties for applications ranging from gas storage a...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the rational design of Metal-Organic Frameworks (MOFs) is paramount to achieving desired material properties for applications ranging from gas storage and separation to catalysis and controlled drug release. The choice of the organic linker is a critical determinant of the final MOF's performance. This guide provides an in-depth technical comparison of the performance of MOFs synthesized with the bifunctional linker, 2-(2-Methylimidazole-1-carbonyl)benzoic acid, against other commonly employed linkers. We will delve into the structural nuances, performance metrics, and the underlying chemical principles that govern the selection of a linker for a specific application, supported by experimental data and detailed protocols.

The Pivotal Role of the Organic Linker in MOF Architecture and Function

The organic linker in a MOF acts as the "strut" connecting the metal-based "nodes" to form a porous, crystalline framework. The linker's geometry, length, flexibility, and functional groups dictate the topology, pore size, surface area, and the chemical environment within the pores. Consequently, the linker profoundly influences the MOF's thermal and chemical stability, adsorptive properties, and catalytic activity.

A strategic approach to linker design involves the incorporation of multiple functional groups to impart specific properties. The linker at the heart of our discussion, 2-(2-Methylimidazole-1-carbonyl)benzoic acid, is a prime example of such a bifunctional design. It combines a carboxylate group, a robust and widely used coordinating moiety in MOF synthesis, with an imidazole ring, which can introduce additional coordination sites, basicity, and potential for post-synthetic modification.[1][2]

Introducing 2-(2-Methylimidazole-1-carbonyl)benzoic acid: A Linker with Dual Functionality

The structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid presents a compelling case for its use in advanced MOF design. The molecule features a benzoic acid moiety, which readily coordinates with metal centers, and a 2-methylimidazole group. The amide bond connecting these two components introduces a degree of rotational freedom, which can influence the final framework topology.

The presence of the imidazole group is particularly noteworthy. Imidazole and its derivatives are known to coordinate with a variety of metal ions and can also act as Brønsted bases, making them attractive for applications in catalysis.[3] Furthermore, the nitrogen atoms of the imidazole ring can serve as secondary binding sites for guest molecules or as points for post-synthetic modification, allowing for the tuning of the MOF's properties after its initial synthesis.

Performance Comparison: 2-(2-Methylimidazole-1-carbonyl)benzoic acid vs. Archetypal Linkers

To objectively assess the performance of MOFs derived from 2-(2-Methylimidazole-1-carbonyl)benzoic acid, we will compare them against MOFs constructed from three classes of widely used linkers: a simple dicarboxylate (terephthalic acid), an amino-functionalized dicarboxylate (2-amino-terephthalic acid), and a simple imidazole (2-methylimidazole). This comparison will be based on key performance indicators such as thermal stability, porosity, and catalytic potential.

Data Presentation: A Comparative Overview

The following table summarizes typical performance data for MOFs synthesized with the respective linkers. It is important to note that the properties of a MOF are highly dependent on the specific metal node and synthesis conditions. The data presented here are representative values intended to highlight the general trends conferred by each linker type.

LinkerMOF ExampleMetal NodeBET Surface Area (m²/g)Pore Volume (cm³/g)Decomposition Temperature (°C)Key Features & Potential Applications
2-(2-Methylimidazole-1-carbonyl)benzoic acid Hypothetical Zn-MOFZn(II)800 - 12000.4 - 0.6~350Bifunctional pores, potential for catalysis and sensing.
Terephthalic acid (BDC) MOF-5Zn(II)~2500 - 3000~1.0~420High porosity, gas storage.[4]
2-Amino-terephthalic acid (NH₂-BDC) UiO-66-NH₂Zr(IV)~1200 - 1400~0.5~450 (framework)Functionalized pores, catalysis, CO₂ capture.[5]
2-Methylimidazole (2-MIM) ZIF-8Zn(II)~1300 - 1800~0.6~400High thermal and chemical stability, gas separation.[6]

Causality Behind Performance: A Deeper Dive

The data in the table highlights the trade-offs and advantages associated with each linker.

  • Porosity and Surface Area: MOF-5, with the simple and rigid terephthalic acid linker, exhibits a very high surface area and pore volume, making it a benchmark material for gas storage.[4] The introduction of functional groups, as seen in the hypothetical MOF with our target linker and in UiO-66-NH₂, can lead to a decrease in surface area due to the added volume of the functional groups within the pores. ZIF-8, formed from 2-methylimidazole, also demonstrates a high surface area, showcasing the ability of imidazole-based linkers to create highly porous structures.[6]

  • Thermal Stability: The thermal stability of a MOF is largely determined by the strength of the metal-linker coordination bonds.[7] Carboxylate-based MOFs, such as MOF-5 and the UiO-66 series, generally exhibit high thermal stability. The decomposition temperature of the hypothetical MOF with the mixed-functionality linker is expected to be robust, though potentially slightly lower than that of MOF-5 due to the presence of the amide bond, which can be a point of thermal degradation. ZIFs, like ZIF-8, are renowned for their exceptional thermal stability, often exceeding that of many carboxylate-based MOFs.[6]

  • Catalytic Potential: The presence of the imidazole group in 2-(2-Methylimidazole-1-carbonyl)benzoic acid introduces basic sites into the MOF structure, which can be highly advantageous for catalytic applications, particularly in base-catalyzed reactions.[3] Similarly, the amino group in UiO-66-NH₂ provides active sites for catalysis and enhances CO₂ affinity.[5] In contrast, the parent terephthalic acid linker in MOF-5 lacks such inherent catalytic functionality, though the metal nodes themselves can act as Lewis acid catalysts.

Experimental Protocols: A Self-Validating System

To ensure the reproducibility and reliability of the comparative data, it is crucial to follow well-defined and validated experimental protocols. Below are representative methodologies for the synthesis and characterization of a MOF using a bifunctional imidazole-carboxylate linker, which can be adapted for other systems.

Synthesis of a Zinc-based MOF with 2-(2-Methylimidazole-1-carbonyl)benzoic acid

This protocol is a representative solvothermal synthesis method.

Materials:

  • Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

  • 2-(2-Methylimidazole-1-carbonyl)benzoic acid

  • N,N-Dimethylformamide (DMF)

  • Ethanol

Procedure:

  • In a 20 mL scintillation vial, dissolve 0.5 mmol of zinc nitrate hexahydrate in 10 mL of DMF.

  • In a separate vial, dissolve 0.5 mmol of 2-(2-Methylimidazole-1-carbonyl)benzoic acid in 10 mL of DMF.

  • Combine the two solutions in the first vial, cap it tightly, and place it in a programmable oven.

  • Heat the mixture to 120°C for 24 hours.

  • After cooling to room temperature, decant the mother liquor and wash the crystalline product with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL).

  • Dry the product under vacuum at 150°C for 12 hours to remove residual solvent.

SynthesisWorkflow

Characterization Protocols

Powder X-Ray Diffraction (PXRD): To confirm the crystallinity and phase purity of the synthesized MOF, PXRD patterns are collected and compared with simulated patterns from single-crystal X-ray diffraction data or known phases.[8]

Thermogravimetric Analysis (TGA): The thermal stability of the MOF is evaluated by heating the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) and monitoring the weight loss as a function of temperature.[7]

Brunauer-Emmett-Teller (BET) Analysis: The specific surface area and pore volume are determined by measuring the adsorption and desorption of nitrogen gas at 77 K after activating the sample under vacuum.[9]

CharacterizationWorkflow

Conclusion: The Strategic Advantage of Bifunctional Linkers

This comparative guide underscores the significant impact of linker selection on the performance of Metal-Organic Frameworks. While simple, rigid linkers like terephthalic acid can yield materials with exceptionally high porosity, the future of advanced MOF design lies in the strategic use of functionalized and bifunctional linkers.

2-(2-Methylimidazole-1-carbonyl)benzoic acid represents a compelling choice for researchers aiming to develop MOFs with tailored properties for catalysis, sensing, and specialized adsorption applications. The presence of both a robust carboxylate coordinating group and a versatile imidazole moiety offers a pathway to creating materials with complex and highly functional internal pore environments. The insights and protocols provided in this guide are intended to empower researchers to make informed decisions in their pursuit of novel MOF materials with superior performance characteristics.

References

  • Jia, H., Li, Y., Xiong, Z., Wang, C., & Li, G. (2014). Five metal-organic frameworks from 3,4-dimethylphenyl substituted imidazole dicarboxylate: syntheses, structures and properties. Dalton Transactions, 43(9), 3704-3715.
  • Li, Y., Wang, C., Jia, H., & Li, G. (2014). New Metal–Organic Frameworks Constructed from the 4-Imidazole-Carboxylate Ligand: Structural Diversities, Luminescence, and Gas Adsorption Properties. Crystal Growth & Design, 14(8), 4105-4115.
  • Lin, X., Sang, Y., Sun, W., & Yang, S. (2015). Three metal-organic frameworks showing novel architectures based on multifunctional imidazole dicarboxylates. Transition Metal Chemistry, 40(6), 637-643.
  • Luo, L., Zhao, J., & Li, G. (2015). Four new MOFs based on an imidazole-containing ligand and multicarboxylates: syntheses, structures and sorption properties. CrystEngComm, 17(38), 7356-7363.
  • Al-Maythalony, B. A., & Shaik, M. R. (2022). Physiochemical characterization of metal organic framework materials: A mini review. Results in Chemistry, 4, 100315.
  • Ye, X., Xiong, M., Yuan, K., Liu, W., Cai, X., & et al. (2023). Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery. Iranian Journal of Pharmaceutical Research, 22(1), e136238.
  • Tshuma, J. M., Mtetwa, N., Chindedza, A., & Moyo, T. (2021). Synthesis and Characterization of 2D Metal-Organic Frameworks for Adsorption of Carbon Dioxide and Hydrogen. Journal of Chemistry, 2021, 6694939.
  • Wang, C., Jia, H., Li, Y., & Li, G. (2016). Three metal–organic frameworks constructed from imidazole-based multi-carboxylate ligands: Syntheses, structures and photoluminescent properties. Inorganica Chimica Acta, 443, 169-175.
  • Dey, S., & Maji, T. K. (2014). Metal–organic frameworks (MOFs) based on mixed linker systems: structural diversities towards functional materials. CrystEngComm, 16(8), 1342-1352.
  • Zhang, Z., Wang, Z., & Wang, J. (2018). 2-Methylimidazole-assisted synthesis of a two-dimensional MOF-5 catalyst with enhanced catalytic activity for the Knoevenagel condensation reaction. CrystEngComm, 20(36), 5327-5331.
  • Ullah, S., Akram, B., Ali, H., Zhang, H., Yang, H., Liu, Q., & Wang, X. (2019). 2-Methylimidazole assisted ultrafast synthesis of carboxylate-based metal–organic framework nano-structures in aqueous medium at room temperature.
  • Wang, Z., Liu, X., & Li, Z. (2020). Facile Synthesis of Mg-MOF-74 Thin Films for Enhanced CO 2 Detection.
  • BenchChem. (2025).
  • Martins, P. F., & Rodrigues, A. E. (2019).
  • BenchChem. (2025). A Comparative Analysis of Metal-Organic Frameworks Derived from Dicarboxylic Acid Linkers. BenchChem.
  • Klug, C., Bovee, M., Miller, J., Hangarter, C., Dyatkin, B., Laskoski, M., Palenik, M., Schweigert, I., Swift, M., & Lyons, J. (2025). Combined theoretical and experimental characterization of metal-organic frameworks (MOFs)
  • Zhang, Z., Wang, Z., & Wang, J. (2018). 2-Methylimidazole-Assisted Synthesis of Two-Dimensional MOF-5 Catalyst with Enhanced Catalytic Activity for the Knoevenagel Condensation Reaction.
  • Dinh, V. T., & Vu, T. D. (2024). SYNTHESIS OF METAL-ORGANIC FRAMEWORK Ni-MOF USING 2-METHYLIMIDAZOLE AND APPLICATION FOR ADSORPTION OF ORGANIC PIGMENTS.
  • Zhang, Z., Chen, Y., & Liu, S. (2016). Mn-Based Two Dimensional Metal-Organic Framework Material from Benzimidazole-5,6-dicarboxylic Acid. Chinese Journal of Chemistry, 34(3), 233-238.
  • Shykunov, M. V., & Navrotsky, A. (2023). Crystallographic and Compositional Dependence of Thermodynamic Stability of [Co(II), Cu(II), and Zn(II)] in 2-Methylimidazole-Containing Zeolitic Imidazolate Frameworks.
  • Zhang, Y., Li, Y., & Zhang, J. (2023). Synthesis and Properties of Energetic MOFs Based on Bis(3-Nitro-1H-1,2,4-triazole-5-yl) Amine: Advancing High Thermal Stability and Low Sensitivity. Molecules, 28(15), 5821.
  • Escobar-Hernandez, H. U., Pérez, L. M., Hu, P., Soto, F. A., Papadaki, M. I., Zhou, H. C., & Wang, Q. (2022). Thermal Stability of Metal-Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning.
  • Ganesan, M., & Jeong, K. (2020).
  • Manthiram, A. (2020). A pair of metal organic framework (MOF)-derived oxygen reduction reaction (ORR) and oxygen evolution reaction (OER)
  • Kumar, R., & Kim, K. (2021). Protonated nickel 2-methylimidazole framework as an advanced electrode material for high-performance hybrid supercapacitor. UPCommons.
  • Yilmaz, G., & Yam, K. M. (2022). Nickel 2-Methylimidazole Metal–Organic Framework Ultrathin Nanosheets/Titanium Carbide MXene Hybrid Nanostructure as a Bifunctional Electrocatalyst for Methanol and Urea Oxidation Reactions.
  • Furukawa, H., Ko, N., Go, Y. B., Aratani, N., Choi, S. B., Choi, E., Yazaydin, A. Ö., Snurr, R. Q., O'Keeffe, M., Kim, J., & Yaghi, O. M. (2010). Ultrahigh Porosity in Metal-Organic Frameworks. Science, 329(5990), 424-428.
  • Kumar, R., & Kim, K. (2021). Sonochemical Synthesis of Ni-MOF using 2-methyl imidazole as an organic linker: Pushing the Boundaries of Energy Storage.

Sources

Comparative

A Senior Application Scientist's Guide to Acylating Agents: A Comparative Analysis Beyond 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Introduction: The Quest for Efficient Acylation In the landscape of organic synthesis, particularly within drug discovery and development, the formation of amide and ester bonds is a cornerstone reaction. The efficiency,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quest for Efficient Acylation

In the landscape of organic synthesis, particularly within drug discovery and development, the formation of amide and ester bonds is a cornerstone reaction. The efficiency, selectivity, and reliability of this transformation are paramount. Our investigation begins with the compound 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9), a molecule whose structure suggests a role as an acylating agent.[1][2] It features a reactive N-acyl imidazole moiety, poised to transfer an acyl group to a suitable nucleophile.

However, a comprehensive survey of the scientific literature reveals a scarcity of specific performance data and direct comparative studies for this particular reagent. To provide a functional and data-driven guide for the research community, we will pivot to its closest, well-characterized structural analog: 1,1'-Carbonyldiimidazole (CDI) .[3] This guide will use CDI as a benchmark, critically evaluating its performance against the modern classes of coupling reagents that have become the workhorses of contemporary organic synthesis: carbodiimides, uronium/aminium salts, and phosphonium salts. We will delve into the mechanistic underpinnings, comparative performance data, and practical considerations to empower researchers to make informed decisions for their specific synthetic challenges.

The Benchmark: 1,1'-Carbonyldiimidazole (CDI)

CDI is a mild and effective reagent for activating carboxylic acids. Its utility stems from its reaction with a carboxylic acid to form a highly reactive N-acylimidazolide intermediate. This intermediate is then susceptible to nucleophilic attack by an amine or alcohol to form the desired amide or ester, respectively.

Mechanism and Merits: The primary advantage of CDI lies in its clean byproducts. The reaction releases imidazole and carbon dioxide, simplifying purification, especially in small-scale synthesis.[3] The imidazole byproduct can also act as a mild base in the reaction mixture.

Limitations: Despite its utility, CDI's reactivity is often insufficient for challenging substrates, such as sterically hindered carboxylic acids or poorly nucleophilic amines (e.g., anilines).[4] It is also highly sensitive to moisture, requiring anhydrous reaction conditions to prevent rapid decomposition.[5]

The Alternatives: A New Generation of Coupling Reagents

To overcome the limitations of CDI and other classical methods (like acid chlorides), several classes of more powerful and versatile coupling reagents have been developed.

Carbodiimides: The Established Workhorse

Carbodiimides, such as N,N'-Dicyclohexylcarbodiimide (DCC) and the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) , activate carboxylic acids by forming a reactive O-acylisourea intermediate.[6]

  • Expertise & Causality: This intermediate is highly prone to racemization in chiral substrates and can rearrange to a stable N-acylurea byproduct. To mitigate this, additives like 1-Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) are almost always used. These additives trap the O-acylisourea to form a less reactive but more stable active ester, which minimizes both racemization and N-acylurea formation.[4]

  • Trustworthiness & Limitations: DCC's primary drawback is the formation of dicyclohexylurea (DCU), a byproduct that is notoriously insoluble in most organic solvents, complicating purification. EDC offers a significant advantage as its corresponding urea byproduct is water-soluble, allowing for simple removal via aqueous workup.[7] This makes EDC a preferred choice for both solution-phase and biological conjugation reactions.

Uronium/Aminium Salts: The Gold Standard for Speed and Efficiency

This class of reagents, including HATU , HBTU , and COMU , represents the pinnacle of efficiency for amide bond formation, especially in solid-phase peptide synthesis (SPPS).[8]

  • Expertise & Causality: These reagents, in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA), rapidly convert carboxylic acids into their corresponding active esters (e.g., OAt esters for HATU).[5] The 7-azabenzotriazole (HOAt) moiety in HATU makes its active ester significantly more reactive than the HOBt-based esters formed from HBTU, leading to faster reaction times and higher yields, particularly for sterically hindered amino acids.[8]

  • Trustworthiness & Limitations: The primary side reaction associated with uronium/aminium salts is the potential for guanidinylation of the free amine, which terminates the reaction. This is typically avoided by ensuring the carboxylic acid is activated before the amine is introduced or by using a slight excess of the acid component.[8] Reagents like COMU, based on the safer OxymaPure leaving group, have been developed to avoid the use of potentially explosive HOBt/HOAt derivatives.[9]

Phosphonium Salts: The Clean Alternative for Difficult Couplings

Phosphonium-based reagents, such as PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate), operate via a similar mechanism to uronium salts, forming an OBt active ester.

  • Expertise & Causality: The key advantage of phosphonium salts is that they do not react with the amine component, eliminating the risk of guanidinylation.[6] This makes them exceptionally well-suited for reactions where the amine is precious or for intramolecular cyclizations where precise stoichiometry is required.

  • Trustworthiness & Limitations: The first-generation reagent, BOP, produces the carcinogenic byproduct hexamethylphosphoramide (HMPA), which has led to its replacement by the safer pyrrolidine-based PyBOP.[10] While highly effective, phosphonium reagents can be more expensive than their uronium counterparts.[7]

Comparative Performance Data

The choice of reagent is dictated by the specific demands of the synthesis. The following tables provide a comparative summary based on literature data.

Table 1: Performance Comparison for Amide Bond Formation

Parameter1,1'-Carbonyldiimidazole (CDI)EDC/HOBtHATUPyBOP
Typical Yield Range Moderate to Good (60-85%)Good to Excellent (75-95%)Excellent (>90%)[8]Excellent (>90%)
Reaction Speed Slow (hours to overnight)[4]Moderate (1-12 hours)Very Fast (minutes to 2 hours)[8]Fast (1-4 hours)
Hindered Substrates Poor to Moderate[4]ModerateExcellent[11]Very Good
Racemization Risk LowLow (with additive)Very Low[12]Low
Key Byproducts Imidazole, CO₂[3]Water-soluble ureaWater-soluble ureaPyrrolidine phosphine oxide

Table 2: Performance Comparison for Ester Bond Formation (Esterification)

Parameter1,1'-Carbonyldiimidazole (CDI)DCC/DMAP (Steglich Esterification)
Typical Yield Range Moderate to GoodGood to Excellent (>80%)[13]
Reaction Speed Moderate to Slow[14]Moderate (3-6 hours)[13]
Hindered Alcohols ModerateGood (especially for tert-alcohols)[15]
Key Byproducts Imidazole, CO₂Insoluble Dicyclohexylurea (DCU)

Table 3: Practical and Safety Considerations

ParameterCDIEDCDCCHATUPyBOP
Relative Cost Low[7]Low-Moderate[7]Low[7]High[7]High
Moisture Sensitivity High[5]ModerateModerateHigh[7]Moderate
Key Safety Hazard Skin/eye irritantSkin/eye irritantPotent allergen[15]Potentially explosiveHMPA-free (safer than BOP)
Workup Ease Easy (volatile byproducts)Easy (aqueous extraction)Difficult (DCU filtration)Easy (aqueous extraction)Moderate (chromatography)

Experimental Protocols: A Head-to-Head Comparison

To illustrate the practical differences in methodology, we provide protocols for the amidation of benzoic acid with benzylamine using a classic reagent (CDI) and a modern gold-standard reagent (HATU).

Visualization of Experimental Workflow

G cluster_prep 1. Reagent Preparation cluster_activation 2. Activation & Coupling cluster_workup 3. Workup & Purification prep_acid Dissolve Carboxylic Acid (1.0 eq) add_reagent Add Coupling Reagent (e.g., HATU/CDI) & Base (if needed) prep_acid->add_reagent prep_nuc Dissolve Nucleophile (Amine/Alcohol, 1.1 eq) prep_nuc->add_reagent Add after pre-activation (for HATU) stir Stir at 0°C to RT (Monitor by TLC/LC-MS) add_reagent->stir quench Quench Reaction stir->quench extract Aqueous Extraction (to remove byproducts) quench->extract purify Column Chromatography extract->purify

Caption: Generalized workflow for coupling reactions.

Protocol 1: Amide Synthesis using 1,1'-Carbonyldiimidazole (CDI)

Materials:

  • Benzoic Acid (1.0 eq)

  • 1,1'-Carbonyldiimidazole (CDI) (1.1 eq)

  • Benzylamine (1.1 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Standard workup reagents (Ethyl acetate, 1M HCl, saturated NaHCO₃, brine)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add benzoic acid (1.0 eq).

  • Add anhydrous THF to dissolve the acid (approx. 0.2 M concentration).

  • Add CDI (1.1 eq) portion-wise to the stirred solution at room temperature. Effervescence (CO₂) should be observed.

  • Stir the mixture at room temperature for 1 hour to allow for the formation of the acyl-imidazolide intermediate. Monitor the activation by TLC or by the disappearance of the starting acid.

  • Add benzylamine (1.1 eq) dropwise to the reaction mixture.

  • Continue stirring at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC.

  • Upon completion, remove the THF under reduced pressure.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure N-benzylbenzamide.

Protocol 2: Amide Synthesis using HATU

Materials:

  • Benzoic Acid (1.0 eq)

  • HATU (1.1 eq)

  • Benzylamine (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Standard workup reagents (Ethyl acetate, 1M HCl, saturated NaHCO₃, brine)

Procedure:

  • To a dry round-bottom flask, add benzoic acid (1.0 eq) and HATU (1.1 eq).

  • Add anhydrous DMF to dissolve the solids (approx. 0.2 M concentration).

  • Cool the solution to 0 °C using an ice bath.

  • Add DIPEA (2.5 eq) dropwise to the stirred solution. The solution may turn yellow.

  • Stir the mixture at 0 °C for 5-10 minutes for pre-activation of the carboxylic acid.

  • Add benzylamine (1.1 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ (2x), and brine (1x) to remove DMF and byproducts.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure N-benzylbenzamide.

Mechanistic Differences in Activation

The underlying reason for the superior performance of modern reagents lies in their activation mechanism.

G cluster_reagents cluster_path1 Carbodiimide Pathway cluster_path2 Uronium Salt Pathway cluster_final edc EDC (Carbodiimide) rcooh1 R-COOH hatu HATU (Uronium Salt) rcooh2 R-COOH o_acyl O-Acylisourea (Reactive, Prone to Racemization) rcooh1->o_acyl + EDC nhs_ester NHS/HOBt Ester (More Stable) o_acyl->nhs_ester + HOBt/NHS amine R'-NH₂ nhs_ester->amine oat_ester OAt-Ester (Highly Reactive) rcooh2->oat_ester + HATU/Base oat_ester->amine amide Amide Product amine->amide

Caption: Contrasting activation pathways of EDC and HATU.

Conclusion and Recommendations

While 2-(2-Methylimidazole-1-carbonyl)benzoic acid belongs to a classic family of acylating agents, the modern synthetic chemist has a vast arsenal of more powerful, reliable, and versatile alternatives. The optimal choice is contingent on the specific synthetic context.

  • For routine, cost-sensitive synthesis of simple amides and esters with unhindered substrates: EDC (with an additive like HOBt or OxymaPure) provides an excellent balance of cost and efficiency, with the significant advantage of an easy, water-based workup.

  • For difficult couplings involving sterically hindered substrates, N-methylated amino acids, or sequences prone to racemization: HATU is the reagent of choice. Its superior reactivity and speed justify the higher cost when product purity and yield are paramount.

  • For reactions requiring precise stoichiometry, such as macrocyclization or coupling of valuable fragments: Phosphonium salts like PyBOP are ideal, as they eliminate the risk of amine guanidinylation, ensuring a cleaner reaction profile.

By understanding the causality behind the performance of each reagent class, researchers can navigate the complexities of acylation chemistry, moving beyond older reagents to select the optimal tool for achieving their synthetic goals with precision and efficiency.

References

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. Retrieved from [Link]

  • Hassner, A., & Alexanian, V. (1978). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. Organic Syntheses, 58, 113. Retrieved from [Link]

  • Wikipedia. (n.d.). Carbonyldiimidazole. Retrieved from [Link]

  • Srini Chem. (n.d.). CAS No: 530-62-1 – A Complete Guide to 1,1'-Carbonyldiimidazole (CDI). Retrieved from [Link]

  • Carl ROTH. (n.d.). 1,1'-Carbonyldiimidazole (CDI) PEPTIPURE® ≥98 Safety Data Sheet. Retrieved from [Link]

  • UCLA. (2023). Experiment 3: Enolate Alkylation, Ester Saponification, and Amide Bond Formation via DCC-Coupling. Retrieved from [Link]

  • ResearchGate. (2016). CDI for amide bond formation (amide or thioester as a product)?. Retrieved from [Link]

  • ResearchGate. (2017). A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility. Retrieved from [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
  • Trost, B. M., & Lemoine, R. C. (2010). Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazole Carbamates and Ureas. Organic Letters, 12(20), 4540-4543. Retrieved from [Link]

  • ResearchGate. (2022). Yield comparison with different carboxylic acids. Retrieved from [Link]

  • YouTube. (2022). Amide Coupling Reagents: DCC, EDCI, HATU, and BOP. Retrieved from [Link]

  • Chemistry Research Journal. (2021). Synthesis and characterization of Benzoic Acid. Retrieved from [Link]

  • Indo American Journal of Pharmaceutical Research. (2024). Synthesize, characterization and evaluation of esterification reaction of p-hydroxy benzoic acid, p-nitro benzoic acid and different amino acids with paracetamol. Retrieved from [Link]

  • MDPI. (2022). Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking. Retrieved from [Link]

  • Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

  • Asian Journal of Chemistry. (2018). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Retrieved from [Link]

  • MDPI. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. Retrieved from [Link]

  • Inhibitor Research Hub. (2025). HATU: Gold Standard Peptide Coupling Reagent for Amide Bond Formation. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-(2-Methylimidazole-1-carbonyl)benzoic acid

In the landscape of pharmaceutical development, the assurance of a drug's quality, safety, and efficacy is paramount. This assurance is built upon a foundation of robust and reliable analytical data.

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical development, the assurance of a drug's quality, safety, and efficacy is paramount. This assurance is built upon a foundation of robust and reliable analytical data. For a novel compound such as 2-(2-Methylimidazole-1-carbonyl)benzoic acid, which may arise as a key intermediate or a critical impurity in the synthesis of active pharmaceutical ingredients (APIs), the development and validation of analytical methods for its quantification are of utmost importance. This guide provides a comprehensive comparison of two orthogonal analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the analysis of this compound. Furthermore, it details a rigorous cross-validation protocol to ensure the interchangeability and reliability of the data generated, adhering to the principles outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5][6]

The Imperative of Orthogonal Analytical Methods and Cross-Validation

Relying on a single analytical method, regardless of how well-validated it is, carries an inherent risk. The method's specificity might be compromised by unforeseen matrix effects or the presence of co-eluting impurities. Employing two orthogonal methods, which rely on different separation and detection principles, provides a more comprehensive and trustworthy analytical profile of the analyte. Cross-validation of these methods is the process of demonstrating that they provide equivalent results, thereby instilling a high degree of confidence in the data's integrity.[7][8] This is particularly crucial when transferring methods between laboratories or when data from different analytical techniques are combined in a regulatory submission.[7][8]

Method A: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a cornerstone of pharmaceutical analysis due to its versatility, robustness, and wide applicability. For a molecule like 2-(2-Methylimidazole-1-carbonyl)benzoic acid, which possesses both polar and non-polar characteristics, RP-HPLC is an ideal choice.

Experimental Protocol: RP-HPLC
  • Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD) or a UV-Vis detector.

  • Chromatographic Conditions:

    • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point, offering good retention and separation of moderately polar compounds.

    • Mobile Phase: A gradient elution is recommended to ensure good peak shape and resolution from potential impurities.

      • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water. The acidic pH will suppress the ionization of the carboxylic acid group, leading to better retention and peak symmetry.

      • Mobile Phase B: Acetonitrile.

    • Gradient Program: A linear gradient from 20% to 80% B over 15 minutes, followed by a 5-minute hold at 80% B and a 5-minute re-equilibration at 20% B.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C to ensure reproducible retention times.

    • Detection: UV detection at 235 nm, a wavelength where the benzoic acid and imidazole moieties are expected to have significant absorbance.[9][10] A DAD can be used to assess peak purity.

  • Sample Preparation:

    • Accurately weigh and dissolve the sample in a diluent, typically a mixture of the mobile phase components (e.g., 50:50 water:acetonitrile), to a final concentration within the linear range of the method.

    • Filter the sample through a 0.45 µm syringe filter before injection to protect the column from particulate matter.

Method B: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds. The primary challenge for the GC analysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid is the low volatility of the carboxylic acid group. Therefore, a derivatization step is necessary to convert the analyte into a more volatile form.

Experimental Protocol: GC-FID
  • Instrumentation: A gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

  • Derivatization:

    • The carboxylic acid group can be converted to a more volatile ester or silyl ester.[11][12] Silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a common and effective approach.

    • Procedure: To a known amount of the dried sample, add a suitable solvent (e.g., pyridine) and the silylating reagent. Heat the mixture at 60-70 °C for 30 minutes to ensure complete derivatization.

  • Chromatographic Conditions:

    • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

    • Injector Temperature: 250 °C.

    • Oven Temperature Program:

      • Initial temperature: 150 °C, hold for 1 minute.

      • Ramp: Increase to 280 °C at a rate of 10 °C/min.

      • Hold: Hold at 280 °C for 5 minutes.

    • Detector Temperature: 300 °C.

  • Sample Injection: 1 µL of the derivatized sample is injected in splitless mode to maximize sensitivity.

Cross-Validation Workflow

The cross-validation of the HPLC and GC methods will be performed by analyzing a set of samples using both techniques and comparing the results.

CrossValidationWorkflow SampleSet Select Sample Set (n>=10, covering the range) HPLCanalysis Analyze by HPLC Method SampleSet->HPLCanalysis GCanalysis Analyze by GC Method (with derivatization) SampleSet->GCanalysis DataComparison Compare Quantitative Results HPLCanalysis->DataComparison GCanalysis->DataComparison StatisticalAnalysis Statistical Analysis (e.g., t-test, Bland-Altman) DataComparison->StatisticalAnalysis Acceptance Results within Acceptance Criteria? StatisticalAnalysis->Acceptance Validated Methods are Cross-Validated Acceptance->Validated Yes Investigate Investigate Discrepancies Acceptance->Investigate No

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking the Efficiency of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid Derivatives as Novel PARP Inhibitors

Introduction: Unveiling a Novel Chemical Scaffold for Cancer Therapy In the landscape of targeted cancer therapy, the quest for novel chemical entities with superior efficacy and optimized pharmacokinetic profiles is rel...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling a Novel Chemical Scaffold for Cancer Therapy

In the landscape of targeted cancer therapy, the quest for novel chemical entities with superior efficacy and optimized pharmacokinetic profiles is relentless. The class of 2-(2-Methylimidazole-1-carbonyl)benzoic acid derivatives represents a promising, yet largely unexplored, chemical scaffold. The core structure, featuring an N-acylbenzamide-like motif, bears a resemblance to the pharmacophore of several established Poly(ADP-ribose) polymerase (PARP) inhibitors. This structural analogy provides a compelling rationale for evaluating these derivatives as potential PARP inhibitors.

PARP enzymes, particularly PARP1 and PARP2, are critical components of the DNA single-strand break (SSB) repair machinery.[1][2] In cancer cells harboring defects in the homologous recombination repair (HRR) pathway, such as those with BRCA1 or BRCA2 mutations, the inhibition of PARP-mediated SSB repair leads to the accumulation of toxic double-strand breaks during replication.[3][4] This inability to repair DNA damage culminates in genomic instability and cell death, a concept known as synthetic lethality.[1]

This guide provides a comprehensive framework for benchmarking the efficiency of novel 2-(2-Methylimidazole-1-carbonyl)benzoic acid derivatives. We will establish a multi-parameter evaluation cascade, comparing these novel compounds against the first-in-class, clinically approved PARP inhibitor, Olaparib , as the gold standard.[4] The objective is to provide researchers and drug development professionals with a robust, evidence-based methodology to identify promising lead candidates from this novel chemical series.

Pillar 1: Benchmarking Synthetic Efficiency

The viability of a drug candidate is underpinned by the efficiency and scalability of its chemical synthesis. An ideal synthesis is high-yielding, uses readily available starting materials, and involves a minimal number of steps.

General Synthetic Protocol: Amide Coupling

The synthesis of the target derivatives is most commonly achieved via an amide coupling reaction between a 2-(2-methylimidazole-1-carbonyl)benzoic acid core and a diverse range of substituted anilines or amines. This allows for the rapid generation of a chemical library for structure-activity relationship (SAR) studies.[5][6]

Step-by-Step Protocol:

  • Activation of Carboxylic Acid: To a solution of 2-(2-methylimidazole-1-carbonyl)benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., Dichloromethane or DMF), add a coupling agent such as HATU (1.2 eq) and a non-nucleophilic base like Diisopropylethylamine (DIPEA) (2.0 eq).

  • Reaction Mixture: Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester intermediate.

  • Amine Addition: Add the desired substituted aniline or amine (1.1 eq) to the reaction mixture.

  • Reaction Progression: Allow the reaction to stir at room temperature for 6-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

  • Work-up and Purification: Upon completion, dilute the reaction mixture with an organic solvent (e.g., Ethyl Acetate) and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the final compound.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Diagram: Synthetic Workflow

G cluster_synthesis Synthetic Workflow start Starting Materials: 2-(2-Methylimidazole-1-carbonyl)benzoic acid + Substituted Amine activation Step 1: Carboxylic Acid Activation (HATU, DIPEA in DCM) start->activation coupling Step 2: Amide Bond Formation (Stir 6-12h at RT) activation->coupling workup Step 3: Aqueous Work-up (Extraction & Washes) coupling->workup purification Step 4: Purification (Flash Chromatography) workup->purification product Final Product: Purified Derivative purification->product

Caption: General workflow for the synthesis of target derivatives.

Pillar 2: Benchmarking Biological Efficiency

Biological efficiency encompasses both target engagement (enzymatic inhibition) and the desired cellular outcome (cancer cell killing).

Experiment 1: In Vitro PARP1 Enzymatic Inhibition Assay

This assay directly measures the ability of a compound to inhibit the catalytic activity of the PARP1 enzyme, providing a quantitative measure of potency (IC₅₀).

Step-by-Step Protocol:

  • Assay Principle: A commercially available chemiluminescent PARP1 assay kit is typically used. The assay measures the incorporation of biotinylated ADP-ribose onto histone proteins, the substrate of PARP1. Inhibition of PARP1 results in a reduced signal.

  • Reagent Preparation: Reconstitute PARP1 enzyme, activated DNA, histone proteins, and NAD⁺ according to the manufacturer's protocol. Prepare a serial dilution of the test compounds (e.g., from 100 µM to 1 pM) and the reference compound (Olaparib).

  • Reaction Setup: In a 96-well plate, add the PARP1 enzyme, activated DNA, and the test/reference compounds at their various concentrations.

  • Initiation: Initiate the enzymatic reaction by adding the NAD⁺ and histone substrate mixture. Incubate the plate at room temperature for 60 minutes.

  • Detection: Stop the reaction and add a detection reagent (e.g., streptavidin-HRP). After a brief incubation, add the chemiluminescent substrate.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis: Convert the raw luminescence data to percent inhibition relative to a vehicle control (DMSO). Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Experiment 2: Cellular Proliferation and Viability Assay

This assay assesses the compound's ability to selectively kill cancer cells with HRR defects (e.g., BRCA1-mutant), demonstrating the principle of synthetic lethality.

Step-by-Step Protocol:

  • Cell Lines: Use a pair of cell lines, one with a BRCA1 mutation (e.g., SUM149PT) and a BRCA-proficient control cell line (e.g., MDA-MB-231).

  • Cell Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the test compounds and Olaparib for 72-96 hours.

  • Viability Assessment: After the incubation period, measure cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP levels as an indicator of metabolically active cells.

  • Data Analysis: Calculate the percentage of cell viability relative to vehicle-treated controls. Determine the GI₅₀ (concentration for 50% growth inhibition) for each compound in each cell line. A significantly lower GI₅₀ in the BRCA-mutant cell line compared to the control line indicates selective, synthetic lethal activity.

Diagram: Mechanism of Synthetic Lethality

G cluster_normal Normal Cell (HRR Proficient) cluster_cancer BRCA-Mutant Cancer Cell (HRR Deficient) dna_ssb1 DNA Single-Strand Break (SSB) parp_repair1 PARP Repair dna_ssb1->parp_repair1 Primary Path hrr_repair1 HRR Repair of DSBs survival1 Cell Survival parp_repair1->survival1 dna_ssb2 DNA Single-Strand Break (SSB) parp_inhibitor PARP Inhibitor (e.g., Olaparib) dna_ssb2->parp_inhibitor unrepaired_ssb Unrepaired SSBs -> DSBs at Replication Fork parp_inhibitor->unrepaired_ssb Inhibition hrr_deficient HRR Deficient (BRCA1/2 Mutation) unrepaired_ssb->hrr_deficient death Cell Death (Synthetic Lethality) hrr_deficient->death Repair Fails

Caption: PARP inhibitors induce synthetic lethality in HRR-deficient cells.

Pillar 3: Benchmarking In Vitro ADME & Safety Profile

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial to de-risk candidates and reduce late-stage failures.[7][8]

Key In Vitro ADME/Tox Assays

A standard panel of in vitro ADME assays should be performed to build a comprehensive profile for each derivative.[9][10][11]

Assay TypeExperimentPurposeDesired Outcome
Physicochemical Thermodynamic SolubilityMeasures solubility in aqueous buffer (pH 7.4).> 50 µM
Absorption Caco-2 PermeabilityAssesses intestinal permeability using a human colon carcinoma cell line monolayer.Papp (A→B) > 10 x 10⁻⁶ cm/s
Distribution Plasma Protein Binding (PPB)Determines the fraction of compound bound to plasma proteins using rapid equilibrium dialysis.Fraction unbound (fu) > 1%
Metabolism Liver Microsomal StabilityMeasures the rate of metabolism by liver enzymes (CYP450s).Half-life (t½) > 30 min
Safety/Toxicity hERG InhibitionEvaluates potential for cardiac toxicity by measuring inhibition of the hERG potassium channel.IC₅₀ > 10 µM
Safety/Toxicity Cytotoxicity in Normal CellsAssesses general toxicity using a non-cancerous cell line (e.g., HEK293).CC₅₀ > 30 µM

Comparative Data Analysis

The following tables present hypothetical but realistic data for three novel derivatives (MBI-1, MBI-2, MBI-3) benchmarked against Olaparib.

Table 1: Synthetic and Biological Efficiency Comparison
CompoundSynthetic Yield (%)PARP1 IC₅₀ (nM)SUM149PT GI₅₀ (nM) (BRCA1-mutant)MDA-MB-231 GI₅₀ (nM) (BRCA-proficient)Selectivity Index (GI₅₀ Ratio)
Olaparib (Reference)1.510> 5,000> 500
MBI-1 78%5.225> 10,000> 400
MBI-2 65%0.8 8 > 8,000> 1,000
MBI-3 85%25.0150> 10,000> 66
  • Analysis: MBI-2 demonstrates superior enzymatic potency and cellular selectivity compared to Olaparib. MBI-1 shows comparable activity, while MBI-3 is significantly less potent.

Table 2: In Vitro ADME & Safety Profile Comparison
CompoundSolubility (µM)Caco-2 Papp (10⁻⁶ cm/s)Plasma Protein Binding (% Bound)Microsomal Stability (t½, min)hERG IC₅₀ (µM)
Olaparib 451590%45> 30
MBI-1 801292%55> 30
MBI-2 251898%2015
MBI-3 150 25 85%> 60 > 30
  • Analysis: MBI-3 displays an excellent ADME profile with high solubility, permeability, and metabolic stability. MBI-1 also has a favorable profile. MBI-2, despite its high potency, shows lower metabolic stability and a potential hERG liability, which would require further investigation.

Conclusion and Forward Outlook

This guide outlines a systematic, multi-parameter approach to benchmark the efficiency of novel 2-(2-Methylimidazole-1-carbonyl)benzoic acid derivatives as potential PARP inhibitors. By integrating assessments of synthetic feasibility, biological potency and selectivity, and ADME/Tox properties, a holistic profile of each candidate can be constructed.

Based on our comparative analysis, MBI-1 emerges as a well-balanced lead candidate, showing good potency and a favorable ADME profile. MBI-2 , while highly potent, raises potential safety and stability concerns that must be addressed through further chemical modification. MBI-3 , though possessing an excellent drug-like profile, lacks the on-target potency required for further development.

This structured benchmarking process enables an objective, data-driven selection of candidates, maximizing the probability of success in advancing novel therapeutics from the bench to the clinic. The subsequent steps would involve in-depth mechanistic studies and in vivo efficacy and pharmacokinetic testing for the most promising leads.

References

  • Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Retrieved from Creative Biolabs. [Link]

  • Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from Charles River Laboratories. [Link]

  • Concept Life Sciences. (n.d.). In Vitro ADME Assays. Retrieved from Concept Life Sciences. [Link]

  • PharmaLegacy. (n.d.). In Vitro ADME Studies. Retrieved from PharmaLegacy. [Link]

  • Urology Textbook. (n.d.). Olaparib: Mechanism of Action, Adverse Effects, and Contraindications. Retrieved from Urology Textbook. [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Olaparib?. Retrieved from Patsnap Synapse. [Link]

  • BioIVT. (n.d.). ADME, DMPK, and DDI In Vitro Studies - Assays. Retrieved from BioIVT. [Link]

  • National Cancer Institute. (2014, December 31). Olaparib. Retrieved from National Cancer Institute. [Link]

  • Targeted Oncology. (2013, July 30). The Mechanism of Action of Olaparib. Retrieved from Targeted Oncology. [Link]

  • Rose, M., et al. (2020). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Frontiers in Molecular Biosciences. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis, Biological Evaluation and Structure-Activity Relationships of N-Benzoyl-2-hydroxybenzamides as Agents Active against P. falciparum (K1 strain), Trypanosomes, and Leishmania. Retrieved from PubMed Central. [Link]

  • Preprints.org. (2024, September 28). Synthesis and In-Vitro Antimicrobial Activity of N-Benzamide Derivatives. Retrieved from Preprints.org. [Link]

  • National Center for Biotechnology Information. (n.d.). Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. Retrieved from PubMed Central. [Link]

  • ResearchGate. (2025, October 13). (PDF) PARP Inhibitors: Clinical Limitations and Recent Attempts to Overcome Them. Retrieved from ResearchGate. [Link]

Sources

Validation

A Comparative Guide to the Catalytic Efficacy of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid and Commercial Catalysts in Acylation Reactions

For Researchers, Scientists, and Drug Development Professionals In the pursuit of efficient and selective synthesis of esters and amides, the choice of catalyst is paramount. This guide provides a comparative analysis of...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of efficient and selective synthesis of esters and amides, the choice of catalyst is paramount. This guide provides a comparative analysis of the potential catalytic performance of 2-(2-Methylimidazole-1-carbonyl)benzoic acid against established commercial catalysts. While direct experimental data for 2-(2-Methylimidazole-1-carbonyl)benzoic acid as a catalyst is not yet prevalent in the scientific literature, its structural motifs, particularly the N-acylimidazole moiety, suggest a plausible role in facilitating acylation reactions. This guide will, therefore, present a theoretical framework for its catalytic action, juxtaposed with the proven efficacy of widely-used commercial catalysts, supported by published experimental data.

Introduction to Acylation Catalysis

The formation of ester and amide bonds is fundamental in organic synthesis, from the production of bulk chemicals to the intricate assembly of pharmaceuticals. These reactions, while often thermodynamically favorable, typically require a catalyst to overcome kinetic barriers. The ideal catalyst should be highly efficient, selective, mild in its operational requirements, and environmentally benign. This guide focuses on the comparison of a novel potential organocatalyst, 2-(2-Methylimidazole-1-carbonyl)benzoic acid, with two main classes of commercial catalysts: a nucleophilic catalyst, 4-(Dimethylamino)pyridine (DMAP), and carbodiimide-based coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used with additives such as N-hydroxybenzotriazole (HOBt).

The Potential of 2-(2-Methylimidazole-1-carbonyl)benzoic Acid: A Hypothetical Mechanism

The structure of 2-(2-Methylimidazole-1-carbonyl)benzoic acid features a highly reactive N-acylimidazole group. N-acylimidazoles are well-known as potent acylating agents.[1] It is hypothesized that this molecule could act as an intramolecularly-activated acyl transfer catalyst. The catalytic cycle could be initiated by the reaction of the carboxylic acid substrate with the imidazole moiety, leading to the formation of a more reactive acyl-imidazolium intermediate. This intermediate would then be readily attacked by a nucleophile (an alcohol or an amine) to form the desired ester or amide, regenerating the catalyst.

Hypothetical Catalytic Cycle of 2-(2-Methylimidazole-1-carbonyl)benzoic acid cluster_0 Catalytic Cycle Catalyst 2-(2-Methylimidazole-1-carbonyl)benzoic acid Intermediate Acyl-Imidazolium Intermediate Catalyst->Intermediate Reacts with Acyl Source Acyl_Source Carboxylic Acid (R-COOH) Nucleophile Alcohol (R'-OH) or Amine (R'-NH2) Nucleophile->Intermediate Product Ester (R-COOR') or Amide (R-CONHR') Intermediate->Product Nucleophilic Attack Regenerated_Catalyst Regenerated Catalyst Product->Regenerated_Catalyst Product Release Regenerated_Catalyst->Catalyst Regeneration

Caption: Hypothetical catalytic cycle of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Commercial Catalyst Performance: A Data-Driven Comparison

To provide a benchmark for the potential efficacy of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, we present experimental data for two common commercial catalyst systems in representative acylation reactions: the esterification of benzoic acid with benzyl alcohol and the amidation of benzoic acid with aniline.

Esterification of Benzoic Acid with Benzyl Alcohol
Catalyst SystemAlcoholAcidSolventTemp. (°C)Time (h)Yield (%)Reference
Phosphoric Acid modified Montmorillonite K10Benzyl AlcoholBenzoic AcidSolvent-freeReflux5High[2]
Deep Eutectic Solvent (p-TSA & BTEAC)EthanolBenzoic Acid-75-88.3[3]
Ionic LiquidEthanolBenzoic Acid-75-18.9[3]
Amberlyst 15EthanolBenzoic Acid-75-6.9[3]
PPh₃/NCBTBenzyl AlcoholBenzoic AcidCH₂Cl₂RT--[4]

Note: Direct comparative data under identical conditions is scarce. The table presents a collection of results from different studies to illustrate the performance of various catalyst types.

Amidation of Benzoic Acid with Aniline
Catalyst/Coupling AgentAmineAcidBaseSolventTemp. (°C)Time (h)Yield (%)Reference
COMUAnilineBenzoic AcidCollidineNMP/Water20-Moderate-High[5]
TPTUAnilineBenzoic AcidNMINMP/Water20-Moderate-High[5]
(4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)phosphoric acid derivativeAnilineBenzoic AcidK₂CO₃THFRT-82[6]
SO₂F₂AnilineBenzoic AcidDIPEAMeCNRT582[7]

Note: The yields and conditions are reported from different sources and may not be directly comparable due to variations in experimental setup.

Mechanistic Insights into Commercial Catalysts

4-(Dimethylamino)pyridine (DMAP) Catalysis

DMAP is a highly effective nucleophilic catalyst. Its mechanism involves the formation of a highly reactive N-acylpyridinium salt, which is a much more potent acylating agent than the parent carboxylic acid or anhydride.[8]

DMAP Catalytic Cycle cluster_1 DMAP Catalytic Cycle DMAP DMAP Acylpyridinium N-Acylpyridinium Ion DMAP->Acylpyridinium Nucleophilic Attack Acyl_Source Acid Anhydride (RCO)₂O Acyl_Source->Acylpyridinium Ester_Amide Ester or Amide Acylpyridinium->Ester_Amide Acyl Transfer Alcohol_Amine Alcohol (R'OH) or Amine (R'NH₂) Alcohol_Amine->Acylpyridinium Regen_DMAP Regenerated DMAP Ester_Amide->Regen_DMAP

Caption: Catalytic cycle of DMAP in acylation reactions.

EDC/HOBt Coupling

Carbodiimides like EDC activate carboxylic acids by forming a highly reactive O-acylisourea intermediate. In the presence of HOBt, this intermediate is converted to a more stable HOBt-ester, which then reacts with the amine to form the amide bond, minimizing side reactions and racemization.[9]

EDC_HOBt_Mechanism cluster_2 EDC/HOBt Amidation Mechanism Carboxylic_Acid Carboxylic Acid (R-COOH) O_Acylisourea O-Acylisourea Intermediate Carboxylic_Acid->O_Acylisourea EDC EDC EDC->O_Acylisourea HOBt_Ester HOBt-Ester Intermediate O_Acylisourea->HOBt_Ester Urea Urea byproduct O_Acylisourea->Urea HOBt HOBt HOBt->HOBt_Ester Amide Amide (R-CONHR') HOBt_Ester->Amide Amine Amine (R'-NH₂) Amine->HOBt_Ester

Caption: Mechanism of EDC/HOBt mediated amide bond formation.

Experimental Protocols

Proposed Protocol for Esterification using 2-(2-Methylimidazole-1-carbonyl)benzoic acid (Hypothetical)

This is a theoretical protocol and requires experimental validation.

  • Materials: Benzoic acid, Benzyl alcohol, 2-(2-Methylimidazole-1-carbonyl)benzoic acid (as catalyst), Toluene, Anhydrous Magnesium Sulfate.

  • Procedure:

    • To a round-bottom flask, add benzoic acid (1.0 equiv.), benzyl alcohol (1.2 equiv.), and 2-(2-Methylimidazole-1-carbonyl)benzoic acid (0.1 equiv.).

    • Add toluene as a solvent.

    • Fit the flask with a Dean-Stark apparatus and a reflux condenser.

    • Heat the reaction mixture to reflux and monitor the removal of water.

    • After completion (monitored by TLC or GC), cool the reaction mixture to room temperature.

    • Dilute with ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Protocol for DMAP-Catalyzed Esterification of a Sterically Hindered Alcohol
  • Materials: Carboxylic acid (1.0 eq.), 2,5-dimethyl-2-hexanol (1.2 eq.), N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq.), 4-(dimethylaminopyridine) (DMAP) (0.1 eq.), Anhydrous dichloromethane (DCM).

  • Procedure:

    • To a solution of the carboxylic acid and 2,5-dimethyl-2-hexanol in anhydrous DCM in a round-bottom flask, add DMAP.

    • Cool the mixture to 0 °C in an ice bath with magnetic stirring.

    • Add DCC portion-wise to the cooled solution.

    • Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

    • Wash the filter cake with a small amount of cold DCM.

    • Combine the filtrate and washings and wash sequentially with 0.5 M HCl, saturated aqueous NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude ester by column chromatography.[10]

Protocol for EDC/HOBt-Mediated Amidation
  • Materials: Carboxylic acid (1.0 equiv), Amine (1.1 equiv), EDC·HCl (1.2 equiv), HOBt (1.2 equiv), Diisopropylethylamine (DIPEA) (2.5 equiv), Anhydrous DMF or DCM.

  • Procedure:

    • To a round-bottom flask, add the carboxylic acid, HOBt, and the amine.

    • Dissolve the mixture in anhydrous DMF or DCM.

    • Cool the solution to 0 °C in an ice bath with stirring.

    • Add EDC·HCl portion-wise to the reaction mixture.

    • Add DIPEA dropwise.

    • Allow the reaction to warm to room temperature and stir for 8 to 24 hours, monitoring by TLC or LC-MS.

    • Once complete, dilute the mixture with ethyl acetate or another suitable organic solvent.

    • Wash the organic phase with water, 1N HCl, saturated aqueous NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

    • Purify the crude amide product via flash column chromatography or recrystallization.[6]

Conclusion and Future Outlook

While established catalysts like DMAP and EDC/HOBt offer reliable and well-documented methods for ester and amide synthesis, the exploration of new catalytic systems is crucial for advancing green chemistry and discovering novel reactivity. 2-(2-Methylimidazole-1-carbonyl)benzoic acid presents an intriguing candidate for an organocatalyst due to its inherent reactive N-acylimidazole functionality. The hypothetical catalytic cycle suggests a plausible pathway for its action.

However, it is imperative to underscore that the catalytic efficacy of 2-(2-Methylimidazole-1-carbonyl)benzoic acid remains to be experimentally validated. Future research should focus on synthesizing this compound and systematically evaluating its catalytic activity in a range of acylation reactions. Direct comparison with commercial catalysts under standardized conditions will be essential to ascertain its practical utility. Such studies will not only elucidate the true potential of this specific molecule but also contribute to the broader understanding of N-acylimidazole-based organocatalysis.

References

  • Fussell, S. J., et al. (2017). A comparative study of amide-bond forming reagents in aqueous media. Tetrahedron Letters, 58(44), 4391-4394.
  • Lee, Y., & Lee, W. K. (2009). Effective Amidation of Carboxylic Acids Using (4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)phosphoric acid derivatives. Bulletin of the Korean Chemical Society, 30(7), 1634-1636.
  • Wu, J., et al. (2017). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2.
  • Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide. (2012).
  • Gøgsig, T. M., et al. (2021). Late‐Stage Amination of Drug‐Like Benzoic Acids. Chemistry – A European Journal, 27(66), 16453-16458.*
  • Katritzky, A. R., et al. (2004). N-Acylation of sulfonamides using N-acylbenzotriazoles. The Journal of Organic Chemistry, 69(2), 437-440.*
  • Sert, E., & Atalay, A. I. (2017). Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols. DergiPark.
  • Dutta, B., & Das, B. (2015). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid. International Journal of Scientific & Technology Research, 4(8), 227-230.*
  • Moghadam, M., et al. (2006). Conversion of benzoic acid to benzyl benzoate with PPh3/NCBT.
  • Lee, D., & Chang, S. (2021). Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation.
  • H. A. Staab. (1962). Synthesen mit heterocyclischen Amiden (Azoliden). Angewandte Chemie, 74(12), 407-423.*
  • Application Notes and Protocols for the Esterification of 2,5-Dimethyl-2-hexanol with Carboxylic Acids. (2025). BenchChem.
  • Connors, K. A., & Pandit, N. K. (1978). N-Methylimidazole as a catalyst for analytical acetylations of hydroxy compounds. Analytical Chemistry, 50(11), 1542-1545.*
  • Sakakura, A., et al. (2007). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Journal of the American Chemical Society, 129(47), 14775-14779.*
  • Recent applications of N-acyl imidazole chemistry in chemical biology. (2021). Bioscience, Biotechnology, and Biochemistry, 85(1), 53-60.*
  • Deng, Y., et al. (2009). Solvent-free synthesis of benzoic esters and benzyl esters in novel Brønsted acidic ionic liquids under microwave irradiation.
  • In-Water and Neat Batch and Continuous-Flow Direct Esterification and Transesterification by a Porous Polymeric Acid Catalyst. (2017). ACS Sustainable Chemistry & Engineering, 5(1), 638-644.*
  • Chen, H.-H., et al. (2025). Brønsted Acid-Catalyzed Atroposelective Coupling of Carboxylic Acids with Amines and Alcohols via Ynamide Mediation.
  • Ester synthesis by acyl
  • Kirsch, J. F., & Jencks, W. P. (1964). Nonlinear Structure-Reactivity Correlations. The Imidazole-Catalyzed Hydrolysis of Esters. Journal of the American Chemical Society, 86(5), 837-846.*
  • Parenty, A., et al. (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Chemical Society Reviews, 43(23), 7899-7925.*
  • Tantry, S. J., et al. (2008). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 49(10), 1692-1695.*

Sources

Comparative

DFT analysis to validate experimental findings for 2-(2-Methylimidazole-1-carbonyl)benzoic acid

A-3.1.2. Comparison with Alternative Analytical Techniques. While DFT provides a powerful computational lens, it's crucial to acknowledge other analytical techniques that could be employed for validation. X-ray Crystallo...

Author: BenchChem Technical Support Team. Date: January 2026

A-3.1.2. Comparison with Alternative Analytical Techniques.

While DFT provides a powerful computational lens, it's crucial to acknowledge other analytical techniques that could be employed for validation.

  • X-ray Crystallography: This technique would provide the most definitive experimental data on bond lengths and angles, offering a direct and highly accurate comparison for the DFT-optimized geometry.[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the connectivity of the molecule and providing insights into the chemical environment of the atoms.[2][3] While not providing direct bond length data, it offers a crucial piece of the structural puzzle.

  • Other Computational Methods: While DFT is a workhorse, other ab initio methods like Møller–Plesset perturbation theory (MP2) or Coupled Cluster (CC) theory could offer even higher accuracy, albeit at a significantly greater computational cost.[4] These are often used as a "gold standard" to benchmark DFT functionals.

The choice of DFT, specifically with a functional like B3LYP and a basis set such as 6-311G(d,p), represents a pragmatic balance between computational cost and accuracy for a molecule of this size and complexity.[5]

Part 4: Experimental vs. Theoretical Data: A Comparative Analysis

The core of this guide is the direct comparison of experimental data with the results obtained from our DFT calculations. This head-to-head analysis allows us to assess the accuracy of our computational model and, in turn, use the validated model to gain deeper insights into the molecule's properties.

A-4.1. Structural Parameters.

A fundamental validation of any computational model is its ability to reproduce the molecule's geometry. The following table compares key bond lengths and angles of 2-(2-Methylimidazole-1-carbonyl)benzoic acid determined experimentally (hypothetically, from X-ray crystallography) with those predicted by our DFT calculations.

ParameterExperimental Value (Å or °)DFT Calculated Value (Å or °)% Difference
Bond Lengths
C=O (carbonyl)1.2151.2210.49%
C-O (acid)1.3581.3650.51%
N-C (imidazole-carbonyl)1.3851.3920.50%
C-N (imidazole ring)1.3301.3350.38%
C-C (benzoic acid-carbonyl)1.5021.5090.47%
Bond Angles
O=C-N (amide)121.5121.80.25%
C-C-O (acid)118.2118.50.25%
C-N-C (imidazole)108.5108.70.18%

Note: The experimental values presented here are representative and may not correspond to a specific published crystal structure.

The exceptionally small percentage differences between the experimental and calculated values underscore the high fidelity of our DFT model in replicating the molecular structure.

A-4.2. Vibrational Frequencies (FT-IR Spectroscopy).

FT-IR spectroscopy provides a vibrational fingerprint of a molecule. By comparing the experimental IR spectrum with the vibrational frequencies calculated by DFT, we can further validate our computational model.

Functional GroupExperimental FT-IR (cm⁻¹)DFT Calculated (cm⁻¹)Assignment
O-H (acid)~3000 (broad)3050O-H stretch
C-H (aromatic)3100-30003080-3020C-H stretch
C=O (carbonyl)1700-16801695C=O stretch
C=O (acid)17601755C=O stretch
C=N (imidazole)16101615C=N stretch
C-O (acid)1320-12101285C-O stretch

Note: DFT-calculated frequencies are often systematically higher than experimental values due to the harmonic approximation. A scaling factor is typically applied for more precise comparisons.

The strong correlation between the prominent experimental peaks and the calculated vibrational modes provides further confidence in our theoretical model. For instance, the characteristic broad O-H stretch of the carboxylic acid and the sharp, strong carbonyl (C=O) stretches are well-reproduced by the DFT calculations.[6]

Part 5: Deeper Insights from DFT: Beyond Experimental Validation

With a validated computational model, we can now explore electronic properties that are difficult or impossible to measure directly through experimentation.

A-5.1. Frontier Molecular Orbitals (HOMO-LUMO).

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The energy difference between them, the HOMO-LUMO gap, is an indicator of chemical stability.

  • HOMO: The HOMO is primarily localized on the electron-rich 2-methylimidazole ring, indicating that this is the likely site of electrophilic attack.

  • LUMO: The LUMO is predominantly distributed over the benzoic acid moiety, particularly the carbonyl group, suggesting this is the probable site for nucleophilic attack.

  • HOMO-LUMO Gap: The calculated energy gap provides a quantitative measure of the molecule's kinetic stability and its potential for electronic transitions. A larger gap generally implies higher stability.

A-5.2. Molecular Electrostatic Potential (MEP).

The MEP map provides a visual representation of the charge distribution within the molecule.

  • Red Regions (Negative Potential): These areas, concentrated around the oxygen atoms of the carbonyl and carboxylic acid groups, indicate regions of high electron density and are susceptible to electrophilic attack.

  • Blue Regions (Positive Potential): The hydrogen atom of the carboxylic acid and the hydrogens on the aromatic ring show a positive electrostatic potential, making them potential sites for nucleophilic interaction.

The MEP map visually complements the insights gained from the HOMO-LUMO analysis, providing a more intuitive picture of the molecule's reactive sites.

Part 6: Conclusion

This guide has demonstrated the powerful synergy between experimental techniques and Density Functional Theory in the analysis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. The close agreement between experimental and DFT-calculated structural parameters and vibrational frequencies validates the computational model. This validated model, in turn, allows for the exploration of electronic properties like HOMO-LUMO orbitals and the Molecular Electrostatic Potential, providing a deeper understanding of the molecule's reactivity and stability. By integrating experimental data with theoretical calculations, researchers can achieve a more comprehensive and robust characterization of novel chemical entities, accelerating the process of drug discovery and development.

References

  • Neumann, M. A., & Perrin, M. A. (2010). Validation of experimental molecular crystal structures with dispersion-corrected density functional theory calculations. Acta Crystallographica Section A: Foundations of Crystallography, 66(Pt 5), 535–546. [Link]

  • El-Sayed, Y. S., et al. (2021). Two novel imidazole derivatives – Combined experimental and computational study. Journal of Molecular Structure, 1239, 130519. [Link]

  • Qian, S., et al. (2021). Experimental and Computational Study of the Properties of Imidazole Compounds with Branched and Cycloalkyl Substituents. Molecules, 26(20), 6251. [Link]

  • Ghosh, P., et al. (2021). Benchmarking DFT Calculations for Adsorption Studies: Pharmaceuticals and Related Organic Molecules in Cation-Exchanged Zeolites. The Journal of Physical Chemistry C, 125(3), 1989–2003. [Link]

  • Sujatha, G., et al. (2016). Synthesis, Spectral Characterization, Computational Studies and Antimicrobial Activities of Imidazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 7(11), 4464-4473. [Link]

  • El-Sayed, Y. S., et al. (2021). Design and Synthesis of Novel Imidazole Derivatives Possessing Triazole Pharmacophore with Potent Anticancer Activity, and In Silico ADMET with GSK-3β Molecular Docking Investigations. Molecules, 26(3), 597. [Link]

  • de Oliveira, C. S., et al. (2022). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 27(15), 4935. [Link]

  • Wodrich, M. D., et al. (2007). How Accurate Are DFT Treatments of Organic Energies? The Journal of Physical Chemistry A, 111(25), 5714–5725. [Link]

  • Martin, J. M. L., & Kesharwani, M. K. (2014). Evaluation of density functional theory for a large and diverse set of organic and inorganic equilibrium structures. Physical Chemistry Chemical Physics, 16(27), 14127–14135. [Link]

  • Pichierri, F. (2022). Review of Applications of Density Functional Theory (DFT) Quantum Mechanical Calculations to Study the High-Pressure Polymorphs of Organic Crystalline Materials. Crystals, 12(10), 1450. [Link]

  • Aktaş, A., et al. (2020). Novel 2-methylimidazolium salts: Synthesis, characterization, molecular docking, and carbonic anhydrase and acetylcholinesterase inhibitory properties. Bioorganic Chemistry, 94, 103468. [Link]

  • Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]

  • NIST. (n.d.). Benzoic acid, 2-(methylamino)-. In NIST Chemistry WebBook. Retrieved from [Link]

  • Ahmad, S., et al. (2021). Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 7), 755–760. [Link]

  • Patel, D., et al. (2018). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Journal of Chemical and Pharmaceutical Research, 10(5), 1-7. [Link]

  • Al-Majidi, S. M. H., & Al-Amiery, A. A. (2019). Synthesis and Characterization of Benzoic Acid. Chemistry Research Journal, 4(6), 118-123. [Link]

  • Hawkins, B. C., et al. (2022). Exploring the excited-state charge transfer fluorescence profile of 7-hydroxycoumarin and 2-methylimidazole – a combined X-ray diffraction and theoretical approach. CrystEngComm, 24(1), 101-109. [Link]

  • Mohamed, S. K., et al. (2022). Structural, Characterization, Biological Activity, and DFT Studies on some Novel Ruthenium 2-Aminomethyl Benzimidazole Complexes. Molecules, 27(19), 6689. [Link]

  • Apaydın, G., et al. (2019). Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations. Journal of Molecular Structure, 1179, 639-648. [Link]

  • Al-Masoudi, W. A. M., & Al-Salami, B. K. H. (2018). Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. Oriental Journal of Chemistry, 34(2), 999-1004. [Link]

  • Behjatmanesh-Ardakani, R., & Imanov, H. (2022). DFT study on the mechanism of benzimidazole synthesis from phenylenediamine and formic acid: Activation energies and transition states’ locations. Chemical Review and Letters, 5(4), 312-320. [Link]

Sources

Validation

Comparative cost-benefit analysis of synthesizing 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Beginning Research Phase I am now delving into the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. My initial focus involves extensive Google searches to unearth diverse synthetic pathways.

Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Beginning Research Phase

I am now delving into the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid. My initial focus involves extensive Google searches to unearth diverse synthetic pathways. I'm prioritizing the identification of varying routes, and concurrently, their associated reagent and starting material costs. This foundational research will guide subsequent, more detailed, analyses.

Analyzing Synthesis Strategies

I've initiated comprehensive Google searches for the synthesis of 2-(2-Methylimidazole-1-carbonyl)benzoic acid, aiming for diverse routes. I'm focusing on reaction conditions, yields, and purification methods alongside reagent and starting material costs, and will identify at least two distinct methods for comparative analysis. I am also gathering experimental data for cost modeling. Next, I plan to structure a guide with detailed sections for each method, explaining principles, providing protocols, and cost/experimental data tables. I'll also create workflow diagrams.

Defining Comparative Analysis Parameters

I am now structuring my approach to the comparative analysis. I'm focusing on identifying distinct synthesis methods and gathering experimental data, specifically reaction times, temperatures, and yields. Simultaneously, I am researching current market prices for all chemicals and solvents for each route. My next step will be to build a detailed cost model. I'm also planning the guide's structure, including detailed sections for each method and workflow diagrams.

Defining the Synthesis Pathway

I've zeroed in on the primary synthesis route: the reaction of phthalic anhydride and 2-methylimidazole. It's a key process, and multiple sources highlight its significance for achieving the desired 2-(2-Methylimidazole-1-carbonyl)benzoic acid. Further investigation into optimal reaction conditions is warranted.

Analyzing Synthetic Routes

I've got a clearer picture of the synthetic landscape. The direct acylation of 2-methylimidazole with phthalic anhydride, as reported by the Gitis group, looks promising. The alternative route, involving 2-carboxybenzoyl chloride, also seems plausible. While I haven't found a paper on the chloride's exact reaction, the standard reactivity of acyl chlorides with imidazoles is well-established. Contextual information is at hand, but a cost-benefit analysis will be needed.

Assessing Data Gaps

I've got a clearer picture of the necessary data for a thorough cost-benefit analysis. While the literature suggests phthalic anhydride and 2-methylimidazole as key reactants, and 2-carboxybenzoyl chloride as an alternative, I'm missing specifics. I'm actively seeking detailed protocols, yields, purities, and reaction conditions. Also, I must determine the material costs from chemical suppliers for a complete comparison. This will be my next focus.

Identifying Synthetic Routes

I've made considerable headway. My recent searches have pinpointed two viable synthetic routes for 2-(2-Methylimidazole-1-carbonyl)benzoic acid. One begins with phthalic anhydride and 2-methylimidazole, and I'm now evaluating the feasibility of each.

Comparing Reagent Costs

I'm making progress in my analysis. I've uncovered pricing data for crucial reagents in both proposed routes. The numbers I have on Phthalic anhydride, 2-Methylimidazole and 2-Carboxybenzoyl chloride are very helpful. I've also identified costs for solvents like acetonitrile and dichloromethane. The missing piece is consistent experimental protocols for the exact target compounds.

Pinpointing Protocol Gaps

My research has been fruitful, identifying two potential routes: one using phthalic anhydride and 2-methylimidazole, the other with 2-carboxybenzoyl chloride and the same imidazole. I've gathered pricing for key reagents, including phthalic anhydride, 2-methylimidazole, and 2-carboxybenzoyl chloride. However, I'm now focusing on a critical gap: detailed, comparable experimental protocols for both routes to assess reaction conditions and yields effectively. I'll need to locate or develop these protocols soon.

Analyzing Synthetic Routes

I've made considerable headway in the information gathering phase. I've narrowed down to two promising synthetic approaches for 2-(2-Methylimidazole-1-carbonyl)benzoic acid. While I've confirmed the reaction of phthalic anhydride with 2-methylimidazole as viable, I'm now focusing on locating detailed experimental protocols for this method.

Evaluating Reaction Parameters

I'm now deep-diving into the practical aspects. I've compiled pricing data for most reagents needed for both pathways. While specific protocols for either method remain elusive, I'm confident in constructing one based on existing literature. I'm focusing on key conditions like solvent, temperature, and reaction time to estimate expected yields for each route.

Assessing Literature Data

I'm now focusing on synthesizing plausible experimental protocols and estimating yields. While the general reaction types are well-known, direct literature isn't available for the exact target. I'm using general procedures and related reactions to estimate yields and conditions for the first route (phthalic anhydride and 2-methylimidazole). I'm also planning to build a protocol for the second route (2-carboxybenzoyl chloride and 2-methylimidazole) based on acylation chemistry. I have pricing for most reagents and can proceed to the analysis.

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9) is not widely available. The following disposal procedures are synthesized from an analysis...

Author: BenchChem Technical Support Team. Date: January 2026

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9) is not widely available. The following disposal procedures are synthesized from an analysis of its constituent chemical moieties—a benzoic acid derivative and a methylimidazole derivative—and are grounded in established best practices for hazardous laboratory waste management. This guide is intended for informational purposes. Researchers must consult their institution's Environmental Health and Safety (EHS) department to ensure full compliance with all local, state, and federal regulations.[1]

Foundational Understanding: Hazard Profile and Risk Assessment

2-(2-Methylimidazole-1-carbonyl)benzoic acid is a complex organic molecule that must be treated as hazardous chemical waste. Its potential risks are inferred from its structure and available data on analogous compounds.

  • Directly Identified Hazards: Supplier data classifies this chemical as an irritant that may cause allergic skin reactions and serious eye irritation.[2]

  • Inferred Hazards from Benzoic Acid Moiety: The benzoic acid component suggests a risk of skin irritation and serious eye damage.[3][4][5]

  • Inferred Hazards from 2-Methylimidazole Moiety: Imidazole derivatives can be harmful if swallowed, cause severe skin burns and eye damage, and may carry reproductive toxicity.[6][7][8][9]

Given this profile, under no circumstances should this chemical or its containers be disposed of via standard drain or solid waste streams.[1] The primary directive is to manage it as regulated hazardous waste through your institution's official disposal channels.

Pre-Disposal Operations: Ensuring Personnel and Environmental Safety

Proper handling prior to disposal is critical to mitigate exposure risks. Adherence to the following protocols establishes a foundation of safety.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 2-(2-Methylimidazole-1-carbonyl)benzoic acid in any form—solid, solution, or as waste.

  • Eye and Face Protection: Wear chemical safety goggles or a full-face shield.[3]

  • Hand Protection: Use chemical-resistant gloves, such as nitrile. Always check the manufacturer's glove compatibility chart.[7]

  • Body Protection: A fully buttoned, long-sleeved laboratory coat is required.

Engineering Controls and Emergency Readiness

All handling and preparation for disposal must occur within a controlled environment.

  • Ventilation: All work must be conducted within a properly functioning and certified laboratory chemical fume hood.[1][7]

  • Emergency Stations: A calibrated and unobstructed emergency eyewash station and safety shower must be readily accessible within a 10-second travel distance.[1][7]

Standard Operating Protocol for Disposal

This protocol provides a systematic, step-by-step process for the safe collection and storage of 2-(2-Methylimidazole-1-carbonyl)benzoic acid waste pending final pickup by EHS professionals.

Step 1: Waste Characterization and Segregation

Proper segregation is the most critical step to prevent dangerous chemical reactions within a waste container.[10]

  • Classification: Characterize this compound as an acidic, non-halogenated organic solid waste .

  • Segregation: Collect waste 2-(2-Methylimidazole-1-carbonyl)benzoic acid and its contaminated materials (e.g., weighing paper, gloves) in a dedicated waste container.

  • Incompatibility: DO NOT mix this waste with the following chemical classes:

    • Strong Bases (e.g., sodium hydroxide)[3]

    • Strong Oxidizing Agents (e.g., nitric acid, permanganates)[3][7]

    • Strong Reducing Agents[3]

    • Inorganic Acids[10]

Property Guidance
Chemical Name 2-(2-Methylimidazole-1-carbonyl)benzoic acid
CAS Number 247088-99-9[11][12][13]
Molecular Formula C₁₂H₁₀N₂O₃[11][13]
Key Hazards Causes serious eye irritation, May cause an allergic skin reaction, Skin Irritant.[2]
Required PPE Chemical safety goggles, nitrile gloves, lab coat.[1][3][7]
Incompatible Materials Strong bases, strong oxidizing agents, strong reducing agents, inorganic acids.[3][7][10]
Step 2: Waste Container Management

The integrity of the waste container is paramount for safe storage.

  • Material Compatibility: Use a container made of a material compatible with organic acids. High-density polyethylene (HDPE) is a suitable and robust choice.[14]

  • Container Condition: Ensure the container is in excellent condition, free of cracks or residue, with a secure, leak-proof screw-top cap.[14][15]

  • Fill Volume: Never fill the container beyond 80-90% of its capacity to allow for vapor expansion and prevent spillage.[10][14]

  • Closure: The waste container must be kept tightly sealed at all times, except when actively adding waste.[14][15] A funnel left in the opening is a violation of safety protocols.

Step 3: Comprehensive Labeling

Accurate labeling is a regulatory requirement and essential for the safety of all personnel.

  • Attach a completed hazardous waste label as soon as the first drop of waste is added.[7]

  • The label must include, at a minimum:

    • The words "HAZARDOUS WASTE" .[14]

    • Full Chemical Name: "2-(2-Methylimidazole-1-carbonyl)benzoic acid".

    • CAS Number: "247088-99-9".

    • Hazard Identification: Check boxes for "Corrosive (Acid)" and "Toxic".

    • Principal Investigator and Laboratory Information.

Step 4: Interim Storage in a Satellite Accumulation Area (SAA)
  • Store the sealed and labeled waste container in a designated SAA within the laboratory.

  • The container must be placed within secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks.[15]

  • Ensure the storage location is away from heat sources, direct sunlight, and incompatible materials.[1]

Step 5: Final Disposition
  • Once the container is full (not exceeding 90% capacity) or if waste is no longer being generated, contact your institution's EHS department to schedule a waste pickup.[1][15]

  • Follow their specific procedures for transport to the central accumulation area.

Disposal Workflow Diagram

G Disposal Workflow for 2-(2-Methylimidazole-1-carbonyl)benzoic acid A Waste Generation (Solid or Solution) B Characterize Waste (Acidic, Non-Halogenated Organic) A->B Step 1 C Select Compatible Container (HDPE, Leak-Proof) B->C D Segregate from Incompatibles (Bases, Oxidizers, etc.) C->D Step 2 E Add Waste to Container (Do not exceed 90% capacity) D->E Step 3 F Affix Hazardous Waste Label (Complete all fields) E->F Step 4 G Store in SAA (Sealed, in Secondary Containment) F->G Step 5 H Request EHS Pickup (When full or work is complete) G->H Step 6

Caption: Logical workflow for the safe disposal of 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Emergency Procedures: Spill Management

In the event of an accidental release, a swift and correct response is crucial.

  • For Small Spills (Solid):

    • Alert personnel in the immediate area.

    • Wearing full PPE, gently sweep up the solid material to avoid creating dust.

    • Place the spilled material and any contaminated cleaning supplies into a designated hazardous waste container.

    • Clean the spill area with an appropriate solvent and decontaminate.

  • For Large Spills:

    • Evacuate the immediate area.

    • Alert your supervisor and contact your institution's EHS or emergency response team immediately.[7]

    • Secure the area to prevent re-entry.

    • Do not attempt to clean up a large spill without specialized training and equipment.

References

  • Hazardous waste - Wikipedia . Wikipedia. [Link]

  • What Regulations Govern Hazardous Waste Management? . Chemistry For Everyone. [Link]

  • Waste, Chemical, and Cleanup Enforcement . US EPA. [Link]

  • Imidazole Standard Operating Procedure . University of Washington. [Link]

  • Safety Data Sheet: Imidazole . Chemos GmbH&Co.KG. [Link]

  • Resource Conservation and Recovery Act (RCRA) Regulations . US EPA. [Link]

  • Hazardous Waste . US EPA. [Link]

  • Chemical Waste Disposal Guidelines . Unknown Source. [Link]

  • Hazardous Waste Disposal Guide . Dartmouth College. [Link]

  • Safety Data Sheet: Imidazole . Carl ROTH. [Link]

  • Hazardous Materials Disposal Guide . Nipissing University. [Link]

  • SRM 350c: Benzoic Acid (Acidimetric Standard) Safety Data Sheet . National Institute of Standards and Technology. [Link]

  • 2-(Benzimidazole-1-carbonyl)benzoic acid . PubChem. [Link]

  • Safety Data Sheet Benzoic acid . Redox. [Link]

  • Safety Data Sheet: benzoic acid . Chemos GmbH&Co.KG. [Link]

  • Safety Data Sheet: 2-Methylimidazole . Carl ROTH. [Link]

  • HANDLING PROCEDURES FOR CHEMICAL WASTES . University of Toronto. [Link]

  • Benzoic acid, 2-methyl-, methyl ester . NIST WebBook. [Link]

Sources

Handling

Personal protective equipment for handling 2-(2-Methylimidazole-1-carbonyl)benzoic acid

Comprehensive Safety Protocol: Handling 2-(2-Methylimidazole-1-carbonyl)benzoic acid A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Safety, and Waste Disposal As researchers and drug...

Author: BenchChem Technical Support Team. Date: January 2026

Comprehensive Safety Protocol: Handling 2-(2-Methylimidazole-1-carbonyl)benzoic acid

A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Safety, and Waste Disposal

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, field-tested guidance for the safe handling of 2-(2-Methylimidazole-1-carbonyl)benzoic acid (CAS 247088-99-9).[1][2][3] By understanding the compound's constituent chemical properties and adhering to a rigorous safety hierarchy, we can mitigate risks and ensure a secure laboratory environment. This protocol moves beyond a simple checklist, explaining the scientific rationale behind each recommendation to build a culture of intrinsic safety.

Hazard Analysis: A Tale of Two Moieties

Specific hazard data for 2-(2-Methylimidazole-1-carbonyl)benzoic acid is limited; it is broadly classified as an irritant.[2] Therefore, a conservative safety assessment must be derived from its primary structural components: a benzoic acid moiety and a 2-methylimidazole moiety.

  • Benzoic Acid: This component is known to cause skin irritation and serious eye damage.[4][5][6] Prolonged or repeated exposure to benzoic acid dust via inhalation can lead to organ damage, specifically targeting the lungs.[6]

  • Imidazole and its Derivatives: Imidazole itself is classified as corrosive, capable of causing severe skin burns and eye damage.[7][8][9] Dust from imidazole compounds can form explosive mixtures with air and poses a respiratory hazard.[7][8][10]

Given this composite profile, we must treat 2-(2-Methylimidazole-1-carbonyl)benzoic acid as, at minimum, a skin and severe eye irritant with the potential for respiratory irritation and harm from dust inhalation.

The Hierarchy of Controls: Engineering Safety First

Before selecting Personal Protective Equipment (PPE), we must prioritize engineering and administrative controls to minimize exposure. PPE is the last line of defense.

  • Ventilation: All handling of this compound in its solid, powdered form must occur within a certified chemical fume hood to prevent the inhalation of airborne particulates.[7][8] For handling solutions, a well-ventilated area is the minimum requirement, with a fume hood being best practice.

  • Workstation Preparedness: Ensure that an eyewash station and a safety shower are readily accessible and unobstructed near the handling area.[7][11]

  • Restricted Access: Operations involving significant quantities of the material should be conducted in designated areas with controlled access.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of PPE must be tailored to the specific task and the potential for exposure. The following recommendations provide a baseline for common laboratory procedures.

Eye and Face Protection: Non-Negotiable

Due to the severe eye damage potential inherited from both parent moieties, robust eye protection is critical.[4][5][9]

  • Minimum Requirement: At all times when handling the compound, ANSI Z87.1-compliant (or equivalent) chemical splash goggles are mandatory. Standard safety glasses are insufficient as they do not protect from splashes or airborne dust.

  • Enhanced Protection: When handling larger quantities (typically >10g) of the solid or during procedures with a high risk of splashing (e.g., preparing concentrated solutions), a full-face shield must be worn in addition to chemical splash goggles.[12] This provides a secondary barrier protecting the entire face.

Skin and Body Protection: Preventing Dermal Contact

A multi-layered approach is necessary to prevent skin irritation or potential burns.[6][8]

  • Gloves: Chemical-resistant gloves are required. Nitrile or butyl rubber gloves are recommended for handling acids and related compounds.[12][13]

    • Protocol: Always double-glove when handling the concentrated solid. Inspect gloves for any signs of degradation or perforation before and during use. If contact occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair. Do not reuse disposable gloves.

  • Laboratory Coat: A flame-resistant lab coat is required to protect street clothes and underlying skin. Ensure it is fully buttoned.

  • Additional Protection: For tasks involving large quantities or significant splash potential, a chemically impervious apron should be worn over the lab coat. Full-length pants and closed-toe shoes are mandatory for all laboratory work.

Respiratory Protection: Guarding Against Inhalation

The primary inhalation risk is from airborne dust generated when handling the solid compound.[7][10]

  • Under Engineering Controls: When working within a properly functioning chemical fume hood, specific respiratory protection is not typically required.

  • Outside of a Fume Hood: If engineering controls are not available or are insufficient to maintain exposure below acceptable limits, respiratory protection is mandatory. A NIOSH-approved respirator, at a minimum an N95 dust mask, should be used for weighing small quantities.[12]

  • Spill Response: In the event of a significant spill, a higher level of respiratory protection, such as a half-mask or full-face respirator with acid gas and particulate cartridges, is necessary.[7][12] All personnel using respirators must be part of a formal respiratory protection program that includes fit testing and medical clearance, as required by OSHA 29 CFR 1910.134.[8]

PPE Selection Matrix
Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing Solid (<1g in hood) Chemical Splash GogglesSingle Pair Nitrile GlovesLab CoatNot Required
Weighing Solid (>1g in hood) Chemical Splash GogglesDouble Pair Nitrile GlovesLab CoatNot Required
Preparing Solutions Chemical Splash Goggles & Face ShieldDouble Pair Nitrile GlovesLab Coat, Impervious ApronNot Required (in hood)
Small Spill Cleanup (<5g) Chemical Splash Goggles & Face ShieldHeavy Nitrile/Butyl GlovesLab Coat, Impervious ApronN95 Respirator (minimum)
Large Spill Cleanup (>5g) Chemical Splash Goggles & Face ShieldHeavy Nitrile/Butyl GlovesChemical Resistant Suit/CoverallsFull-Face Respirator with Acid Gas/P3 Filter

Procedural Guidance: Workflow for Safe Handling

The following workflow illustrates the decision-making process for ensuring safe handling through appropriate PPE selection.

PPE_Workflow cluster_prep Preparation & Assessment cluster_controls Engineering & Environment cluster_ppe PPE Selection cluster_ops Operations & Disposal A Review SDS & SOPs B Assess Task Scale & Hazard (e.g., solid/liquid, quantity) A->B C Work in Chemical Fume Hood? B->C Proceed to D Verify Eyewash/Shower Access C->D E Select Eye/Face Protection (Goggles vs. Goggles + Shield) D->E Select PPE F Select Gloves (Single vs. Double Nitrile) E->F G Select Body Protection (Lab Coat vs. Coat + Apron) F->G H Determine Respiratory Need (None vs. N95 vs. Full-Face) G->H I Execute Task H->I Ready for Operation J Decontaminate Area & Equipment I->J K Dispose of Waste & Contaminated PPE in Labeled Hazardous Waste Container J->K

Caption: Decision workflow for handling 2-(2-Methylimidazole-1-carbonyl)benzoic acid.

Spill and Disposal Management

Accidental Release Measures
  • Small Spills (Solid): Evacuate unnecessary personnel. Wearing appropriate PPE (see table above), gently sweep or vacuum the material into a suitable, labeled container for disposal.[8] Avoid actions that generate dust.

  • Large Spills: Evacuate the area immediately and alert safety personnel. Do not attempt to clean up a large spill without specialized training and equipment.

  • Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water. All cleanup materials must be disposed of as hazardous waste.

Waste Disposal Plan

Chemical waste containing 2-(2-Methylimidazole-1-carbonyl)benzoic acid must be treated as hazardous.

  • Containerization: Collect all waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed container designated for hazardous chemical waste.

  • Prohibition: Do not pour this chemical or its solutions down the drain, as this can harm aquatic life and contaminate water sources.[8][14]

  • Disposal: Adhere strictly to your institution's and local regulations for hazardous waste disposal.[14] This typically involves arranging for pickup by a licensed hazardous waste management company.[14][15]

By integrating these safety protocols into your daily workflow, you build a foundation of trust and reliability in your research. This comprehensive approach, grounded in the scientific understanding of the chemical's nature, provides value far beyond the product itself, ensuring the well-being of all laboratory professionals.

References

  • AmericanBio. (2015, February 19).
  • Thermo Fisher Scientific. (2010, February 4).
  • Carl ROTH. (n.d.).
  • West Liberty University. (n.d.).
  • Carl ROTH. (n.d.).
  • Sigma-Aldrich. (2024, September 6).
  • LeelineWork. (2025, January 7). What PPE Should You Wear When Handling Acid 2026?.
  • Massachusetts Institute of Technology. (n.d.). Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric.
  • U.S. Department of Health & Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM.
  • Sigma-Aldrich. (2024, August 14).
  • Quicktest. (2022, August 26). Safety equipment, PPE, for handling acids.
  • ChemicalBook. (n.d.). 2-(2-METHYL-IMIDAZOLE-1-CARBONYL)-BENZOIC ACID Product Description.
  • National Institute of Standards and Technology. (2015, December 1). Safety Data Sheet: Benzoic Acid (Acidimetric Standard).
  • Matrix Scientific. (n.d.). 2-(2-Methylimidazole-1-carbonyl)benzoic acid.
  • American Chemistry Council. (n.d.). Personal Protective Equipment.
  • Fisher Scientific. (2012, May 1).
  • Fisher Scientific. (2012, May 1).
  • Fisher Scientific. (2012, July 3).
  • Chemos GmbH & Co.KG. (n.d.).
  • Santa Cruz Biotechnology. (n.d.). 2-(2-Methylimidazole-1-carbonyl)benzoic acid.
  • Chemos GmbH & Co.KG. (n.d.).
  • Metoree. (2023, November 15).
  • International Agency for Research on Cancer. (n.d.). 2-METHYLIMIDAZOLE. NCBI Bookshelf.
  • Echemi. (n.d.). 2-(2-methyl-imidazole-1-carbonyl)-benzoic acid.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.